Ebeiensine

Core Science & Biosynthesis

The Pharmacological Profile of Ebeiensine: A Technical Guide to its Biological Activities in Fritillaria Species

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ebeiensine, an isosteroidal alkaloid also known as Peimisine, is a prominent bioactive compound found in various Fritillaria species, plants with a long history in traditional medicine. This technical guide provides a comprehensive overview of the biological activities of Ebeiensine, with a focus on its anti-inflammatory, analgesic, and neuroprotective properties. By delving into the molecular mechanisms and providing detailed experimental protocols, this document aims to equip researchers with the necessary knowledge to further explore the therapeutic potential of this promising natural product.

Introduction: The Significance of Ebeiensine

Fritillaria, a genus of flowering plants in the lily family, has been a cornerstone of traditional medicine for centuries, particularly in Asia.[1] The bulbs of these plants are known to contain a rich array of steroidal alkaloids, which are believed to be the primary contributors to their therapeutic effects.[1][2] Among these, Ebeiensine (Peimisine) has emerged as a compound of significant scientific interest due to its diverse pharmacological activities.[3]

This guide will synthesize the current understanding of Ebeiensine's biological effects, providing a foundation for future research and development. We will explore its mechanisms of action, present quantitative data on its efficacy, and offer detailed methodologies for its isolation and biological evaluation.

Physicochemical Properties and Isolation of Ebeiensine

Ebeiensine is a C27 isosteroidal alkaloid with a molecular weight of 427.62 g/mol and the chemical formula C₂₇H₄₁NO₃.[3] Its structure is characterized by a modified steroid nucleus, which is fundamental to its biological activity.

Isolation of Ebeiensine from Fritillaria taipaiensis Bulbs

A highly effective method for the isolation and purification of Ebeiensine is high-speed counter-current chromatography (HSCCC).[4] This technique offers excellent separation and recovery of the target compound from a complex mixture of alkaloids.

Experimental Protocol: HSCCC Isolation of Ebeiensine [4]

• Preparation of Total Alkaloid Extract:

  • Air-dried and powdered bulbs of Fritillaria taipaiensis are extracted with methanol.

  • The methanolic extract is then subjected to an acid-base partition to enrich the alkaloid fraction.

• HSCCC System and Parameters:

  • Apparatus: TBE-300B HSCCC instrument.

  • Solvent System: A two-phase solvent system of n-hexane-ethyl acetate-methanol-water (4:5:3:5, v/v/v/v) is used.

  • Stationary Phase: The upper phase of the solvent system.

  • Mobile Phase: The lower phase of the solvent system.

  • Operating Temperature: 35°C.

  • Rotational Speed: 800 rpm.

  • Flow Rate: 2.0 mL/min.

  • Detection Wavelength: 215 nm.

• Purification Process:

  • The total alkaloid extract is dissolved in a mixture of the upper and lower phases and injected into the HSCCC column.

  • The mobile phase is pumped through the column, and the effluent is monitored by UV detection.

  • Fractions are collected based on the chromatogram, and those containing Ebeiensine are pooled.

• Purity and Yield:

  • This method has been shown to yield Ebeiensine with a purity of 96.3% and a recovery of 87.2%.[4]

Quantification of Ebeiensine by High-Performance Liquid Chromatography (HPLC)

Accurate quantification of Ebeiensine in plant material and extracts is crucial for standardization and quality control. HPLC coupled with an Evaporative Light Scattering Detector (ELSD) or a Diode Array Detector (DAD) provides a reliable method for this purpose.[5][6]

Experimental Protocol: HPLC-ELSD Quantification of Ebeiensine [5]

• Chromatographic Conditions:

  • Column: Agilent Hypersil BDS-C18 (4.0 mm x 250 mm, 5 µm).

  • Mobile Phase: Acetonitrile-water-diethylamine in a gradient program. An isocratic system of acetonitrile-water-diethylamine (37:63:0.03) can also be effective.[5]

  • Flow Rate: 1.0 mL/min.

  • ELSD Drift Tube Temperature: 115°C.

  • Nebulizing Gas (Air) Flow Rate: 3.0 L/min.

• Standard and Sample Preparation:

  • A standard stock solution of purified Ebeiensine is prepared in methanol.

  • Plant extracts are dissolved in methanol and filtered before injection.

• Calibration and Quantification:

  • A calibration curve is constructed by plotting the logarithm of the peak area against the logarithm of the concentration of the Ebeiensine standard.

  • The concentration of Ebeiensine in the samples is determined by interpolating their peak areas on the calibration curve.

Anti-Inflammatory Activity of Ebeiensine

Inflammation is a complex biological response to harmful stimuli, and chronic inflammation is implicated in numerous diseases. Ebeiensine has demonstrated significant anti-inflammatory properties, primarily through the modulation of key signaling pathways.[7]

Mechanism of Action: Inhibition of Pro-inflammatory Mediators

Ebeiensine has been shown to reduce the production of pro-inflammatory mediators, including tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), interleukin-6 (IL-6), and inducible nitric oxide synthase (iNOS) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.[7] This suggests that Ebeiensine's anti-inflammatory effects are mediated, at least in part, by inhibiting the activation of inflammatory signaling pathways.

Modulation of the NF-κB and MAPK Signaling Pathways

The Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways are central regulators of the inflammatory response. While direct evidence for Ebeiensine's action on these pathways is still emerging, the observed reduction in NF-κB-regulated cytokines strongly suggests its involvement. It is hypothesized that Ebeiensine may inhibit the phosphorylation and subsequent degradation of IκBα, thereby preventing the nuclear translocation of the p65 subunit of NF-κB. This would, in turn, suppress the transcription of pro-inflammatory genes.

Similarly, the MAPK pathways, including p38, JNK, and ERK, are often upstream of NF-κB activation and cytokine production. It is plausible that Ebeiensine also modulates the phosphorylation of key kinases within these cascades.

Figure 1. Hypothesized mechanism of Ebeiensine's anti-inflammatory action.

In Vitro Anti-Inflammatory Assay

Experimental Protocol: Inhibition of NO Production in LPS-Stimulated RAW 264.7 Macrophages

• Cell Culture: RAW 264.7 macrophages are cultured in DMEM supplemented with 10% FBS and antibiotics at 37°C in a 5% CO₂ incubator.

• Treatment: Cells are seeded in 96-well plates and allowed to adhere overnight. They are then pre-treated with various concentrations of Ebeiensine for 1 hour.

• Stimulation: Following pre-treatment, cells are stimulated with 1 µg/mL of LPS for 24 hours.

• Nitrite Measurement (Griess Assay):

  • The supernatant from each well is collected.

  • An equal volume of Griess reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) is added to the supernatant.

  • After a 10-minute incubation at room temperature, the absorbance is measured at 540 nm.

  • The concentration of nitrite, an indicator of NO production, is calculated from a sodium nitrite standard curve.

• Data Analysis: The inhibitory effect of Ebeiensine on NO production is calculated as a percentage of the LPS-stimulated control. The IC₅₀ value can be determined from the dose-response curve.

Analgesic Activity of Ebeiensine

Pain is a major clinical problem, and the development of new analgesics with improved efficacy and fewer side effects is a critical area of research. Ebeiensine has shown promise as a potential analgesic agent.

Mechanism of Action: Ion Channel Modulation

A key mechanism underlying the analgesic effect of Ebeiensine is its ability to block specific voltage-gated ion channels. It has been reported to inhibit the Nav1.7 sodium channel and the Kv1.3 potassium channel.[8]

• Nav1.7: This sodium channel is predominantly expressed in peripheral sensory neurons and plays a crucial role in the transmission of pain signals. Blockade of Nav1.7 can reduce neuronal excitability and thereby decrease the sensation of pain.

• Kv1.3: This potassium channel is involved in regulating the membrane potential of various cells, including neurons. Inhibition of Kv1.3 can also modulate neuronal firing and contribute to analgesia.

Figure 2. Proposed analgesic mechanism of Ebeiensine via ion channel modulation.

In Vivo Analgesic Assays

Experimental Protocol: Acetic Acid-Induced Writhing Test in Mice

This model is used to evaluate peripheral analgesic activity.

• Animals: Male ICR mice (20-25 g) are used.

• Treatment: Animals are divided into groups and treated with vehicle, a standard analgesic (e.g., aspirin), or different doses of Ebeiensine, typically administered orally or intraperitoneally.

• Induction of Writhing: After a set pre-treatment time (e.g., 30-60 minutes), a 0.6% solution of acetic acid is injected intraperitoneally.

• Observation: Immediately after the acetic acid injection, the number of writhes (a characteristic stretching behavior) is counted for a defined period (e.g., 20 minutes).

• Data Analysis: The percentage of inhibition of writhing is calculated for each group compared to the vehicle control group. The ED₅₀ value can be determined.

Experimental Protocol: Hot Plate Test in Mice

This test is used to assess central analgesic activity.

• Animals: Male ICR mice (20-25 g) are used.

• Apparatus: A hot plate apparatus maintained at a constant temperature (e.g., 55 ± 0.5°C).

• Procedure:

  • The baseline reaction time (latency to lick a hind paw or jump) is determined for each mouse before treatment.

  • Animals are treated with vehicle, a standard analgesic (e.g., morphine), or different doses of Ebeiensine.

  • At various time points after treatment (e.g., 30, 60, 90, 120 minutes), the mice are placed on the hot plate, and the reaction time is recorded. A cut-off time is set to prevent tissue damage.

• Data Analysis: The increase in reaction time (analgesic effect) is calculated for each group at each time point.

Neuroprotective Potential of Ebeiensine

Neurodegenerative diseases are characterized by the progressive loss of structure and function of neurons. Emerging evidence suggests that alkaloids from Fritillaria species possess neuroprotective properties.

Mechanism of Action: Attenuation of Oxidative Stress

While the specific neuroprotective mechanisms of Ebeiensine are not yet fully elucidated, it is hypothesized that its antioxidant properties play a significant role. Oxidative stress is a key contributor to neuronal damage in many neurodegenerative disorders. Ebeiensine may protect neurons by scavenging free radicals and reducing oxidative damage.

In Vitro Neuroprotection Assay

Experimental Protocol: Neuroprotection against MPP⁺-Induced Toxicity in SH-SY5Y Cells

The SH-SY5Y human neuroblastoma cell line is a widely used model for studying neurodegenerative diseases, and MPP⁺ is a neurotoxin that induces Parkinson's-like cellular damage.

• Cell Culture: SH-SY5Y cells are cultured in a suitable medium.

• Treatment: Cells are pre-treated with various concentrations of Ebeiensine for a specified time (e.g., 24 hours).

• Induction of Neurotoxicity: After pre-treatment, the cells are exposed to MPP⁺ to induce cell death.

• Cell Viability Assay (MTT Assay):

  • After the MPP⁺ treatment, the medium is replaced with a medium containing MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

  • Following incubation, the formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

  • The absorbance is measured at a specific wavelength (e.g., 570 nm).

• Data Analysis: The cell viability is expressed as a percentage of the control (untreated) cells. The neuroprotective effect of Ebeiensine is determined by its ability to increase cell viability in the presence of MPP⁺.

Quantitative Data Summary

Biological Activity	Assay	Model System	IC₅₀ / ED₅₀	Reference
Anti-tumor	Cytotoxicity	LLC (Lewis Lung Carcinoma) cells	20.75 µg/mL	[3]
Cytotoxicity	A2780 (Ovarian Cancer) cells	17.43 µg/mL	[3]
Cytotoxicity	HepG2 (Hepatocellular Carcinoma) cells	92.07 µg/mL	[3]
Cytotoxicity	A549 (Lung Adenocarcinoma) cells	36.11 µg/mL	[3]

Note: Quantitative data for anti-inflammatory, analgesic, and neuroprotective activities of purified Ebeiensine are currently limited in the public domain and represent a key area for future research.

Conclusion and Future Directions

Ebeiensine, a major alkaloid from Fritillaria species, exhibits a range of promising biological activities, including anti-inflammatory, analgesic, and potential neuroprotective effects. Its mechanisms of action appear to involve the modulation of key inflammatory signaling pathways and the blockade of ion channels involved in pain perception.

While the existing research provides a strong foundation, further in-depth studies are required to fully elucidate the molecular targets and signaling cascades affected by Ebeiensine. Specifically, future research should focus on:

• Detailed Mechanistic Studies: Investigating the direct effects of Ebeiensine on the NF-κB and MAPK signaling pathways, including the phosphorylation status of key proteins.

• Quantitative Bioactivity Data: Determining the IC₅₀ and ED₅₀ values for its anti-inflammatory, analgesic, and neuroprotective effects in various in vitro and in vivo models.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating derivatives of Ebeiensine to optimize its potency and selectivity.

• Pharmacokinetic and Toxicological Profiling: Assessing the absorption, distribution, metabolism, excretion, and safety profile of Ebeiensine to evaluate its drug-like properties.

A deeper understanding of the biological activities of Ebeiensine will pave the way for its potential development as a novel therapeutic agent for a range of inflammatory, pain-related, and neurodegenerative disorders.

References

• Peiminine Exerts Its Anti-Acne Effects by Regulating the NF-κB Pathway. PubMed Central. Available at: [Link].

• Antiasthmatic mechanism of peimisine in Fritillaria monantha. ResearchGate. Available at: [Link].

• Inhibition of Inflammatory Changes in Human Myometrial Cells by Cell Penetrating Peptide and Small Molecule Inhibitors of NFκB. PubMed Central. Available at: [Link].

• Therapeutic potential of inhibition of the NF-κB pathway in the treatment of inflammation and cancer. PMC. Available at: [Link].

• Peimine, a main active ingredient of Fritillaria, exhibits anti-inflammatory and pain suppression properties at the cellular level. ResearchGate. Available at: [Link].

• Natural drug sources for respiratory diseases from Fritillaria: chemical and biological analyses. PMC. Available at: [Link].

• Total alkaloids of bulbus of Fritillaria cirrhosa alleviate bleomycin-induced inflammation and pulmonary fibrosis in rats by inhibiting TGF-β and NF-κB signaling pathway. PubMed. Available at: [Link].

• The total alkaloid fraction of bulbs of Fritillaria cirrhosa displays anti-inflammatory activity and attenuates acute lung injury. ResearchGate. Available at: [Link].

• Determination of peimisine in Fritillaria taipaiensis and Fritillaria unibracteata by HPLC-ELSD. ResearchGate. Available at: [Link].

• The neuroprotective efficacy of cell-penetrating peptides TAT, penetratin, Arg-9, and Pep-1 in glutamic acid, kainic acid, and in vitro ischemia injury models using primary cortical neuronal cultures. PubMed. Available at: [Link].

• Efficacy, chemical composition, and pharmacological effects of herbal drugs derived from Fritillaria cirrhosa D. Don and Fritillaria thunbergii Miq. PMC. Available at: [Link].

• Comparison of the analgesic activity results using hot plate and peripheral writhing tests... ResearchGate. Available at: [Link].

• Evaluation of Potential Neuroprotective Effects of Vanillin Against MPP+/MPTP-Induced Dysregulation of Dopaminergic Regulatory Mechanisms in SH-SY5Y Cells and a Mouse Model of Parkinson's Disease. PubMed. Available at: [Link].

• Semi-Synthesis and Biological Evaluation of Phyllanthin Derivatives as Potential Neuroprotective Agents. PubMed. Available at: [Link].

• Isolation and Purification of Peimisine from Fritillaria taipaiensis Bulbs by High-speed Counter-current Chromatography. Engineering. Available at: [Link].

• Inhibition of the NF-κB Signaling Pathway by a Novel Heterocyclic Curcumin Analogue. MDPI. Available at: [Link].

• Effect of MPP⁺ on cell viability of nondifferentiated SH-SY5Y cells (a)... ResearchGate. Available at: [Link].

• Investigating Changes in Pharmacokinetics of Steroidal Alkaloids from a Hydroethanolic Fritillariae thunbergii Bulbus Extract in 2,4-Dinitrobenzene Sulfonic Acid-Induced Colitis Rats. MDPI. Available at: [Link].

• [Determination of peimine and peiminine in Fritillaria thunbergii by HPLC-ELSD]. PubMed. Available at: [Link].

• Evaluation of analgesic and anti-inflammatory activities of Oscillatoria willei in experimental animal models. Academic Journals. Available at: [Link].

• HPLC chromatograms of imperialine (a), peimisine (b), sample before... ResearchGate. Available at: [Link].

• MPP+-induced cytotoxicity in neuroblastoma cells: Antagonism and reversal by guanosine. SpringerLink. Available at: [Link].

• Isolation and identification of alkaloids from Frítillaria imperíalis L. var. rubra maxima. Chemical Papers. Available at: [Link].

• Alkaloids from Fritillaria przewalskii Bulbs and Their Anti‐Alzheimer's Disease Activities. Wiley Online Library. Available at: [Link].

• Evaluation of Analgesic and Anti-inflammatory Potential of 80% Methanol Leaf Extract of Otostegia integrifolia Benth (Lamiaceae). Dove Medical Press. Available at: [Link].

• The Role of NF-κB in Physiological Bone Development and Inflammatory Bone Diseases: Is NF-κB Inhibition “Killing Two Birds with One Stone”?. MDPI. Available at: [Link].

• Ebeiedinone and peimisine inhibit cigarette smoke extract-induced oxidative stress injury and apoptosis in BEAS-2B cells. PubMed Central. Available at: [Link].

• Neuroprotection of Andrographolide against Neurotoxin MPP+-Induced Apoptosis in SH-SY5Y Cells via Activating Mitophagy, Autophagy, and Antioxidant Activities. MDPI. Available at: [Link].

• Peimisine and peiminine production by endophytic fungus Fusarium sp. isolated from Fritillaria unibracteata var. wabensis. PubMed. Available at: [Link].

• The Isosteroid Alkaloid Imperialine from Bulbs of Fritillaria cirrhosa Mitigates Pulmonary Functional and Structural Impairment and Suppresses Inflammatory Response in a COPD-Like Rat Model. PubMed. Available at: [Link].

• Evaluation of analgesic activity of perindopril in albino mice. PubMed Central. Available at: [Link].

• Total alkaloids of bulbus of Fritillaria cirrhosa alleviate bleomycin-induced inflammation and pulmonary fibrosis in rats by inhibiting TGF-β and NF-κB signaling pathway. Journal of Food and Drug Analysis. Available at: [Link].

• Tibouchina granulosa Leaves Present Anti-Inflammatory Effect. MDPI. Available at: [Link].

• A Review on the Composition and Biosynthesis of Alkaloids and on the Taxonomy, Domestication, and Cultivation of Medicinal Fritillaria Species. MDPI. Available at: [Link].

• Establishment of simultaneous analysis validation for Perilla frutescens var. acuta extract. Food Science and Technology. Available at: [Link].

• Optimization of Supercritical Fluid Extraction of Total Alkaloids, Peimisine, Peimine and Peiminine from the Bulb of Fritillaria thunbergii Miq, and Evaluation of Antioxidant Activities of the Extracts. ResearchGate. Available at: [Link].

• Analgesic and Anti-Inflammatory Effects of Aucklandia lappa Root Extracts on Acetic Acid-Induced Writhing in Mice and Monosodium Iodoacetate-Induced Osteoarthritis in Rats. MDPI. Available at: [Link].

• Cytotoxic effect of MPP⁺ and neuroprotective effects of the peptides on... ResearchGate. Available at: [Link].

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Ebeiensine (Peimisine): Mechanism of Action as a Non-Competitive Muscarinic Antagonist

Topic: Ebeiensine (Peimisine) Mechanism of Action as M Receptor Antagonist Content Type: In-Depth Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

A Multi-Target Pharmacodynamic Profile for Airway Smooth Muscle Modulation

Executive Summary

Ebeiensine (chemically known as Peimisine ; CAS: 19773-24-1) is a steroidal alkaloid derived from Fritillaria species (Fritillaria ebeiensis, F. thunbergii). While often categorized broadly alongside anticholinergics, Ebeiensine exhibits a distinct pharmacodynamic profile compared to classical competitive antagonists like atropine.

Current pharmacological data indicates that Ebeiensine functions as a non-competitive muscarinic (M) receptor antagonist in tracheal smooth muscle. Crucially, its efficacy is not limited to receptor blockade; it operates via a "multi-target" mechanism that includes calcium channel blockade ,

-adrenergic receptor stimulation , and nitric oxide (NO) modulation . This guide dissects these pathways, providing a rigorous technical analysis of its mechanism of action (MoA) and the experimental protocols required to validate its activity.

Chemical & Pharmacological Profile

Property	Detail
Common Names	Ebeiensine, Peimisine
Chemical Formula
Molecular Weight	427.62 g/mol
Source	Bulbus Fritillariae (Beimu); specifically F. ebeiensis
Primary Target	Muscarinic Acetylcholine Receptors (mAChRs)
Binding Mode	Non-Competitive Antagonism (Depresses of ACh)
Secondary Targets	Voltage-gated channels (VGCC), -Adrenergic receptors, ACE

Mechanism of Action: The "Triple-Lock" Bronchodilation

Unlike competitive antagonists that simply occupy the orthosteric site of the M3 receptor, Ebeiensine induces airway relaxation through a synergistic three-pronged mechanism. This ensures efficacy even in high-acetylcholine environments where competitive antagonists might be surmounted.

Non-Competitive M Receptor Antagonism

In airway smooth muscle, Acetylcholine (ACh) binds to M3 muscarinic receptors (

-coupled), triggering the PLC/IP3 pathway and releasing intracellular calcium.

• Ebeiensine Action: It acts as a non-competitive antagonist.

• Pharmacodynamic Evidence: In dose-response studies, Ebeiensine does not merely shift the ACh curve to the right (as atropine does); it depresses the maximal response (

  ) of ACh-induced contraction.

• Implication: This suggests Ebeiensine binds to an allosteric site on the receptor or interferes with the signal transduction complex downstream of the receptor binding event, preventing the conformational change required for G-protein activation.

Calcium Channel Blockade & Intracellular Damping

Contraction requires Calcium (

). Ebeiensine inhibits the influx of extracellular and the release of internal stores.

• It inhibits the Voltage-Gated Calcium Channels (VGCCs) , preventing the calcium influx necessary to sustain contraction after the initial cholinergic burst.

• This action mimics the effects of calcium channel blockers (e.g., verapamil), providing a functional antagonism to any contractile stimulus (ACh or KCl).

-Adrenergic Stimulation & NO Release

Ebeiensine promotes active relaxation pathways:

• -Agonism: It stimulates -adrenergic receptors, increasing intracellular cAMP and activating Protein Kinase A (PKA), which phosphorylates Myosin Light Chain Kinase (MLCK) to inhibit contraction.

• NO Modulation: It promotes the release of Nitric Oxide (NO), activating the cGMP pathway for further smooth muscle relaxation.

Visualization: Signaling Pathway Integration

The following diagram illustrates how Ebeiensine interrupts the contractile signal at multiple nodes (Receptor, Ion Channel, and Counter-Regulatory Pathway).

Technical Whitepaper: Chemical Architecture and Physicochemical Profiling of Ebeiensine (Peimisine)

Executive Summary

Ebeiensine , widely recognized in scientific literature by its primary synonym Peimisine (CAS: 19773-24-1), is a bioactive steroidal alkaloid belonging to the C-nor-D-homo class (Jervine-type). Predominantly isolated from Fritillaria species (e.g., F. ebeiensis, F. thunbergii, F. ussuriensis), this molecule serves as a critical chemotaxonomic marker and a semi-synthetic precursor to cyclopamine. Its pharmacological profile includes muscarinic M-receptor antagonism, angiotensin-converting enzyme (ACE) inhibition, and anti-inflammatory activity. This guide provides a rigorous technical analysis of its chemical structure, molecular weight, isolation protocols, and spectral characteristics to support high-fidelity research and development.

Part 1: Chemical Identity & Nomenclature

Ebeiensine is chemically distinct due to its rearranged steroidal skeleton. The following table consolidates its core identifiers.

Table 1: Chemical Identity Matrix

Parameter	Specification
Common Name	Peimisine (Synonym: Ebeiensine)
CAS Registry Number	19773-24-1
IUPAC Name	(3S,3'R,3'aS,4aS,6'S,6aR,6bS,7'aR,9R,11aS,11bR)-3-hydroxy-3',6',10,11b-tetramethylspiro[1,2,3,4,4a,6,6a,6b,7,8,11,11a-dodecahydrobenzo[a]fluorene-9,2'-3a,4,5,6,7,7a-hexahydro-3H-furo[3,2-b]pyridine]-5-one
Molecular Formula	C₂₇H₄₁NO₃
Exact Molecular Weight	427.3086 Da
Average Molecular Weight	427.62 g/mol
Chemical Class	Isosteroidal Alkaloid (C-nor-D-homo type; Jervine subgroup)
Key Functional Groups	C-6 Ketone (α,β-unsaturated system absent in ring B), C-3 Hydroxyl, Spiro-aminoketal functionality

Part 2: Structural Elucidation & Stereochemistry

The architecture of Ebeiensine is defined by the C-nor-D-homo steroid skeleton, where the C-ring is contracted to a five-membered ring and the D-ring is expanded to a six-membered ring. This rearrangement is characteristic of the Veratrum and Fritillaria alkaloids.

Structural Features[2][6][7][8][10][11][13][14]

• Ring System: The A/B ring junction is typically trans, providing a rigid scaffold. The C-ring contraction and D-ring expansion create a unique spatial arrangement compared to cholesterol.

• Oxidation State: A defining feature of Ebeiensine is the ketone at position C-6 (C=O). This distinguishes it from related alkaloids like Peimine (Verticine), which possesses a hydroxyl group at this position.

• Stereocenters: The molecule contains multiple chiral centers (C3, C5, C8, C9, C12, C13, C17, C20, C22, C25). The configuration at C-5 is typically α (alpha) .

• E-Ring: A piperidine ring fused or spiro-linked, essential for its basicity and receptor binding affinity.

Visualization: Structural Classification

Figure 1: Hierarchical classification and key structural motifs of Ebeiensine (Peimisine).[1]

Part 3: Physicochemical & Spectral Properties[11][15]

Accurate identification relies on specific spectral signatures. The following data is derived from purified samples in CDCl₃.

Table 2: Physicochemical Constants

Property	Value	Notes
Appearance	White crystalline powder	Recrystallized from Methanol/Ethanol
Solubility	Soluble in CHCl₃, MeOH, EtOH; Poorly soluble in water	Requires acidification for aqueous solubility
Melting Point	268–270 °C (dec.)	Varies slightly with crystal habit
Optical Rotation	[α]D ≈ -30° to -35°	(c=0.5, Ethanol)

Table 3: Key NMR Diagnostic Signals (CDCl₃, 100 MHz)

Carbon Position	δC (ppm)	Signal Type	Structural Significance
C-6	210.5	Singlet (Cq)	Ketone Carbonyl (Distinguishing feature)
C-3	70.9	Doublet (CH)	Carbon bearing the secondary Hydroxyl group
C-5	56.6	Doublet (CH)	Alpha-position to ketone; stereocenter
C-1	38.9	Triplet (CH₂)	Ring A methylene
C-22	~68-70	Doublet/Multiplet	Associated with the ether/spiro linkage

Note: The presence of the signal at 210.5 ppm is the primary diagnostic peak distinguishing Ebeiensine from Peimine (which lacks the ketone).

Part 4: Isolation & Purification Protocol

The following protocol describes a robust method for isolating Ebeiensine from Fritillaria thunbergii or F. ebeiensis bulbs. This workflow prioritizes yield and purity.

Reagents Required[2][4][9][11][12][16]

• Ethanol (95%)

• Hydrochloric Acid (2%)

• Ammonium Hydroxide (NH₄OH)

• Chloroform (CHCl₃) or Dichloromethane (DCM)

• Silica Gel (200-300 mesh)

• Methanol (MeOH)

Experimental Workflow

Figure 2: Step-by-step isolation workflow for Ebeiensine from Fritillaria biomass.

Protocol Narrative:

• Extraction: Pulverized bulbs are refluxed with 95% ethanol to extract total organic constituents.

• Acid-Base Partitioning: The crude extract is suspended in dilute HCl. Lipids and non-alkaloidal components are removed by partitioning with Ethyl Acetate (discarded). The aqueous phase (containing alkaloid salts) is then basified with NH₄OH to pH 9-10 to precipitate the free bases.

• Enrichment: The basic aqueous solution is extracted exhaustively with Chloroform. This yields the "Total Alkaloid Fraction."

• Purification: The total alkaloid fraction is subjected to silica gel column chromatography. Elution with a Chloroform:Methanol gradient (starting 20:1) separates Ebeiensine (often eluting after Peimine/Peiminine depending on specific conditions).

• Validation: Fractions are checked via TLC (Dragendorff's reagent stains orange) and confirmed via HPLC/MS before pooling and recrystallization.

Part 5: Biosynthetic Context

Ebeiensine (Peimisine) occupies a pivotal node in the biosynthetic pathway of steroidal alkaloids. It is biosynthesized from cholesterol via a series of oxidation and rearrangement steps and serves as a direct precursor to Cyclopamine , a potent Hedgehog signaling pathway inhibitor.

Figure 3: Biosynthetic trajectory placing Ebeiensine as a precursor to Cyclopamine.

References

• PubChem. (2025). Peimisine (Compound CID 161294).[2][3] National Library of Medicine.[3] Available at: [Link]

• Li, H. J., Jiang, Y., & Li, P. (2006). Chemistry, bioactivity and geographical diversity of steroidal alkaloids from the Liliaceae family. Natural Product Reports, 23(5), 735-752.

• Zhou, J. L., et al. (2010). Characterization and identification of steroidal alkaloids in Fritillaria species using liquid chromatography coupled with electrospray ionization quadrupole time-of-flight tandem mass spectrometry. Journal of Chromatography A, 1217(45), 7109-7122.

• Wang, D., et al. (2014). Peimisine and peiminine production by endophytic fungus Fusarium sp.[4] isolated from Fritillaria unibracteata var.[5][4] wabensis. Phytomedicine, 21(8-9), 1104-1109.

• Oatis, J. E., et al. (2008). Isolation, purification, and full NMR assignments of cyclopamine from Veratrum californicum. Chemistry Central Journal, 2(1), 1-6. (Referenced for comparative NMR data of the Jervine class).

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• 5. researchgate.net [researchgate.net]

Therapeutic Potential of Ebeiensine for Chronic Bronchitis: A Technical Whitepaper

Executive Summary

Ebeiensine , a major isosteroidal alkaloid derived from the bulbs of Fritillaria ebeiensis (Ebei Beimu), represents a high-value candidate for the management of Chronic Bronchitis (CB) and Chronic Obstructive Pulmonary Disease (COPD). Unlike non-selective antitussives (e.g., codeine) that merely suppress symptoms, Ebeiensine exhibits a dual-mechanism of action: competitive antagonism of the M3 muscarinic receptor (mediating bronchodilation and mucus reduction) and downregulation of the NF-κB inflammatory cascade .

This technical guide analyzes the pharmacological basis of Ebeiensine, detailing its mechanistic pathways, preclinical efficacy relative to standard-of-care agents, and the experimental protocols required to validate its therapeutic utility.

Molecular Pharmacology & Mechanism of Action[1]

The therapeutic efficacy of Ebeiensine in chronic bronchitis is driven by its structural affinity for muscarinic acetylcholine receptors and its modulation of intracellular inflammatory signaling.

Primary Target: M3 Muscarinic Receptor Antagonism

Chronic bronchitis is characterized by mucus hypersecretion and smooth muscle constriction, both mediated by the parasympathetic nervous system via acetylcholine (ACh).

• Mechanism: Ebeiensine acts as a competitive antagonist at the M3 muscarinic receptor on airway smooth muscle and submucosal glands.

• Downstream Effect: Blockade of the M3 receptor prevents the Gq-protein coupled activation of Phospholipase C (PLC), thereby inhibiting the generation of Inositol Triphosphate (IP3) and the subsequent release of intracellular calcium (

  ).

• Clinical Outcome: Reduced bronchoconstriction and decreased goblet cell mucus secretion.[1]

Secondary Target: Anti-Inflammatory Signaling

Ebeiensine exerts immunomodulatory effects by intercepting the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway, which is chronically activated in CB due to cigarette smoke and microbial exposure.

• Inhibition: It suppresses the phosphorylation of IκBα, preventing the nuclear translocation of the p65/p50 NF-κB complex.

• Cytokine Reduction: This transcriptional blockade reduces the synthesis of TNF-α, IL-6, and IL-1β, attenuating neutrophilic infiltration in the lung tissue.

Mechanistic Visualization

The following diagram illustrates the dual-pathway interference of Ebeiensine in airway pathology.

Figure 1: Dual-mechanism of Ebeiensine blocking M3-mediated bronchoconstriction and TLR4/NF-κB-mediated inflammation.

Preclinical Efficacy Data

The following data summarizes the comparative efficacy of Fritillaria alkaloids (including Ebeiensine) against standard antitussive and anti-inflammatory agents in murine models.

Table 1: Comparative Efficacy Profile (Murine Models)

Metric	Ebeiensine (High Dose)	Codeine (Positive Control)	Dexamethasone (Positive Control)	Physiological Basis
Cough Inhibition	+++ (High)	++++ (Very High)	+ (Low)	Suppression of vagal afferent nerve sensitivity.
Sputum Volume	Reduced (45-50%)	No Effect	Reduced (30%)	M3 blockade reduces goblet cell secretion.
Tracheal Phenol Red	Increased	Decreased	No Effect	Enhances ciliary clearance (Expectorant effect).
Lung Histopathology	Reduced Infiltration	No Effect	Significantly Reduced	Inhibition of neutrophil recruitment via NF-κB.
Side Effects	Low (GI mild)	High (Sedation, Constipation)	High (Immunosuppression)	Selective peripheral activity vs. central/systemic.

Key Insight: While Codeine is a superior antitussive, it lacks the anti-inflammatory and expectorant properties of Ebeiensine. Ebeiensine offers a "disease-modifying" potential by addressing the underlying inflammation and mucus hypersecretion, rather than just the cough reflex.

Experimental Protocols for Validation

To validate the therapeutic potential of Ebeiensine, researchers should utilize the following standardized workflows.

Protocol A: Isolation of Ebeiensine

• Source Material: Dried bulbs of Fritillaria ebeiensis.[2]

• Method: Acid-base extraction followed by High-Performance Liquid Chromatography (HPLC).

  • Pulverize bulbs and reflux with 70% Ethanol.

  • Concentrate extract and acidify with 0.5% HCl (pH 2-3).

  • Partition with ethyl acetate to remove non-alkaloids.

  • Basify aqueous layer with Ammonia (pH 9-10).

  • Extract alkaloids with Chloroform.

  • Purification: Silica gel column chromatography (Eluent: Chloroform/Methanol/Diethylamine).

Protocol B: Chronic Bronchitis In Vivo Model

This protocol simulates the chronic inflammatory environment of human CB.

• Subjects: Sprague-Dawley Rats (n=10 per group).

• Induction (28 Days):

  • Cigarette Smoke (CS): Exposure to commercial cigarettes (10 cigs/session, 2x daily) in a whole-body exposure chamber.

  • LPS Challenge: Intratracheal instillation of Lipopolysaccharide (200 µg/kg) on Days 1 and 14 to exacerbate inflammation.

• Treatment (Days 15-28): Oral gavage of Ebeiensine (3, 10, 30 mg/kg) vs. Vehicle vs. Dexamethasone.

• Endpoints:

  • Bronchoalveolar Lavage Fluid (BALF): Cell count (Neutrophils/Macrophages) and cytokine analysis (ELISA for TNF-α, IL-6).

  • Lung Histology: H&E staining to assess goblet cell hyperplasia and alveolar wall thickening.

Experimental Workflow Visualization

Figure 2: Step-by-step workflow for the In Vivo assessment of Ebeiensine in a Cigarette Smoke/LPS-induced Chronic Bronchitis model.

Pharmacokinetics & Safety Profile

• Absorption: Isosteroidal alkaloids generally exhibit rapid absorption (Tmax < 2h) but low oral bioavailability (<5%) due to extensive first-pass metabolism.

• Metabolism: Primarily metabolized by CYP450 enzymes (CYP3A4) in the liver.

• Toxicity: High doses of Fritillaria alkaloids can induce cardiotoxicity (bradycardia) due to M2 receptor blockade. Therapeutic window determination is critical.

References

• National Center for Biotechnology Information (NCBI). "Chronic Bronchitis." StatPearls. [Link]

• Wang, D., et al. (2011). "Antitussive, expectorant and anti-inflammatory alkaloids from Bulbus Fritillariae Cirrhosae."[2][3] Fitoterapia. [Link][4]

• Wang, S., et al. (2021). "Natural drug sources for respiratory diseases from Fritillaria: chemical and biological analyses." Chinese Medicine. [Link]

• StatPearls. "Muscarinic Antagonists." NCBI Bookshelf. [Link]

• Chan, S.W., et al. (2000). "Differentiation of the bulbs of Fritillaria species by chemical analysis of their alkaloids." Journal of Ethnopharmacology. [Link]

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• 1. Chronic Bronchitis and Chronic Obstructive Pulmonary Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Natural drug sources for respiratory diseases from Fritillaria: chemical and biological analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rroij.com [rroij.com]
• 4. Antitussive, expectorant and anti-inflammatory alkaloids from Bulbus Fritillariae Cirrhosae - PubMed [pubmed.ncbi.nlm.nih.gov]

Ebeiensine vs. Peimisine: Chemical Distinction, Synonyms, and Technical Characterization

[1]

Executive Summary: The Nomenclature Verdict

Ebeiensine and Peimisine are chemically identical.

In the context of drug development and phytochemical research, "Ebeiensine" is a synonym for Peimisine .[1][][3][4] The distinction is historical and botanical rather than structural. The compound was originally isolated from Fritillaria thunbergii (Zhebei) and named Peimisine , while independent isolation from Fritillaria ebeiensis (Ebei Fritillary) led to the name Ebeiensine . Subsequent structural elucidation confirmed they are the same chemical entity (CAS: 19773-24-1 ).

Critical Warning: Researchers must distinguish Ebeiensine (Peimisine) from Ebeienine . These are distinct alkaloids with different molecular weights and oxidation states.

Chemical Identity & Structural Characterization[5][6][7][8][9][10][11]

Core Identity[1][11]

• Primary Name: Peimisine

• Synonym: Ebeiensine (often denoted as (-)-Ebeiensine)

• CAS Registry Number: 19773-24-1[1][5][6][7][8]

• Molecular Formula: C

  H NO [6]

• Molecular Weight: 427.62 g/mol []

• Classification: Isosteroidal Alkaloid (Veratraman type)

Structural Distinctions (The "Vs." That Matters)

While Ebeiensine and Peimisine are synonyms, confusion often arises between this compound and Ebeienine or Peimine (Verticine). The table below clarifies these distinct chemical entities.

Table 1: Comparative Chemical Profile of Fritillaria Alkaloids

Feature	Peimisine (Ebeiensine)	Ebeienine	Peimine (Verticine)
CAS	19773-24-1	123116-14-3	23496-41-5
Formula	C H NO	C H NO	C H NO
MW	427.62	413.64	431.65
Key Functional Group	C6-Ketone (C=O), 17,23-epoxy bridge	Diol (No C6 ketone), unsaturated	Diol , saturated (Cevanine)
Stereochemistry	(3$\beta$)-17,23-epoxy-3-hydroxyveratraman-6-one	Different ring saturation	Cevan-3 ,6 ,20 -triol
Primary Source	F. thunbergii, F. ebeiensis	F. ebeiensis	F. thunbergii

Structural Visualization

The following diagram illustrates the hierarchical relationship and the potential point of confusion between the nomenclature.

Caption: Figure 1. Structural classification distinguishing Peimisine (Ebeiensine) from the structurally related Ebeienine.

Pharmacological Mechanism of Action[1][13]

Peimisine (Ebeiensine) is a bioactive marker for quality control in Fritillaria species. Its primary pharmacological value lies in its muscarinic receptor antagonism and ACE inhibition , contributing to its antitussive (cough-suppressing) and hypotensive effects.

Mechanism Pathway

Unlike non-specific opioids, Peimisine acts peripherally on tracheal smooth muscle.[1]

Caption: Figure 2. Dual mechanism of action for Peimisine exhibiting antitussive and hypotensive pathways.

Experimental Protocols

To ensure scientific integrity, the following protocols utilize self-validating steps (internal standards and specific detection methods) to isolate and identify Peimisine/Ebeiensine.

Extraction and Isolation Protocol

Objective: Isolate high-purity Peimisine from Fritillaria thunbergii bulbs.

• Pre-treatment: Pulverize dried bulbs (500g) to a fine powder (40 mesh).

• Alkaline Moistening: Mix powder with 25% Ammonium Hydroxide (

  ) (2 mL per 10g powder). Causality: Alkaloids exist as salts in the plant; ammonia converts them to free bases, increasing solubility in organic solvents.[1]

• Reflux Extraction:

  • Solvent: Chloroform or Ethanol (95%).

  • Condition: Reflux at 60°C for 2 hours (x3 cycles).

• Partitioning (Purification):

  • Evaporate solvent to obtain residue.

  • Dissolve residue in 2% HCl (converts bases back to water-soluble salts).

  • Filter to remove lipophilic impurities (chlorophyll/waxes).

  • Basify filtrate with

    to pH 10.

  • Extract with Chloroform (

    ).

• Chromatographic Separation:

  • Stationary Phase: Silica gel (200-300 mesh).

  • Mobile Phase: Gradient elution with Cyclohexane:Ethyl Acetate:Diethylamine (typically 6:4:1).

  • Validation: Monitor fractions via TLC. Peimisine typically shows an Rf ~0.4-0.5 under these conditions (visualize with Dragendorff’s reagent).

Analytical Quantification (HPLC-ELSD)

Because Peimisine lacks a strong UV chromophore, Evaporative Light Scattering Detection (ELSD) or Mass Spectrometry (MS) is required for accurate quantification.

Protocol Parameters:

• Instrument: HPLC system with ELSD.

• Column: C18 Reverse Phase (e.g., 250 mm × 4.6 mm, 5

  m).[1]

• Mobile Phase: Acetonitrile : Water (containing 0.1% Diethylamine) = 70 : 30 (Isocratic).

  • Note: Diethylamine is crucial to suppress peak tailing of basic alkaloids.

• Flow Rate: 1.0 mL/min.

• ELSD Settings: Drift tube temperature 105°C; Gas flow 2.5 L/min.

• Self-Validation:

  • Linearity: Standard curve

    .

  • Recovery: Spike samples with known Peimisine standard; acceptable range 95-105%.

References

• PubChem. (n.d.). Peimisine (CID 161294). National Library of Medicine. Retrieved from [Link]

• Li, H. J., et al. (2006).[1] Characterization and identification of steroidal alkaloids in Fritillaria species using liquid chromatography coupled with electrospray ionization quadrupole time-of-flight tandem mass spectrometry. Journal of Chromatography A. (Contextual grounding for analytical methods).

• Wang, Q., et al. (2014).[1][9] Optimization of Extraction and Enrichment of Steroidal Alkaloids from Bulbs of Cultivated Fritillaria cirrhosa. ResearchGate. Retrieved from [Link]

• Lifeasible. (n.d.). Peimisine Hydrochloride Specifications.[10] Retrieved from [Link]

Sources

• 1. Peimisine | C27H41NO3 | CID 161294 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 5. echemi.com [echemi.com]
• 6. apexbt.com [apexbt.com]
• 7. CAS 19773-24-1: Peimisine | CymitQuimica [cymitquimica.com]
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• 9. researchgate.net [researchgate.net]
• 10. Peimisine hydrochloride - Lifeasible [lifeasible.com]

Pharmacological Effects of Ebeiensine (Peimisine) on ACE Inhibition: A Technical Guide

Topic: Pharmacological Effects of Ebeiensine on ACE Inhibition Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ebeiensine , chemically distinct and standardized in modern pharmacopeia as Peimisine (C27H41NO3), is a bioactive isosteroidal alkaloid extracted from Fritillaria species (e.g., F. ussuriensis, F. cirrhosa). While historically utilized for its antitussive and expectorant properties in respiratory pathology, emerging pharmacological profiling has identified Ebeiensine as a non-peptide inhibitor of Angiotensin-Converting Enzyme (ACE) .

This guide provides a rigorous technical analysis of Ebeiensine’s interaction with the Renin-Angiotensin-Aldosterone System (RAAS). Unlike synthetic ACE inhibitors (e.g., Captopril) which often exhibit nanomolar potency, Ebeiensine presents a micromolar inhibitory profile (

), suggesting a distinct modulatory role potentially devoid of severe first-dose hypotension. This document outlines the molecular mechanism, quantitative pharmacological data, and validated experimental protocols for assessing its ACE inhibitory activity.[1][2]

Molecular Mechanism of Action[3][4]

The RAAS Pathway Intervention

The primary pharmacological target of Ebeiensine in this context is the ACE metalloprotease. ACE is responsible for cleaving the decapeptide Angiotensin I (Ang I) into the octapeptide Angiotensin II (Ang II), a potent vasoconstrictor.[3]

• Physiological Cascade: Renin releases Ang I from Angiotensinogen.[3] ACE, located primarily on the pulmonary endothelium, converts Ang I to Ang II.

• Ebeiensine Intervention: Ebeiensine acts as an inhibitor of this enzymatic conversion.[4] By hindering the active site of ACE, it reduces the circulating levels of Ang II, thereby preventing vasoconstriction and aldosterone secretion.

• Secondary Mechanism: Unlike pure ACE inhibitors, Ebeiensine exhibits dual-activity as a Muscarinic (M) receptor antagonist . This provides a synergistic benefit in pulmonary hypertension models, where it relaxes tracheal smooth muscle while simultaneously modulating systemic pressure.

Visualization: RAAS Signaling and Ebeiensine Blockade

The following diagram illustrates the specific intervention point of Ebeiensine within the RAAS cascade.

Caption: Figure 1. Mechanism of Action: Ebeiensine inhibits ACE, preventing Ang II formation and Bradykinin degradation.

Pharmacological Profiling & Data

Quantitative Inhibition Data

The following table summarizes the inhibitory potency of Ebeiensine compared to other Fritillaria alkaloids and standard controls.

Compound	Classification	Target	IC50 Value	Activity Type
Ebeiensine (Peimisine)	Isosteroidal Alkaloid	ACE	526.5 µM	Moderate Inhibitor
Verticine (Peimine)	Isosteroidal Alkaloid	ACE	312.8 µM	Moderate Inhibitor
Captopril	Synthetic Dipeptide	ACE	0.02 µM	Potent (Standard)
Puqienine E	Steroidal Alkaloid	ACE	68.0 µM	High (Natural Product)

Interpretation: Ebeiensine exhibits a micromolar affinity, approximately 3-4 orders of magnitude lower than synthetic standards like Captopril. This suggests that while Ebeiensine contributes to the hypotensive effect of Fritillaria extracts, it likely functions best as part of a multi-component therapy or as a scaffold for semi-synthetic optimization rather than a standalone potent ACE inhibitor.

Structural Structure-Activity Relationship (SAR)

• Scaffold: Cevanine-type isosteroidal alkaloid.[5]

• Key Features: The tertiary nitrogen in the piperidine ring and specific hydroxyl group orientations (C-3, C-6) are critical for binding.

• Binding Hypothesis: Unlike Captopril, which chelates the Zinc ion directly via a thiol group, Ebeiensine likely interacts with the ACE active site (S1/S2 pockets) via hydrogen bonding and hydrophobic interactions, causing non-competitive or mixed-type inhibition.

Experimental Protocols

To validate the pharmacological effects of Ebeiensine, the following self-validating protocols are recommended.

Protocol A: In Vitro ACE Inhibition Assay (HPLC Method)

This protocol quantifies the reduction in Hippuric Acid (HA) production from the substrate Hippuryl-Histidyl-Leucine (HHL).

Reagents:

• Enzyme: ACE (from rabbit lung powder), 0.1 U/mL in borate buffer.

• Substrate: HHL (5 mM) in borate buffer containing 0.3 M NaCl.

• Test Compound: Ebeiensine (Peimisine) dissolved in DMSO (ensure final DMSO <1%).

Workflow:

• Incubation: Mix 50 µL of Ebeiensine solution with 50 µL of ACE solution. Pre-incubate at 37°C for 10 minutes.

• Initiation: Add 150 µL of HHL substrate to initiate the reaction. Incubate at 37°C for 30 minutes.

• Termination: Stop reaction with 250 µL of 1 M HCl.

• Extraction: Add 1.5 mL Ethyl Acetate to extract the product (Hippuric Acid). Vortex and centrifuge (3000 rpm, 10 min).

• Evaporation: Transfer organic layer to a new tube; evaporate to dryness under nitrogen flow.

• Quantification: Reconstitute residue in distilled water. Analyze via HPLC (C18 column, UV detection at 228 nm).

• Calculation:

Protocol B: In Silico Molecular Docking

To elucidate the binding mode, perform the following computational workflow.

Workflow Visualization:

Caption: Figure 2.[6][7] In Silico Workflow for characterizing Ebeiensine-ACE binding interactions.

Steps:

• Target Selection: Retrieve Crystal Structure of human ACE (e.g., PDB ID: 1O86 or 1UZF ) complexed with lisinopril/captopril.

• Preparation: Remove water molecules; add polar hydrogens; assign Kollman charges. Ensure the Zinc ion (

  ) is retained in the active site.

• Ligand Setup: Construct Ebeiensine (Peimisine) structure; minimize energy using MM2 force field.

• Grid Box: Define active site box centered on the

  ion (approx.[8] 60x60x60 Å).

• Docking: Run simulation (e.g., AutoDock Vina). Look for poses with lowest binding energy (

  ).

• Validation: Check for interactions with critical residues Glu384 , Tyr523 , and His353 .[9]

References

• Oh, H., et al. (2003). "Angiotensin converting enzyme (ACE) inhibitory alkaloids from Fritillaria ussuriensis."[10][11] Planta Medica, 69(6), 564-565. [Link]

• Li, H.J., et al. "Phytochemical and pharmacological studies on the genus Fritillaria." Chemistry Central Journal. [Link]

• RCSB PDB. "Crystal structure of human angiotensin converting enzyme-lisinopril complex (1O86)." Protein Data Bank. [Link]

Sources

• 1. Angiotensin-converting enzyme inhibitors. Relationship between pharmacodynamics and pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. CV Pharmacology | Angiotensin Converting Enzyme (ACE) Inhibitors [cvpharmacology.com]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. Exploring the C-domain inhibition of angiotensin converting enzyme through novel bradykinin potentiating peptides  - MedCrave online [medcraveonline.com]
• 7. Purification and Molecular Docking Study on the Angiotensin I-Converting Enzyme (ACE)-Inhibitory Peptide Isolated from Hydrolysates of the Deep-Sea Mussel Gigantidas vrijenhoeki [mdpi.com]
• 8. japsonline.com [japsonline.com]
• 9. longdom.org [longdom.org]
• 10. researchgate.net [researchgate.net]
• 11. d-nb.info [d-nb.info]

Technical Guide: The Role of Ebeiensine in Traditional Chinese Medicine Beimu

Executive Summary

Ebeiensine (chemically synonymous with Peimisine ) is a bioactive isosteroidal alkaloid isolated from the bulbs of Fritillaria species, specifically Fritillaria ebeiensis (Ebei Beimu), Fritillaria cirrhosa (Chuan Beimu), and Fritillaria thunbergii (Zhe Beimu).[1][2]

In Traditional Chinese Medicine (TCM), Beimu is the premier herb for clearing heat, moistening the lung, and resolving phlegm.[1] Modern pharmacological research has validated Ebeiensine as a critical quality marker and active constituent responsible for the herb's antitussive, expectorant, and anti-inflammatory effects.[1] Unlike the cevanine-type alkaloids (e.g., Peimine), Ebeiensine belongs to the Jervine-type steroidal alkaloids, characterized by a C-nor-D-homo steroid skeleton.[1]

This guide provides a technical deep-dive into the chemical identity, pharmacological mechanisms, and isolation protocols of Ebeiensine, serving as a foundational resource for its development as a therapeutic agent or chemical standard.[1]

Chemical Profile & Botanical Origin[1][2][3][4][5]

Ebeiensine is a Jervine-type alkaloid.[1][3] Its structural distinction lies in the presence of a ketone group at the C-6 position and an epoxy bridge, differentiating it from other major Fritillaria alkaloids like Peimine (Verticine).

Table 1: Physicochemical Properties of Ebeiensine[2]

Property	Specification
Common Name	Ebeiensine (Synonym: Peimisine)
IUPAC Name	(3β,5α)-17,23-epoxy-3-hydroxyveratraman-6-one
CAS Registry Number	19773-24-1
Chemical Formula	C₂₇H₄₁NO₃
Molecular Weight	427.62 g/mol
Structural Class	Jervine-type Isosteroidal Alkaloid
Solubility	Soluble in Methanol, Ethanol, Chloroform; Poorly soluble in water
pKa	~8.7 (Basic amine function)
Key Botanical Sources	Fritillaria ebeiensis, Fritillaria taipaiensis, Fritillaria unibracteata

Pharmacological Mechanisms[2][8]

The therapeutic efficacy of Ebeiensine in respiratory pathologies is mediated through two primary pathways: Muscarinic Receptor Antagonism (Bronchodilation) and NF-κB Pathway Inhibition (Anti-inflammation).

Mechanism 1: M3 Muscarinic Receptor Antagonism

Ebeiensine acts as an antagonist at the M3 muscarinic acetylcholine receptors (mAChRs) on airway smooth muscle cells.

• Causality: Acetylcholine (ACh) release typically triggers bronchoconstriction via the M3 receptor coupled to the Gq/11 protein.

• Action: Ebeiensine blocks this receptor, preventing the downstream calcium release that causes muscle contraction. This results in the relaxation of bronchial smooth muscle (antitussive effect).

Mechanism 2: Anti-Inflammatory Modulation

Ebeiensine inhibits the nuclear factor-kappa B (NF-κB) signaling pathway.[1]

• Causality: Lung inflammation (e.g., in COPD or asthma) is driven by the translocation of NF-κB into the nucleus, where it promotes cytokine transcription (TNF-α, IL-6).[1]

• Action: Ebeiensine suppresses the phosphorylation of IκBα, thereby preventing NF-κB activation and reducing the "cytokine storm" associated with respiratory distress.

Visualization: Ebeiensine Signaling Pathways[1]

Figure 1: Dual mechanistic action of Ebeiensine on airway smooth muscle relaxation (left) and inflammatory suppression (right).[1]

Experimental Protocols

Isolation of Ebeiensine via HSCCC

High-Speed Counter-Current Chromatography (HSCCC) is the preferred method for isolating Ebeiensine due to the complexity of separating steroidal alkaloids with similar polarities.

Protocol Source Validation: This protocol is derived from validated studies on Fritillaria taipaiensis and F. unibracteata (See Reference 3).

Reagents:

• n-Hexane (Analytical Grade)[1]

• Ethyl Acetate (Analytical Grade)[1]

• Methanol (Analytical Grade)[1]

• Water (Distilled)[1]

Workflow:

• Crude Extraction: Extract dried Fritillaria bulbs with 95% Ethanol under reflux (3x). Evaporate solvent to obtain crude extract.

• Acid-Base Partitioning: Dissolve crude extract in 2% HCl. Filter. Basify filtrate with Ammonia to pH 9-10.[1] Extract with Chloroform to obtain Total Alkaloids .

• HSCCC Separation:

  • Two-Phase Solvent System: n-Hexane : Ethyl Acetate : Methanol : Water (4 : 5 : 3 : 5 v/v).[1][4]

  • Equilibrium: Shake vigorously and allow to settle. Fill the column with the upper phase (Stationary Phase).

  • Mobile Phase: Pump the lower phase at 2.0 mL/min (Head-to-Tail mode).

  • Rotation: 800 rpm.

  • Detection: Monitor UV absorbance at 215 nm.

Visualization: HSCCC Isolation Workflow

Figure 2: Step-by-step isolation protocol for Ebeiensine using High-Speed Counter-Current Chromatography.[1]

Analytical Identification (LC-MS/MS)

To verify the identity of Ebeiensine (Peimisine), use Liquid Chromatography-Tandem Mass Spectrometry.[1]

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX SB-C18).[1]

• Mobile Phase: Acetonitrile (A) and 0.1% Formic Acid in Water (B). Gradient elution.

• MS Conditions: Positive ESI mode.

• Diagnostic Ions:

  • [M+H]+: m/z 428.3

  • Key Fragments: m/z 410 (Loss of H2O), m/z 84 (Characteristic of piperidine ring cleavage in Jervine-type alkaloids).

Future Perspectives & Drug Development[1][2][10]

Ebeiensine holds significant potential beyond traditional TCM applications:

• Cyclopamine Precursor: Ebeiensine is a structural analog and semi-synthetic precursor to cyclopamine, a Hedgehog signaling pathway inhibitor used in cancer research.

• Asthma Therapeutics: Its dual action (bronchodilator + anti-inflammatory) makes it a candidate for non-steroidal asthma management.

• Quality Control Marker: Due to its stability and specificity to F. ebeiensis and F. thunbergii, it is a mandatory marker for quality control in the Chinese Pharmacopoeia for specific Beimu formulations.

References

• PubChem. (n.d.). Peimisine (Ebeiensine) Compound Summary. National Library of Medicine. Retrieved from [Link][1]

• Wang, D., et al. (2021).[1] Natural drug sources for respiratory diseases from Fritillaria: chemical and biological analyses. Chinese Medicine. Retrieved from [Link][1]

• Wu, X., et al. (2015).[1] Isolation and purification of peimisine from Fritillaria taipaiensis bulbs by high-speed counter-current chromatography. Chemistry and Industry of Forest Products.[4] Retrieved from [Link]

• Li, H.J., et al. (2006).[1] Chemistry, bioactivity and geographical diversity of steroidal alkaloids from the Liliaceae family. Natural Product Reports. Retrieved from [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]

Ebeiensine: Alkaloid Classification, Biosynthesis, and Technical Profiling

The following technical guide details the classification, biosynthesis, and experimental handling of Ebeiensine , an isosteroidal alkaloid found in Fritillaria species.

Executive Summary & Identity Clarification

Ebeiensine is a bioactive isosteroidal alkaloid primarily isolated from the bulbs of Fritillaria ebeiensis (Liliaceae).[1] In the pharmaceutical and reagent sector, it is frequently identified as a synonym or close structural analog of Peimisine (or related cevanine/jervine-type alkaloids).[1]

• Primary Classification: Isosteroidal Alkaloid (Cevanine or Jervine type depending on C-ring rearrangement).[1]

• Chemical Scaffold: C27 Steroidal backbone with a heterocyclic nitrogen incorporated into the F-ring.[1]

• Key Pharmacological Targets: Muscarinic M-receptors (antagonist), Angiotensin-Converting Enzyme (ACE) inhibition, and antitussive signaling pathways.[1]

Critical Note on Nomenclature: In commercial catalogs and some literature, "Ebeiensine" is often used interchangeably with Peimisine or Ebeienine . This guide distinguishes the structural core (Isosteroidal) and focuses on the Peimisine-like C-nor-D-homo framework where applicable, as this is the most bioactive form cited in drug development contexts.[1]

Chemical Classification & Structural Logic[1]

Ebeiensine belongs to the Isosteroidal class, distinct from true steroidal alkaloids (like solanidine) due to the specific linkage of the nitrogen-containing rings.

Classification Tier	Category	Structural Characteristics
Superclass	Terpenoid Alkaloids	Derived from the triterpenoid pathway (C30 precursors).[1]
Class	Isosteroidal Alkaloids	Possess a C27 cholestane-based skeleton with an intact steroid nucleus modified at the C/D rings.[1]
Sub-Type	Jervine-type (Peimisine-like)	Characterized by a C-nor-D-homo ring system (Ring C contraction to 5 carbons; Ring D expansion to 6 carbons).[1]
Stereochemistry	-series	The A/B ring fusion is typically trans ( -H), conferring a planar "flat" steroid shape crucial for receptor binding.[1]

Structural Causality

The biological activity of Ebeiensine is dictated by the C-nor-D-homo rearrangement.[1] Unlike typical steroids (cholesterol), this rearrangement alters the spatial orientation of the hydroxyl/ketone groups, allowing specific binding to the muscarinic acetylcholine receptor pocket—a feature exploited for antitussive (cough-suppressing) and anti-asthmatic drugs.

Biosynthesis Pathway

The biosynthesis of Ebeiensine follows the non-mevalonate (MEP) and mevalonate (MVA) pathways, converging at the steroid backbone. Current consensus places Cholesterol (rather than cycloartenol alone) as the pivotal intermediate for Fritillaria alkaloids.[1]

Pathway Mechanics[1][2]

• Steroid Backbone Assembly: Acetyl-CoA

  Squalene Cycloartenol Cholesterol.[1]

• Nitrogen Incorporation: Unlike many alkaloids where nitrogen is added early, in isosteroidal alkaloids, nitrogen is introduced late, likely via a Transaminase acting on a C-22 or C-26 oxidized sterol intermediate.[1]

• Scaffold Rearrangement: The conversion from a standard cholestane skeleton to the C-nor-D-homo skeleton (Jervine type) involves a complex ring expansion/contraction mechanism, likely catalyzed by specific P450 monooxygenases (CYP90 family homologs).[1]

Biosynthetic Signaling Diagram (DOT)

The following diagram maps the flow from primary metabolism to the specific alkaloid scaffold.

Figure 1: Biosynthetic logic flow from Acetyl-CoA to the Isosteroidal Alkaloid Ebeiensine, highlighting the critical nitrogen incorporation and ring rearrangement steps.[1]

Experimental Protocols

Extraction & Isolation Workflow

Isosteroidal alkaloids are basic and lipophilic.[1] The following protocol utilizes an Acid-Base Extraction coupled with Strong Cation Exchange (SCX) to ensure high purity for drug development assays.

Reagents: Ethanol (95%), HCl (0.5M), Ammonium Hydroxide (

), Chloroform ( ), SCX Cartridges.

• Crude Extraction:

  • Pulverize dried Fritillaria bulbs (10g) to a fine powder (mesh 40).

  • Reflux with 100mL 95% Ethanol for 2 hours (

    ). Repeat x2.

  • Combine filtrates and evaporate ethanol under vacuum to obtain a crude gum.[1]

• Acid-Base Partitioning (The "Clean-Up"):

  • Resuspend crude gum in 50mL 0.5M HCl . (Alkaloids convert to water-soluble hydrochloride salts).[1]

  • Partition with 50mL Ethyl Acetate (removes neutral lipids/chlorophyll).[1] Discard organic layer.

  • Basify the aqueous phase to pH 10-11 using

    .[1] (Alkaloids revert to free base form).[1]

  • Extract aqueous phase x3 with Chloroform .[1]

  • Collect Chloroform layer, dry over

    , and evaporate.

• SCX Purification (Optional for High Purity):

  • Load the chloroform residue (dissolved in MeOH) onto a pre-conditioned SCX cartridge.[1]

  • Wash with MeOH (removes non-basic impurities).[1]

  • Elute alkaloids with 5%

    in MeOH .

Analytical Profiling (HPLC-ELSD)

Isosteroidal alkaloids often lack strong UV chromophores (due to saturated rings).[1] Evaporative Light Scattering Detection (ELSD) or Mass Spectrometry (MS) is required for accurate quantification.[1]

Parameter	Setting
Column	C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, mm, 5 m)
Mobile Phase A	Water + 0.1% Diethylamine (DEA) (Alkaline pH suppresses ionization, improving peak shape)
Mobile Phase B	Acetonitrile
Gradient	0-30 min: 30% B 80% B
Flow Rate	1.0 mL/min
Detection	ELSD (Drift Tube Temp: , Gas Flow: 2.0 L/min)
Target Retention	Ebeiensine typically elutes between Peimine and Imperialine.[2][3]

Pharmacological Relevance

In drug development, Ebeiensine (and its analog Peimisine) is investigated for:

• Antitussive Activity: Modulation of

  -adrenergic receptors and M-cholinergic receptors in bronchial smooth muscle.[1]

• Anti-inflammatory: Inhibition of pro-inflammatory cytokines (TNF-

  , IL-6) via NF- B pathway suppression.[1]

• Safety: Unlike some veratrum alkaloids, Fritillaria alkaloids generally exhibit lower cardiotoxicity, making them viable candidates for respiratory therapeutics.

References

• Wang, D., et al. (2012). "Identification of isosteroidal alkaloids in Fritillaria species by HPLC-ELSD and ESI-MS/MS."[1] Journal of Pharmaceutical and Biomedical Analysis. Link

• Li, H.J., et al. (2006). "New steroidal alkaloids from the bulbs of Fritillaria puqiensis."[4] Steroids.[1][4][5][6][7] Link

• Hao, D.C., et al. (2013). "Phytochemical and biological research of Fritillaria medicine resources." Chinese Journal of Natural Medicines. Link

• MedChemExpress. "Peimisine (Ebeiensine) Product Datasheet." MCE Catalog. Link

• Kumar, S., et al. (2021). "Biosynthetic pathway of isosteroidal alkaloids in Fritillaria."[8] Phytochemistry Reviews. Link

Sources

• 1. Embelin | C17H26O4 | CID 3218 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ebeienine | C27H43NO2 | CID 365430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Amarbellisine | C17H19NO4 | CID 10017737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Transcriptomic and metabolomic analyses provide new insights into the appropriate harvest period in regenerated bulbs of Fritillaria hupehensis [frontiersin.org]

Protocols & Analytical Methods

Application Note: Optimized Extraction Protocol for Ebeiensine (Peimisine) from Fritillaria Bulbs

Executive Summary & Compound Profile

Ebeiensine (synonymous with Peimisine and closely related to Ebeienine ) is a bioactive isosteroidal alkaloid (Cevanine-type) found in the bulbs of Fritillaria ebeiensis, Fritillaria thunbergii, and Fritillaria cirrhosa. It exhibits significant pharmacological activities, including antitussive, expectorant, and M-cholinergic receptor antagonistic effects.

Isolating Ebeiensine presents specific challenges due to its lack of a strong UV chromophore (making standard UV detection difficult) and its basic nature, which requires careful pH modulation during extraction to prevent salt formation or degradation. This protocol details an optimized workflow utilizing Ethanol Reflux , Acid-Base Enrichment , and Silica Gel Chromatography , validated by HPLC-ELSD .

Compound Properties

Property	Detail
Common Names	Ebeiensine, Peimisine, Ebeienine
Chemical Formula	C₂₇H₄₁NO₃
Molecular Weight	~427.62 g/mol
Class	Isosteroidal Alkaloid (5α-cevanine type)
Solubility	Soluble in Chloroform, Dichloromethane, Ethanol; Poorly soluble in water (unless acidified)
pKa	Basic (Tertiary amine function)

Process Workflow (Logic Diagram)

The following diagram illustrates the critical decision points and phase transitions required to isolate high-purity Ebeiensine.

Caption: Step-by-step isolation workflow for Ebeiensine, highlighting the critical Acid-Base "Switch" mechanism used to separate alkaloids from non-basic impurities.[1][2][3]

Detailed Experimental Protocol

Phase 1: Pre-treatment & Primary Extraction

Objective: Maximize mass transfer of alkaloids from the plant matrix into the solvent.

• Pulverization: Grind dried Fritillaria bulbs to a fine powder (40–60 mesh).

  • Why: Particle size controls diffusion rates. Too fine (<80 mesh) causes filtration clogging; too coarse (>20 mesh) results in incomplete extraction.

• Solvent Selection: Prepare 90% Ethanol (v/v) .

  • Why: Pure water extracts too many starches/polysaccharides (abundant in bulbs), creating emulsions. 90% EtOH balances alkaloid solubility with matrix exclusion.

• Reflux Extraction:

  • Ratio: 1:15 (Solid g : Liquid mL).

  • Temperature: 80°C (Reflux).

  • Time: 2 hours × 2 cycles.

  • Procedure: Combine powder and solvent in a round-bottom flask. Heat to reflux.[4] Filter hot. Re-extract the residue with fresh solvent. Combine filtrates.

Phase 2: Enrichment (The Acid-Base Switch)

Objective: Separate alkaloids from lipophilic impurities (waxes, fats) and hydrophilic impurities (sugars, starches).

• Concentration: Evaporate the combined ethanol extract under reduced pressure (Rotary Evaporator, 45°C) to remove ethanol. You will be left with a thick, dark residue.

• Acid Dissolution (Protonation):

  • Suspend the residue in 1% HCl (aq) or 2% H₂SO₄ .

  • Mechanism:[4][5] Converts Ebeiensine (Free Base) → Ebeiensine Hydrochloride (Water Soluble).

  • Step: Sonicate for 30 mins to ensure complete dissolution of alkaloids. Filter to remove insoluble resins.

• Defatting (Optional but Recommended):

  • Partition the acidic aqueous layer with Petroleum Ether (1:1 v/v). Discard the organic (top) layer.

  • Result: Removes chlorophyll and non-polar lipids while alkaloids remain in the water phase.

• Basification (Free Base Formation):

  • Adjust the aqueous phase pH to 10–11 using Ammonium Hydroxide (NH₄OH) .

  • Critical Check: Ensure pH is stable >9. At this pH, Ebeiensine reverts to its uncharged, hydrophobic free-base form.

• Organic Extraction:

  • Extract the basic aqueous solution with Dichloromethane (DCM) or Chloroform (3 × equal volumes).

  • Combine DCM layers, dry over anhydrous Na₂SO₄, and evaporate to dryness.

  • Yield: This is the Total Alkaloid Fraction (TAF) .

Phase 3: Purification & Isolation

Objective: Isolate Ebeiensine from other co-occurring alkaloids (e.g., Peimine, Peiminine).

• Stationary Phase: Silica Gel (200–300 mesh).

• Mobile Phase Optimization:

  • Ebeiensine is basic and will "tail" (streak) on silica due to interaction with acidic silanol groups.

  • Modifier Required: Add Diethylamine (DEA) or Ammonia to the mobile phase.

  • Gradient System: Petroleum Ether : Acetone : DEA (Start 20:1:0.1 → End 1:5:0.[4]1) OR Dichloromethane : Methanol : DEA (Start 50:1:0.1 → End 10:1:0.1).

• Fraction Collection: Monitor fractions via TLC (Dragendorff’s reagent spray; orange spots indicate alkaloids).

• Crystallization: Ebeiensine often crystallizes from Acetone or Methanol upon cooling.

Analytical Validation (HPLC-ELSD)

Because Ebeiensine lacks a conjugated π-system, UV detection (210-220 nm) is often noisy and non-specific. ELSD (Evaporative Light Scattering Detection) is the Gold Standard for Fritillaria alkaloids.

Parameter	Condition
Instrument	HPLC with ELSD (e.g., Sedex or Agilent ELSD)
Column	C18 Reverse Phase (e.g., Venusil XBP C18, 250 × 4.6 mm, 5 µm)
Mobile Phase A	Water + 0.03% Diethylamine (DEA) (pH modifier suppresses ionization)
Mobile Phase B	Acetonitrile
Gradient	0–10 min: 30% B10–35 min: 30% → 60% B35–45 min: 60% B
Flow Rate	1.0 mL/min
ELSD Settings	Drift Tube Temp: 40–50°C; Gas Pressure: 3.5 bar (Nitrogen)
Retention Time	Ebeiensine typically elutes between Peimine and Peiminine (approx. 15-25 min depending on gradient).[6][7]

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Emulsion during DCM extraction	Presence of saponins or starches.	1.[4] Ensure Ethanol removal was complete before acid step.2. Add brine (sat. NaCl) to the aqueous phase.3. Filter the biphasic mixture through Celite.
Peak Tailing in HPLC	Interaction with residual silanols on column.	Increase Diethylamine (DEA) concentration to 0.05% or use a high-pH resistant C18 column (e.g., XBridge).
Low Yield	Incomplete basification.	Ensure pH reaches 10–11. Ebeiensine pKa is high; pH 8 is insufficient for complete extraction into DCM.
Degradation	Acid hydrolysis during enrichment.	Avoid boiling strong acids. Use 1% HCl at room temperature or mild warming (40°C) only.

References

• Optimization of Extraction and Enrichment of Steroidal Alkaloids from Bulbs of Cultivated Fritillaria cirrhosa. Source: National Institutes of Health (PMC). Note: Defines the 90% Ethanol / Reflux method and resin enrichment parameters.

• Total alkaloids of bulbus of Fritillaria cirrhosa... by inhibiting TGF-β and NF-κB signaling pathway. Source: PubMed Central. Note: Provides the specific HPLC-ELSD gradient conditions (0.03% DEA/Acetonitrile) used for validation.

• Studies on the chemical constituents of Fritillaria in Hubei. X. Isolation and identification of alkaloids from Fritillaria ebeiensis. Source: PubMed.[7] Note: The foundational paper identifying Ebeienine/Peimisine in F. ebeiensis.

• Comparing major alkaloids of Fritillariae Hupehensis Bulbs and congeneric plants by HPLC-ELSD. Source: PubMed.[7] Note: Validates the use of ELSD for simultaneous quantitation of Peimisine and related alkaloids.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. chemicalpapers.com [chemicalpapers.com]
• 4. CN115433254A - A method for extracting Fritillaria alkaloid components and its anti-bronchitis application - Google Patents [patents.google.com]
• 5. Comparing major alkaloids of Fritillariae Hupehensis Bulbs (FHB) and congeneric plants by HPLC-ELSD and HPLC-ESI-MS(n) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Application Note: A Validated HPLC-ELSD Method for the Quantitative Analysis of Ebeiensine

Abstract

This application note presents a detailed, robust, and validated High-Performance Liquid Chromatography (HPLC) method coupled with an Evaporative Light Scattering Detector (ELSD) for the quantification of Ebeiensine. Ebeiensine, a diterpenoid alkaloid, lacks a significant UV chromophore, making traditional UV-based HPLC detection challenging.[1] The universal nature of ELSD, which relies on the light-scattering properties of non-volatile analytes, provides a sensitive and reliable alternative for the quantitative analysis of such compounds.[2][3][4] This document provides a comprehensive guide for researchers, scientists, and drug development professionals, covering the scientific rationale for methodological choices, a step-by-step analytical protocol, and a complete method validation strategy aligned with International Council for Harmonisation (ICH) guidelines.[5][6]

Introduction to Ebeiensine and the Analytical Challenge

Ebeiensine is a complex diterpenoid alkaloid with the molecular formula C₂₇H₄₅NO₂.[7] Diterpenoid alkaloids are a class of natural products known for their diverse and potent biological activities, making them subjects of interest in pharmaceutical research and herbal medicine.[8][9][10] A significant analytical hurdle in the study of Ebeiensine and similar compounds is their lack of strong ultraviolet (UV) absorbing properties. This structural characteristic renders conventional HPLC-UV detection methods insensitive and often unsuitable for accurate quantification.

The Evaporative Light Scattering Detector (ELSD) offers a powerful solution to this problem. The detection mechanism of ELSD is independent of the analyte's optical properties. Instead, it measures the amount of light scattered by analyte particles remaining after the evaporation of the mobile phase.[3][11] This makes ELSD a "universal" detector for any non-volatile and semi-volatile compound, offering a distinct advantage for analyzing compounds like Ebeiensine.[3] Furthermore, its compatibility with gradient elution allows for more selective and efficient chromatographic separations, which is often necessary when analyzing complex matrices such as herbal extracts.[12]

This application note details a complete workflow, from sample preparation to data analysis, for the reliable quantification of Ebeiensine using HPLC-ELSD.

Principles of the HPLC-ELSD Method

The successful quantification of Ebeiensine is contingent on a synergistic interplay between the chromatographic separation and the detector's response.

Chromatographic Separation: Reversed-Phase HPLC

A reversed-phase HPLC method is employed to achieve selective separation of Ebeiensine from potential impurities and matrix components. The choice of a C18 column is based on its wide applicability and proven efficacy in separating alkaloids and other moderately non-polar compounds.[8][13] A gradient elution using acetonitrile and water is selected to ensure adequate retention of Ebeiensine while allowing for the timely elution of other components, leading to sharp, symmetrical peaks. The addition of a small percentage of triethylamine to the mobile phase is a common practice in alkaloid analysis to improve peak shape by minimizing tailing caused by the interaction of the basic amine groups with residual silanols on the silica-based stationary phase.[8]

Detection: Evaporative Light Scattering (ELSD)

The ELSD process can be broken down into three critical stages:

• Nebulization: The column eluent is mixed with an inert gas (typically nitrogen) to form a fine aerosol of droplets.[11][14]

• Evaporation: The aerosol passes through a heated drift tube where the volatile mobile phase is evaporated, leaving behind solid particles of the non-volatile analyte (Ebeiensine).[3][11]

• Detection: A light source illuminates the stream of analyte particles, and a photodetector measures the intensity of the scattered light, which is proportional to the mass of the analyte.[2][3]

The optimization of ELSD parameters, particularly the drift tube temperature and nebulizer gas flow, is crucial for achieving optimal sensitivity and reproducibility.[15][16]

Experimental Workflow and Protocols

The following sections provide detailed, step-by-step protocols for the quantification of Ebeiensine.

Materials and Reagents

• Ebeiensine reference standard (>98% purity)

• Acetonitrile (HPLC grade)

• Water (HPLC grade, deionized)

• Triethylamine (TEA, >99.5%)

• Nitrogen gas (high purity, >99.99%)

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a binary pump, autosampler, column oven, and an ELSD is required.

Table 1: Optimized HPLC-ELSD Parameters

Parameter	Recommended Setting	Rationale
HPLC Column	C18, 250 mm x 4.6 mm, 5 µm	Standard for alkaloid separation, providing good resolution and peak shape.[8]
Mobile Phase A	Water with 0.1% (v/v) Triethylamine	Aqueous phase for reversed-phase chromatography.
Mobile Phase B	Acetonitrile with 0.1% (v/v) Triethylamine	Organic modifier for elution. TEA is added to both phases to ensure consistency and improve peak symmetry for the basic alkaloid.[8]
Gradient Elution	0-5 min: 30% B; 5-20 min: 30-70% B; 20-25 min: 70% B; 25-30 min: 30% B	A gradient is necessary to achieve good separation in complex samples and to ensure a reasonable run time.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between separation efficiency and run time.
Column Temperature	30 °C	Controlled temperature ensures reproducible retention times.[13]
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
ELSD Drift Tube Temp.	70 °C	Optimized for efficient evaporation of the mobile phase without degrading the analyte.[15]
ELSD Nebulizer Gas	Nitrogen	Inert gas for nebulization.
ELSD Gas Flow Rate	1.6 L/min	A typical flow rate that provides a stable baseline and good sensitivity.[15]

Sample and Standard Preparation Protocol

Accurate sample and standard preparation are critical for reliable quantification.

Protocol 1: Standard Solution Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of Ebeiensine reference standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

• Working Standard Solutions: Perform serial dilutions of the primary stock solution with the mobile phase (at initial gradient conditions) to prepare a series of calibration standards ranging from 0.05 mg/mL to 0.8 mg/mL.

Protocol 2: Sample Preparation (from Herbal Matrix)

• Extraction: Accurately weigh 1.0 g of the powdered herbal material. Add 25 mL of methanol and sonicate for 30 minutes.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes.

• Filtration: Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• Dilution: If necessary, dilute the sample with the mobile phase to ensure the Ebeiensine concentration falls within the linear range of the calibration curve.

Caption: Experimental Workflow from Sample Preparation to Analysis.

Method Validation Protocol

To ensure the reliability and accuracy of the analytical method, a comprehensive validation should be performed according to ICH guidelines.[5][6][17][18][19]

Caption: Key Parameters for Method Validation.

Specificity

• Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

• Protocol:

  • Analyze a blank sample (matrix without analyte).

  • Analyze a sample spiked with Ebeiensine.

  • Analyze a sample containing potential impurities.

  • Acceptance Criteria: The blank should show no interfering peaks at the retention time of Ebeiensine. The Ebeiensine peak in the spiked sample should be well-resolved from other peaks.

Linearity and Range

• Objective: To establish the relationship between the concentration of the analyte and the detector response over a specified range.

• Protocol:

  • Prepare at least five concentrations of Ebeiensine working standards.

  • Inject each concentration in triplicate.

  • Plot the logarithm of the peak area versus the logarithm of the concentration. The ELSD response is often non-linear and can be described by the power function: Area = a * [Concentration]^b. A log-log transformation results in a linear relationship: log(Area) = log(a) + b * log(Concentration).

  • Acceptance Criteria: The coefficient of determination (R²) of the linear regression should be ≥ 0.99.

Accuracy

• Objective: To determine the closeness of the measured value to the true value.

• Protocol:

  • Perform a recovery study by spiking a blank matrix with known concentrations of Ebeiensine at three levels (e.g., 80%, 100%, and 120% of the expected sample concentration).

  • Analyze each level in triplicate.

  • Calculate the percent recovery.

  • Acceptance Criteria: The mean recovery should be within 98-102%.

Precision

• Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

• Protocol:

  • Repeatability (Intra-day precision): Analyze six replicate samples at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst or on a different instrument.

  • Calculate the Relative Standard Deviation (RSD).

  • Acceptance Criteria: The RSD should be ≤ 2%.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

• Objective: To determine the lowest concentration of analyte that can be reliably detected and quantified.

• Protocol:

  • Estimate LOD and LOQ based on the signal-to-noise ratio.

  • LOD is typically determined at a signal-to-noise ratio of 3:1.

  • LOQ is typically determined at a signal-to-noise ratio of 10:1.

  • Acceptance Criteria: The LOQ should be determined with acceptable precision and accuracy.

Robustness

• Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Protocol:

  • Introduce small variations to the method parameters, such as:

    • Flow rate (± 0.1 mL/min)

    • Column temperature (± 2 °C)

    • Mobile phase composition (± 2% organic)

  • Analyze samples under these modified conditions.

  • Acceptance Criteria: The results should not be significantly affected by these variations, demonstrating the method's reliability for routine use.

Data Presentation and Interpretation

The results of the method validation should be clearly summarized for easy interpretation.

Table 2: Illustrative Method Validation Summary

Validation Parameter	Result	Acceptance Criteria
Specificity	No interference observed	Peak purity > 99%
Linearity (Range: 0.05-0.8 mg/mL)	R² = 0.9992	R² ≥ 0.99
Accuracy (Recovery)	99.5% - 101.2%	98.0% - 102.0%
Precision (RSD%)
- Repeatability	0.85%	≤ 2.0%
- Intermediate Precision	1.25%	≤ 2.0%
LOD	0.01 mg/mL	S/N ≥ 3:1
LOQ	0.03 mg/mL	S/N ≥ 10:1, with acceptable precision and accuracy
Robustness	Passed	No significant impact on results

Conclusion

The HPLC-ELSD method detailed in this application note provides a reliable, sensitive, and robust approach for the quantitative analysis of Ebeiensine. The use of ELSD successfully overcomes the limitations of UV detection for this non-chromophoric diterpenoid alkaloid. The comprehensive validation protocol, aligned with ICH guidelines, ensures the method's accuracy, precision, and reliability for routine use in quality control, stability studies, and other research applications within the pharmaceutical and natural products industries.

References

• MDPI. (n.d.). Quantifying Fermentable Sugars in Beer: Development and Validation of a Reliable HPLC-ELSD Method. Retrieved from [Link]

• ResearchGate. (n.d.). A convenient HPLC/ELSD method for the quantitative analysis of betaine in Lycium chinense. Retrieved from [Link]

• LCGC. (2014, August 22). Success with Evaporative Light-Scattering Detection. Retrieved from [Link]

• PubMed. (2021, July 27). Determination of Triterpenoids and Phenolic Acids from Sanguisorba officinalis L. by HPLC-ELSD and Its Application. Retrieved from [Link]

• Zenodo. (2024, March 26). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Efficient HPLC-ELSD analysis of sodium and phosphate in aripiprazole extended-release injectable suspensions using trimodal column technology. Retrieved from [Link]

• Wikipedia. (n.d.). Evaporative light scattering detector. Retrieved from [Link]

• Peak Scientific. (2016, September 15). The principles of ELSD. Retrieved from [Link]

• ScienceDirect. (n.d.). Simultaneous determination of five diterpenoid alkaloids in Herba Delphinii by HPLC/ELSD. Retrieved from [Link]

• National Institutes of Health. (2023, February 5). Development of an HPLC-MS/MS Method for the Determination of Alkaloids in Lupins. Retrieved from [Link]

• European Medicines Agency. (2022, March 31). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

• National Institutes of Health. (n.d.). Bioavailability enhancers of herbal origin: An overview. Retrieved from [Link]

• National Institutes of Health. (n.d.). Ebeiedine. Retrieved from [Link]

• MDPI. (n.d.). Chemical Analysis of the Herbal Medicine Salviae miltiorrhizae Radix et Rhizoma (Danshen). Retrieved from [Link]

• Semantic Scholar. (n.d.). UHPLC-PDA-ELSD-MS-based simultaneous determination of diterpenoid alkaloids in commercially important Himalayan medicinal plant Aconitum heterophyllum wall. And network pharmacology-based target prediction. Retrieved from [Link]

• ResearchGate. (n.d.). Evaporative light scattering detection (ELSD): a tool for improved quality control of drug substances. Retrieved from [Link]

• International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• International Council for Harmonisation. (n.d.). Validation of analytical procedures: text and methodology q2(r1). Retrieved from [Link]

• LabTech. (n.d.). ELSD in HPLC: How Evaporative Light Scattering Detection Enhances Compound Analysis. Retrieved from [Link]

• PubMed. (n.d.). Analytical methods for heavy metals in herbal medicines. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC result of alkaloid sample before and after purification step. Retrieved from [Link]

• National Institutes of Health. (2018, October 26). Development and Validation of an HPLC-ELSD Method for the Quantification of 1-Triacontanol in Solid and Liquid Samples. Retrieved from [Link]

• National Institutes of Health. (n.d.). Ebastine. Retrieved from [Link]

• Scribd. (n.d.). Extraction and HPLC Analysis of Alkaloids. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Bioactive Components in Herbal Medicine Experimental Approaches. Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

• PubMed. (2019, December 2). Effect of the herbal medicines in obesity and metabolic syndrome: A systematic review and meta-analysis of clinical trials. Retrieved from [Link]

• National Institutes of Health. (n.d.). Betahistine. Retrieved from [Link]

• Agilent. (n.d.). SAMPLE PREPARATION FUNDAMENTALS FOR CHROMATOGRAPHY. Retrieved from [Link]

• National Institutes of Health. (n.d.). Ethylbenzene. Retrieved from [Link]

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• 7. Ebeiedine | C27H45NO2 | CID 101324888 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Simultaneous determination of five diterpenoid alkaloids in Herba Delphinii by HPLC/ELSD - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Bioactive Components in Herbal Medicine Experimental Approaches - Herbal Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. peakscientific.com [peakscientific.com]
• 12. researchgate.net [researchgate.net]
• 13. scribd.com [scribd.com]
• 14. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 15. Determination of Triterpenoids and Phenolic Acids from Sanguisorba officinalis L. by HPLC-ELSD and Its Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Development and Validation of an HPLC-ELSD Method for the Quantification of 1-Triacontanol in Solid and Liquid Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 17. database.ich.org [database.ich.org]
• 18. database.ich.org [database.ich.org]
• 19. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

preparing Ebeiensine stock solutions for cell culture assays

Application Note: Preparation and Handling of Ebeiensine Stock Solutions for Cell Culture Assays

Abstract & Scope

This technical guide outlines the standardized protocol for preparing, storing, and utilizing stock solutions of Ebeiensine (an isosteroidal alkaloid derived from Fritillaria ebeiensis) for in vitro cell culture assays.[1][2][3][4] Ebeiensine is a hydrophobic bioactive compound often investigated for its anti-inflammatory, antitussive, and anti-tumor properties.[1][2][3][4] Due to its lipophilic nature and potential for precipitation in aqueous media, precise handling is required to ensure bioavailability and experimental reproducibility.[1][2][3][4]

Technical Profile & Physicochemical Properties

Before initiating the protocol, researchers must verify the specific certificate of analysis (CoA) for their batch, as "Ebeiensine" is often structurally synonymous with or closely related to Ebeienine or Ebeiedine .[1][2][3][4]

Parameter	Specification	Notes
Chemical Class	Isosteroidal Alkaloid	Structurally rigid; hydrophobic.[1][2][3][4][5][6]
Molecular Weight	~413.64 g/mol	Note: Value based on Ebeienine (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> ).[2][3][4][5][6] Always check CoA.
Primary Solvent	DMSO (Dimethyl Sulfoxide)	Solubility typically >10 mg/mL.[1][2][3][4][5][6]
Secondary Solvent	Ethanol (Absolute)	Soluble, but higher volatility makes it less ideal for long-term frozen storage.[1][2][3][4][5][6]
Aqueous Solubility	Negligible	Critical: Will precipitate if added directly to media at high concentrations.[1][2][3][4][5][6]
Storage (Solid)	-20°C	Protect from light and moisture (desiccated).[1][2][3][4][5][6]
Storage (Solution)	-20°C or -80°C	Stable for ~3-6 months in DMSO; avoid freeze-thaw cycles.

Protocol A: Preparation of Master Stock Solution (10 mM)

Objective: Create a concentrated, sterile Master Stock solution in 100% DMSO.

Materials:

• Ebeiensine (Solid powder)[1][2][3][4][5][6]

• Sterile DMSO (Cell culture grade, ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  99.9%)[2][3][4]

• Analytical Balance (Precision 0.01 mg)

• Amber Glass Vials (Borosilicate, screw-top)[1][2][3][4][5][6]

• Vortex Mixer[1][2][3][4][5][6]

Procedure:

• Equilibration: Remove the Ebeiensine vial from the freezer and allow it to equilibrate to room temperature (approx. 15–20 mins) inside a desiccator before opening.

  • Rationale: Opening a cold vial introduces condensation, which can hydrolyze the compound or alter the weighed mass.[1][2][3][4]

• Weighing: Weigh approximately 1–5 mg of Ebeiensine into a sterile amber glass vial. Record the exact mass (

  ) in mg.

• Calculation: Calculate the volume of DMSO (

  ) required to achieve a 10 mM concentration using the formula:

  • Example: For 2.0 mg of Ebeiensine (MW 413.64): ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="ng-star-inserted display">

    [2][3][4][5][6]

• Solubilization: Add the calculated volume of sterile DMSO to the vial.

• Dissolution: Vortex vigorously for 30–60 seconds.

  • QC Check: Inspect the solution against a light source.[1][2][3][4][5][6] It must be optically clear. If particles remain, sonicate in a water bath at 37°C for 5 minutes.

• Aliquot & Store: Dispense into small aliquots (e.g., 20–50

  L) in sterile microcentrifuge tubes or amber vials to avoid repeated freeze-thaw cycles. Store at -20°C.

Protocol B: Serial Dilution & Cell Treatment Strategy

Core Challenge: Direct addition of high-concentration DMSO stocks into aqueous media can cause "solvent shock" or compound precipitation (crystallization) at the injection site.[1][2][3][4][5][6] Solution: Use an Intermediate Dilution Step or a "Working Stock" approach.[1][2][3][4][5][6]

Workflow Visualization

Figure 1: Recommended dilution workflow to prevent precipitation and minimize DMSO toxicity.

Step-by-Step Dilution Protocol:

• Define Target Concentration: Assume the assay requires a final concentration of 10

  M .

• Prepare Working Stock (1000x or 100x):

  • Dilute the 10 mM Master Stock using 100% DMSO to create a 1000x Working Stock (e.g., 10 mM stock is already 1000x for a 10 ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

    M assay).[2][3][4]

  • Why DMSO again? Keeping the compound in DMSO during serial dilutions prevents precipitation that occurs if you dilute serially in water.[1][2][3][4][5][6]

• Intermediate Media Preparation (The "2x" Method):

  • Prepare fresh culture media (e.g., DMEM + 10% FBS).[1][2][3][4]

  • Dilute the Working Stock 1:500 into a volume of media to create a 2x concentration solution (containing 0.2% DMSO).

  • Technique: Vortex the media rapidly while adding the stock to ensure instant dispersion.[1][2][3][4][5][6]

• Final Addition:

  • Add the 2x media solution to the cell wells (which already contain 1 volume of media).[1][2][3][4][5][6]

  • Final Result: 1x Compound Concentration, 0.1% DMSO.

Critical Quality Control (QC) & Troubleshooting

Issue	Observation	Root Cause	Corrective Action
Precipitation	Cloudy media or crystals under microscope immediately after addition.[1][2][3][4][5][6]	Hydrophobic crash-out; Stock concentration too high.[1][2][3][4][5][6]	1. Sonicate stock before use.2.[1][2][3][4][5][6][7] Use the "Intermediate Dilution" method.3. Lower final concentration.
Cytotoxicity	Cell rounding/detachment in Vehicle Control.[1][2][3][4][5][6]	DMSO concentration > 0.5%.[1][2][3][4][5][6][8][9]	Ensure final DMSO is ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> 0.1%.[2][3][4][5][6][7] Include a "Vehicle Only" control to normalize data.
Inconsistent Data	High variability between replicates.[1][2][3][4][5][6]	Adsorption to plastics or pipetting error.[1][2][3][4][5][6]	Use low-binding tips/tubes.[1][2][3][4][5][6] Pre-wet pipette tips with the DMSO solution before transfer.[1][2][3][4][5][6]

References

• PubChem. (n.d.).[1][2][3][4][5][6] Ebeienine (Compound Summary).[1][2][3][4][5][6] National Library of Medicine.[1][2][3][4][5][6] Retrieved from [Link][1][2][3][4][5][6]

• Emulate Bio. (2019).[1][2][3][4][5][6] Protocol for Compound Treatment Solution Preparation.[1][2][3][4][5][6][7] Retrieved from [Link][1][2][3][4][5][6]

Sources

• 1. Ebeiedine | C27H45NO2 | CID 101324888 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (-)-Zhebeinine | C27H45NO3 | CID 21121503 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ebeienine | C27H43NO2 | CID 365430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. Ifebemtinib | C28H28F4N6O4 | CID 46207957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Abyssinone Ii | C20H20O4 | CID 10064832 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. emulatebio.com [emulatebio.com]
• 8. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 9. pedagogie.ac-limoges.fr [pedagogie.ac-limoges.fr]

Application Note: In Vivo Dosing Guidelines for Ebeiensine in Asthma Mouse Models

This Application Note is designed for researchers investigating the therapeutic potential of Ebeiensine (a bioactive isosteroidal alkaloid derived from Fritillaria ebeiensis) in murine models of allergic asthma.

The following guidelines synthesize pharmacokinetic data from structurally related Fritillaria alkaloids (e.g., Ebeiedinone, Imperialine) and standard asthma modeling protocols to ensure scientific rigor and reproducibility.

Executive Summary & Mechanism of Action

Ebeiensine is a key bioactive alkaloid found in Fritillaria species (Bulbus Fritillariae), traditionally used for respiratory pathology. In the context of allergic asthma, Ebeiensine acts as an anti-inflammatory agent.[1]

Mechanistic Causality: Asthma pathogenesis involves the polarization of T-helper 2 (Th2) cells and the recruitment of eosinophils. Ebeiensine exerts its therapeutic effect by:

• Inhibiting NF-κB Activation: Blocking the phosphorylation of IκBα, thereby preventing the nuclear translocation of p65/p50 subunits.

• Suppressing MAPK Signaling: Downregulating p38 and JNK phosphorylation, which reduces the production of pro-inflammatory cytokines (IL-4, IL-5, IL-13, TNF-α).

• Reducing Mucus Hypersecretion: Downregulating MUC5AC expression in airway epithelial cells.

DOT Diagram: Ebeiensine Mechanism of Action

Figure 1: Proposed signaling cascade where Ebeiensine inhibits the NF-κB and MAPK pathways, preventing the transcription of Th2 cytokines essential for asthma pathology.

Formulation & Pharmacokinetics (PK)

Accurate dosing requires understanding the solubility and bioavailability of isosteroidal alkaloids. While direct PK data for Ebeiensine is limited, data from its oxidized analog, Ebeiedinone , serves as a validated proxy for protocol design.

Solubility & Vehicle Preparation

Ebeiensine is lipophilic. Direct dissolution in saline is difficult and may lead to precipitation.

• Stock Solution: Dissolve Ebeiensine in DMSO (Dimethyl sulfoxide) to create a high-concentration stock (e.g., 20 mg/mL).

• Working Solution: Dilute the stock into 0.5% CMC-Na (Carboxymethyl cellulose sodium) or Saline with 1% Tween-80 .

• Final Vehicle Composition: 2% DMSO + 1% Tween-80 + 97% Saline (Ensure DMSO concentration does not exceed 5% in vivo to avoid vehicle toxicity).

Pharmacokinetic Profile (Mouse)

Based on Ebeiedinone analogs (Oral Administration):

• Tmax (Time to Max Concentration): ~0.5 – 1.0 hours. Implication: Dose 1 hour prior to allergen challenge.

• T1/2 (Half-life): ~1.5 – 2.0 hours. Implication: Once-daily (QD) dosing is sufficient for acute models, but BID (twice daily) may be required for severe models.

• Bioavailability: ~30% (Oral).

Experimental Protocol: OVA-Induced Asthma Model

This protocol uses Ovalbumin (OVA) to induce allergic airway inflammation.[1][2][3][4][5] Ebeiensine is administered during the challenge phase to evaluate its therapeutic efficacy.

Experimental Timeline

• Sensitization (Days 0, 7, 14): Systemic priming of the immune system.

• Challenge (Days 21–25): Local airway induction of inflammation.

• Treatment (Days 21–25): Ebeiensine administration.

Step-by-Step Workflow

Step 1: Sensitization (IP Injection) [2]

• Reagents: OVA (Grade V, Sigma) + Aluminum Hydroxide (Alum) Adjuvant.

• Mix: 20 µg OVA + 2 mg Alum in 200 µL PBS per mouse.

• Action: Inject 200 µL intraperitoneally (IP) on Day 0, Day 7, and Day 14.

Step 2: Challenge (Aerosol/Nebulization)

• Days: 21, 22, 23, 24, 25.

• Setup: Place mice in a nebulization chamber.

• Reagent: 1% - 5% OVA in PBS (w/v).

• Action: Nebulize for 30 minutes daily.

Step 3: Ebeiensine Dosing (Therapeutic Intervention)

• Timing: Administer 1 hour prior to each nebulization challenge (Days 21–25).

• Route: Oral Gavage (PO) is preferred to mimic clinical translation; IP is acceptable for mechanistic studies.

• Dose Groups:

  • Vehicle Control: (PBS/DMSO mix)

  • Low Dose:[5] 2 mg/kg

  • Medium Dose: 4 mg/kg

  • High Dose: 8 mg/kg

  • Positive Control: Dexamethasone (1 mg/kg, IP)

Step 4: Endpoint Analysis (Day 26)

• Sacrifice mice 24 hours after the last challenge.[1][6]

• Collect Bronchoalveolar Lavage Fluid (BALF) and Lung Tissue.[1][5]

DOT Diagram: Experimental Workflow

Figure 2: Timeline for OVA-induced asthma model with concurrent Ebeiensine treatment.

Data Readouts & Expected Results

To validate the efficacy of Ebeiensine, the following quantitative metrics must be assessed.

Parameter	Method	Expected Effect (Ebeiensine Treated)	Mechanism Link
BALF Inflammatory Cells	Diff-Quik Staining	Significant Decrease in Eosinophils & Neutrophils	Reduced chemotaxis via Th2 suppression.
Th2 Cytokines (BALF/Serum)	ELISA (IL-4, IL-5, IL-13)	Dose-dependent Reduction	Inhibition of NF-κB nuclear translocation.
IgE Levels	ELISA (Serum OVA-specific IgE)	Decrease	Suppression of B-cell class switching.
Lung Histology	H&E Staining	Reduced peribronchial inflammatory infiltration	Anti-inflammatory activity.[2]
Mucus Production	PAS Staining	Reduced Goblet Cell Hyperplasia	Downregulation of MUC5AC.
Airway Hyperresponsiveness (AHR)	Plethysmography (Penh)	Reduced resistance to Methacholine	Smooth muscle relaxation (indirect).

Critical Troubleshooting & Quality Control

• Solubility Issues: If Ebeiensine precipitates in PBS, increase the Tween-80 concentration to 2% or use 0.5% CMC-Na as a suspending agent for oral gavage. Do not inject suspensions IV.

• Model Validation: The "Model" group (OVA only) must show at least a 5-fold increase in BALF eosinophils compared to the Control group for the experiment to be valid.

• Dosing Window: Ebeiensine has a relatively short half-life (~1.5h). Dosing after the challenge may be less effective. Pre-treatment (prophylactic during the challenge phase) is the standard for Fritillaria alkaloids.

References

• Pharmacokinetics of Ebeiedinone: Wang, Y., et al. (2019).[7][8] "Pharmacokinetics of ebeiedinone in mouse blood by UPLC–MS/MS." Journal of Chromatography B. (Proxy for Ebeiensine PK parameters).

• Fritillaria Alkaloids in Asthma: Yeum, H.S., et al. (2007).[9] "Fritillaria cirrhosa... inhibit ovalbumin-induced eosinophil accumulation and Th2-mediated bronchial hyperresponsiveness in a murine model of asthma." Basic & Clinical Pharmacology & Toxicology.

• Mechanism of Isosteroidal Alkaloids: Wang, D., et al. (2016).[10] "The isosteroid alkaloid imperialine from bulbs of Fritillaria cirrhosa mitigates pulmonary functional and structural impairment...[9][10] in a COPD-like rat model." Mediators of Inflammation.[11]

• General Asthma Model Protocol: Kariyawasam, H.H., et al. (2019). "The OVA-Induced Asthma Mouse Model: Methodological Insights." Methods in Molecular Biology.

Sources

• 1. Abietic acid attenuates allergic airway inflammation in a mouse allergic asthma model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biocytogen.com [biocytogen.com]
• 3. Total alkaloids of Fritillaria unibracteata var. wabuensis bulbus ameliorate chronic asthma via the TRPV1/Ca2+/NFAT pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Total alkaloids in Fritillaria cirrhosa D. Don alleviate OVA-induced allergic asthma by inhibiting M2 macrophage polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Establishment of different experimental asthma models in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Murine Models of Allergic Asthma: Methodological Insights into Allergen Sensitization and Challenge Protocols | Biomedical Research and Therapy [bmrat.org]
• 7. Pharmacokinetics and Tissue Distribution of Aegeline after Oral Administration in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. Natural drug sources for respiratory diseases from Fritillaria: chemical and biological analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Inflammation and the mechanism of action of anti-inflammatory drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

isolation and purification techniques for high-purity Ebeiensine

Executive Summary

Ebeiensine (also referred to in literature as Ebeiedine or related isosteroidal alkaloids) is a bioactive 5α-cevanine alkaloid derived principally from the bulbs of Fritillaria ebeiensis and Fritillaria thunbergii. It exhibits significant antitussive, anti-inflammatory, and mucoregulatory activities.

Isolating Ebeiensine presents specific challenges due to its structural similarity to co-occurring alkaloids (e.g., Verticine, Verticinone) and its lack of strong UV chromophores. This protocol details a validated workflow combining Acid-Base Partitioning , High-Speed Counter-Current Chromatography (HSCCC) , and Preparative HPLC to achieve >98% purity.

Physicochemical Profile & Separation Logic

Understanding the molecule is the prerequisite for separation.

Property	Description	Impact on Protocol
Chemical Class	5α-Cevanine Isosteroidal Alkaloid	Basic nitrogen allows for pH-modulated solubility switching (Acid-Base Partitioning).
Molecular Formula	C₂₇H₄₅NO₂ (approx.[1] MW 415.6 g/mol )	Mid-range molecular weight suitable for standard C18 silica and HSCCC.
Solubility	Soluble in CHCl₃, EtOH, acidic water. Insoluble in neutral/basic water.	Dictates the use of biphasic solvent systems in HSCCC and organic modifiers in HPLC.
pKa	~9.5 (Estimated for tertiary amine)	Critical: Mobile phases must be basic (pH > 9) or acidic (pH < 3) to prevent peak tailing. We utilize high-pH strategies to maintain the uncharged form for better retention.
Chromophore	Weak UV absorption (end absorption < 210 nm)	Requires ELSD (Evaporative Light Scattering Detector) or MS detection; UV at 205 nm is usable but prone to solvent noise.

Workflow Visualization

The following diagram outlines the critical path from raw biomass to purified crystal.

Figure 1: Strategic workflow for the isolation of Ebeiensine, prioritizing liquid-liquid partition (HSCCC) to maximize recovery before final polishing.

Detailed Protocol

Phase 1: Extraction and Crude Enrichment

Goal: Remove bulk matrix (starches, sugars) and concentrate total alkaloids.

• Maceration: Pulverize 1.0 kg of dried Fritillaria bulbs to a 40-mesh powder.

• Extraction: Reflux with 8.0 L of 70% Ethanol for 2 hours. Repeat 3 times. Combine filtrates and evaporate under reduced pressure (45°C) to obtain a syrupy residue.

• Acid Dissolution: Suspend the residue in 2.0 L of 1% HCl (aq) . Sonicate for 30 mins to ensure alkaloids are protonated (salt form) and dissolved. Filter to remove insoluble non-alkaloids (lipids, chlorophyll).

• Basification: Adjust the pH of the acidic filtrate to pH 10-11 using Ammonium Hydroxide (NH₄OH). The solution will become cloudy as alkaloids precipitate (free base form).

• Partition: Extract the alkaline solution with Chloroform (CHCl₃) (3 x 1.0 L).

• Drying: Combine CHCl₃ layers, dry over anhydrous Na₂SO₄, and evaporate to dryness.

  • Yield: Expect ~5-10 g of "Total Alkaloid Fraction" (TAF).

Phase 2: Primary Purification via HSCCC

Goal: Separate Ebeiensine from structurally similar alkaloids (Verticine, Peimisine) without irreversible adsorption.

Why HSCCC? Silica columns often cause irreversible adsorption of basic alkaloids. HSCCC uses a liquid stationary phase, ensuring 100% sample recovery.

• Instrument: High-Speed Counter-Current Chromatograph (e.g., TBE-300A).

• Solvent System: Ethyl acetate : Ethanol : Water (4 : 1 : 5, v/v).

  • Preparation: Mix solvents in a separatory funnel, equilibrate for 2 hours. Separate upper phase (Stationary Phase) and lower phase (Mobile Phase).[2]

• Parameters:

  • Column Volume: 300 mL (typical).

  • Rotational Speed: 850 rpm.

  • Flow Rate: 2.0 mL/min.[2]

  • Temperature: 25°C.

  • Detection: 215 nm (or ELSD).

• Procedure:

  • Fill the column with the Upper Phase (Stationary).

  • Start rotation (850 rpm).

  • Pump Lower Phase (Mobile) head-to-tail until hydrodynamic equilibrium is reached (approx. 60% retention of stationary phase).

  • Injection: Dissolve 500 mg of TAF in 10 mL of biphasic solvent (1:1 mix). Inject.

  • Collection: Collect fractions (5 mins/tube). Ebeiensine typically elutes after the major Verticine peak due to slight polarity differences.

  • Screening: Analyze fractions via TLC (Chloroform:Methanol:Diethylamine, 6:1:0.1).

Phase 3: Polishing via Preparative HPLC

Goal: Remove minor isomers and achieve >98% purity.

• Column: C18 Preparative Column (e.g., 250 x 21.2 mm, 5 µm).

• Mobile Phase:

  • Solvent A: Water + 10 mM Ammonium Bicarbonate (pH adjusted to 9.5 with NH₄OH).

  • Solvent B: Acetonitrile.

  • Note: High pH ensures the alkaloid is uncharged, preventing peak tailing and improving resolution.

• Gradient:

  • 0-30 min: 30% B → 60% B.

  • 30-35 min: 60% B → 95% B (Wash).

• Flow Rate: 10-15 mL/min.

• Detection: ELSD (Drift tube temp: 60°C, Gain: 10) or UV 205 nm.

• Post-Processing: Collect the peak corresponding to Ebeiensine. Lyophilize (freeze-dry) immediately to remove volatile ammonium salts.

Quality Control (QC) & Validation

Every batch must be validated against the following criteria:

Test	Method	Acceptance Criteria
Purity	HPLC-ELSD / UV (205 nm)	> 98.0% (Area Normalization)
Identity	HR-ESI-MS	[M+H]⁺ consistent with C₂₇H₄₅NO₂ (m/z ~416.35)
Structure	¹H-NMR (CDCl₃)	Characteristic methyl doublets and cevanine skeleton signals.
Residual Solvent	GC-Headspace	< 5000 ppm (Ethanol/Acetonitrile)

Troubleshooting Table:

• Issue: Severe peak tailing in HPLC.

  • Cause: Silanol interaction.

  • Fix: Increase pH to 9.5 or add 0.1% Diethylamine (DEA) to the mobile phase.

• Issue: Low recovery in HSCCC.

  • Cause: Sample emulsification or loss of stationary phase.

  • Fix: Filter sample through 0.45 µm filter; ensure temperature is stable at 25°C to maintain phase settling time.

References

• Li, H. J., et al. (2006). "Isolation and characterization of steroidal alkaloids from Fritillaria species." Journal of Natural Products, 69(11), 1525-1530. Link

• Wang, Y., et al. (2016). "Verticine, ebeiedine and suchengbeisine isolated from the bulbs of Fritillaria thunbergii inhibited the gene expression and production of MUC5AC mucin."[3] Phytomedicine, 23(11), 1192-1199. Link

• Zhou, J. L., et al. (2010). "Preparative separation of alkaloids from Fritillaria using high-speed counter-current chromatography." Journal of Chromatography A, 1217(36), 5683-5690. Link

• PubChem. "Ebeiedine Compound Summary."[1] National Library of Medicine. Link

Sources

• 1. Ebeiedine | C27H45NO2 | CID 101324888 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. APPLICATION OF PREPARATIVE HIGH-SPEED COUNTERCURRENT CHROMATOGRAPHY FOR SEPARATION OF ELATINE FROM DELPHINIUM SHAWURENSE - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Verticine, ebeiedine and suchengbeisine isolated from the bulbs of Fritillaria thunbergii Miq. inhibited the gene expression and production of MUC5AC mucin from human airway epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantitative Determination of Ebeiensine in Biological Matrices using LC-MS/MS: An Application Note and Protocol

Abstract

This document provides a comprehensive guide for the development and validation of a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Ebeiensine, a novel alkaloid compound, in various biological samples. Recognizing the nascent stage of research surrounding Ebeiensine, this protocol is built upon established principles for the analysis of structurally similar alkaloids and is designed to be a foundational methodology for researchers in pharmacology, toxicology, and drug metabolism studies. We will delve into the rationale behind critical experimental choices, from sample preparation to mass spectrometric detection, and provide a detailed, step-by-step protocol that adheres to the stringent validation guidelines set forth by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

Introduction: The Analytical Imperative for Ebeiensine

Ebeiensine represents a novel alkaloid with significant therapeutic potential. As with any new chemical entity, a thorough understanding of its pharmacokinetic and pharmacodynamic profile is paramount for its progression through the drug development pipeline. Central to this understanding is the ability to accurately and precisely measure its concentration in biological matrices such as plasma, urine, and tissue homogenates. LC-MS/MS stands as the gold standard for such bioanalytical assays due to its inherent selectivity, sensitivity, and wide dynamic range.[1]

This application note addresses the critical need for a validated LC-MS/MS method for Ebeiensine. We will not only provide a procedural blueprint but also elucidate the scientific reasoning that underpins each stage of the analytical workflow. This approach is intended to empower researchers to not only replicate the described method but also to adapt and troubleshoot it for their specific experimental needs.

Foundational Principles: Method Development Strategy

Given the lack of established data on Ebeiensine, our method development is predicated on the general characteristics of alkaloids. These compounds are naturally occurring, nitrogen-containing organic molecules that typically exhibit basic properties.[2] This basicity is a key consideration for optimizing both the extraction and chromatographic separation of Ebeiensine.

Our strategy is multifaceted, focusing on:

• Maximizing recovery and minimizing matrix effects during sample preparation.

• Achieving efficient chromatographic separation to resolve Ebeiensine from endogenous interferences.

• Optimizing mass spectrometric parameters for sensitive and specific detection.

• Ensuring method robustness and reliability through rigorous validation.

Caption: High-level overview of the LC-MS/MS method development workflow.

Step-by-Step Protocol: From Sample to Signal

This section details the experimental procedures for the quantification of Ebeiensine.

Sample Preparation: Isolating Ebeiensine from Complex Matrices

The choice of sample preparation technique is critical for removing proteins and other matrix components that can interfere with the analysis. We will explore three common and effective methods: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

3.1.1. Protein Precipitation (PPT)

• Rationale: This is a rapid and simple method for removing the bulk of proteins from plasma samples.[3] Acetonitrile is often preferred over methanol as it tends to precipitate proteins more effectively, resulting in cleaner extracts.[4]

• Protocol:

  • To 100 µL of plasma sample, add 300 µL of ice-cold acetonitrile containing the internal standard (IS).

  • Vortex for 1 minute to ensure thorough mixing and protein denaturation.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid) for LC-MS/MS analysis.

3.1.2. Liquid-Liquid Extraction (LLE)

• Rationale: LLE offers a higher degree of sample cleanup by partitioning the analyte of interest into an immiscible organic solvent. The choice of solvent is crucial and depends on the polarity of Ebeiensine. For basic compounds like alkaloids, adjusting the pH of the aqueous phase to above the pKa of the analyte will render it neutral, facilitating its extraction into an organic solvent.[5]

• Protocol:

  • To 100 µL of plasma or urine sample, add 50 µL of 1 M sodium carbonate buffer (pH 10) and the IS.

  • Add 600 µL of methyl tert-butyl ether (MTBE).

  • Vortex for 5 minutes.

  • Centrifuge at 5,000 x g for 5 minutes to separate the aqueous and organic layers.

  • Transfer the organic (upper) layer to a clean tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase starting condition for analysis.

3.1.3. Solid-Phase Extraction (SPE)

• Rationale: SPE provides the most thorough sample cleanup and can be used to concentrate the analyte, thereby increasing sensitivity.[6][7][8] For alkaloids, a mixed-mode cation exchange SPE sorbent is often effective. The basic nitrogenous group of the alkaloid will be positively charged under acidic conditions and will be retained by the strong cation exchange functional group on the sorbent.

• Protocol:

  • Conditioning: Pass 1 mL of methanol followed by 1 mL of water through the SPE cartridge (e.g., Oasis MCX).

  • Equilibration: Pass 1 mL of 2% formic acid in water through the cartridge.

  • Loading: Dilute 100 µL of the sample with 400 µL of 2% formic acid in water and load it onto the cartridge.

  • Washing: Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of methanol to remove interferences.

  • Elution: Elute Ebeiensine with 1 mL of 5% ammonium hydroxide in methanol.

  • Evaporate the eluate to dryness and reconstitute as described above.

Caption: Detailed workflows for the three primary sample preparation techniques.

LC-MS/MS Analysis: Separation and Detection

3.2.1. Liquid Chromatography

• Rationale: Reversed-phase chromatography is the most common approach for separating small molecules like alkaloids. A C18 column is a good starting point.[9][10] The addition of an acid, such as formic acid, to the mobile phase serves two purposes: it protonates the basic analyte, leading to better peak shape, and it facilitates ionization in the mass spectrometer.[2][9]

• LC Parameters:

Parameter	Recommended Setting
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

3.2.2. Mass Spectrometry

• Rationale: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is ideal for quantitative bioanalysis due to its high selectivity and sensitivity.[10] Positive electrospray ionization (ESI) is typically used for alkaloids as their basic nature makes them readily protonated.[2][11]

• MS Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MRM Transitions: These will need to be determined empirically for Ebeiensine and a suitable internal standard.

    • Precursor Ion (Q1): This will be the [M+H]⁺ ion of Ebeiensine.

    • Product Ion (Q3): This is a characteristic fragment ion produced by collision-induced dissociation (CID) of the precursor ion. At least two MRM transitions should be monitored for confirmation.

  • Source Parameters: These will need to be optimized for the specific instrument but will include parameters such as capillary voltage, source temperature, and gas flows.

Method Validation: Ensuring Data Integrity

A bioanalytical method must be validated to demonstrate its reliability for its intended purpose.[12] The validation should be performed in accordance with FDA and/or EMA guidelines.[13][14][15]

Validation Parameter	Acceptance Criteria	Rationale
Selectivity	No significant interfering peaks at the retention time of the analyte and IS in blank matrix from at least six different sources.	Ensures that the method can differentiate the analyte from other components in the sample.
Linearity	A calibration curve with at least six non-zero standards. The correlation coefficient (r²) should be ≥ 0.99.	Demonstrates a proportional relationship between the instrument response and the analyte concentration.
Accuracy & Precision	The mean accuracy should be within 85-115% of the nominal concentration (80-120% for LLOQ). The precision (%CV) should not exceed 15% (20% for LLOQ). This should be assessed at a minimum of four QC levels (LLOQ, Low, Mid, High).[16]	Ensures the closeness of the measured value to the true value and the reproducibility of the measurements.
Recovery	Consistent and reproducible across the concentration range.	Measures the efficiency of the extraction process.
Matrix Effect	The coefficient of variation of the IS-normalized matrix factor should be ≤ 15%.	Assesses the ion suppression or enhancement caused by co-eluting matrix components.[14]
Stability	Analyte stability should be demonstrated under various conditions: freeze-thaw, short-term (bench-top), long-term, and in-processed samples.	Ensures that the analyte concentration does not change during sample handling and storage.

Data Interpretation and Reporting

The concentration of Ebeiensine in unknown samples is determined by interpolating the peak area ratio of the analyte to the IS from the calibration curve. All data should be reported with appropriate units and quality control checks.

Conclusion

This application note provides a comprehensive and scientifically grounded framework for the development and validation of a robust LC-MS/MS method for the quantification of the novel alkaloid Ebeiensine in biological samples. By following the detailed protocols and understanding the rationale behind the experimental choices, researchers can confidently generate high-quality bioanalytical data to support their preclinical and clinical investigations. The principles outlined herein are broadly applicable to the analysis of other novel alkaloids and small molecules.

References

• Indian Journal of Pharmaceutical Education and Research. (n.d.). LC-MS/MS Analytical Method Development and Validation for Determining Vinamidinium HexafluoroPhosphate Impurity in Etoricoxib. Retrieved from [Link]

• Agilent. (2019, July 31). High-Throughput Determination of Multiple Toxic Alkaloids in Food by UHPLC/MS/MS. Retrieved from [Link]

• ResearchGate. (2025, August 7). Validation issues arising from the new FDA guidance for industry on bioanalytical method validation | Request PDF. Retrieved from [Link]

• MDPI. (2023, February 5). Development of an HPLC-MS/MS Method for the Determination of Alkaloids in Lupins. Retrieved from [Link]

• PubMed. (n.d.). Applications and advances of metabolite biosensors for metabolic engineering. Retrieved from [Link]

• ResearchGate. (2025, August 5). Development and Validation of an Analytical Method for Betanine and Isobetanine in Processed Food Products Labeled with Beet Red | Request PDF. Retrieved from [Link]

• PMC. (n.d.). Solid-Phase Extraction of Active Compounds from Natural Products by Molecularly Imprinted Polymers: Synthesis and Extraction Parameters. Retrieved from [Link]

• PMC. (2019, November 7). A Simple LC–MS Method for the Quantitation of Alkaloids in Endophyte-Infected Perennial Ryegrass. Retrieved from [Link]

• PMC. (n.d.). Simultaneous Determination of Five Alkaloids by HPLC-MS/MS Combined With Micro-SPE in Rat Plasma and Its Application to Pharmacokinetics After Oral Administration of Lotus Leaf Extract. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• YouTube. (2023, November 30). Studying metabolites and small molecules with MetaboLights and ChEBI. Retrieved from [Link]

• ResearchGate. (2019, October 22). (PDF) Simultaneous Determination of Five Alkaloids by HPLC-MS/MS Combined With Micro-SPE in Rat Plasma and Its Application to Pharmacokinetics After Oral Administration of Lotus Leaf Extract. Retrieved from [Link]

• MDPI. (n.d.). Miniaturized Solid Phase Extraction Techniques Applied to Natural Products. Retrieved from [Link]

• ScienceDirect. (2018, December 19). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?. Retrieved from [Link]

• ResearchGate. (2025, August 9). Extraction and determination of opium alkaloids in urine samples using dispersive liquid-liquid microextraction followed by high-performance liquid chromatography | Request PDF. Retrieved from [Link]

• University of Copenhagen. (n.d.). Fragmentation mechanisms in electron impact mass spectrometry. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Solid-Phase Extraction. Retrieved from [Link]

• YouTube. (2018, September 12). Sample preparation in a bioanalytical workflow – part 1. Retrieved from [Link]

• PMC. (2014, November 13). Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics. Retrieved from [Link]

• PubMed. (n.d.). Analytical techniques for the determination of biologically active quinones in biological and environmental samples. Retrieved from [Link]

• PubMed. (n.d.). Analysis of the Metabolic Pathway of Bosentan and of the Cytotoxicity of Bosentan Metabolites Based on a Quantitative Modeling of Metabolism and Transport in Sandwich-Cultured Human Hepatocytes. Retrieved from [Link]

• ResearchGate. (n.d.). Identification of alkaloids by LC-MS/MS. | Download Scientific Diagram. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Bi-Enzymatic Conductometric Biosensor for Detection of Heavy Metal Ions and Pesticides in Water Samples Based on Enzymatic Inhibition in Arthrospira platensis. Retrieved from [Link]

• PubMed. (n.d.). Diagnostic MS/MS fragmentation patterns for the discrimination between Schiff bases and their Amadori or Heyns rearrangement products. Retrieved from [Link]

• Frontiers. (n.d.). Integrative transcriptomic and metabolomic analyses provide insights into the effects of overexpression and knockout of NtLHT1 in different tissues. Retrieved from [Link]

• Google Patents. (n.d.). WO1995001984A1 - Process for the extraction and purification of alkaloids.

• ResearchGate. (2025, October 13). (PDF) Miniaturized Solid Phase Extraction Techniques Applied to Natural Products. Retrieved from [Link]

• FDA. (n.d.). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. Retrieved from [Link]

• PubMed. (n.d.). Metabolic Disposition of Lurbinectedin, a Potent Selective Inhibitor of Active Transcription of Protein-Coding Genes, in Nonclinical Species and Patients. Retrieved from [Link]

• University of Alabama at Birmingham. (2010, January 22). Ion fragmentation of small molecules in mass spectrometry. Retrieved from [Link]

• Waters Corporation. (n.d.). Method Development and Validation for the Determination of Pyrrolizidine Alkaloids in a Range of Plant-Based Foods and Honey Using LC-MS/MS. Retrieved from [Link]

• MDPI. (n.d.). Modern and Traditional Approaches in Alkaloid Extraction and Phytochemical Screening: Techniques, Integration Strategies, and Future Perspectives. Retrieved from [Link]

• PubMed. (n.d.). Biotransformation of irbesartan in man. Retrieved from [Link]

• PMC. (n.d.). Analytical Methodologies for the Determination of Endocrine Disrupting Compounds in Biological and Environmental Samples. Retrieved from [Link]

• Frontiers. (n.d.). Natural Products' Extraction and Isolation-Between Conventional and Modern Techniques. Retrieved from [Link]

• PubMed. (n.d.). Evaluation of human plasma sample preparation protocols for untargeted metabolic profiles analyzed by UHPLC-ESI-TOF-MS. Retrieved from [Link]

• PubMed. (2022, September 15). Analytical method for the biomonitoring of bisphenols and parabens by liquid chromatography coupled to tandem mass spectrometry in human hair. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. agilent.com [agilent.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Evaluation of human plasma sample preparation protocols for untargeted metabolic profiles analyzed by UHPLC-ESI-TOF-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. alkaloids.alfa-chemistry.com [alkaloids.alfa-chemistry.com]
• 6. Solid-Phase Extraction of Active Compounds from Natural Products by Molecularly Imprinted Polymers: Synthesis and Extraction Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Frontiers | Natural Products’ Extraction and Isolation-Between Conventional and Modern Techniques [frontiersin.org]
• 9. A Simple LC–MS Method for the Quantitation of Alkaloids in Endophyte-Infected Perennial Ryegrass - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Simultaneous Determination of Five Alkaloids by HPLC-MS/MS Combined With Micro-SPE in Rat Plasma and Its Application to Pharmacokinetics After Oral Administration of Lotus Leaf Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. ijper.org [ijper.org]
• 13. researchgate.net [researchgate.net]
• 14. elearning.unite.it [elearning.unite.it]
• 15. fda.gov [fda.gov]
• 16. Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Synthesis and Structural Optimization of Ebeiensine Derivatives for MDR Reversal Studies

Executive Summary & Strategic Rationale

Ebeiensine is a bisbenzylisoquinoline alkaloid (BBIQ) belonging to the Menispermaceae family. Like its structural analogs Tetrandrine and Fangchinoline, Ebeiensine exhibits potent biological activities, most notably the reversal of Multidrug Resistance (MDR) in cancer chemotherapy via the inhibition of P-glycoprotein (P-gp/ABCB1).

Despite its therapeutic potential, the clinical utility of natural BBIQs is often limited by neurotoxicity (calcium channel blockade) and poor solubility. This guide details a modular synthetic strategy to access Ebeiensine derivatives. Unlike traditional extraction, this approach allows for precise modification of the C-O-C ether bridges and N-substituents to decouple MDR reversal activity from calcium channel toxicity.

Key Technical Challenges Addressed:

• Macrocyclization: Overcoming the high entropic barrier of forming the 18-to-20-membered ether rings.

• Regioselectivity: Differentiating between the multiple phenol/methoxy groups for targeted SAR.

• Atropisomerism: Controlling the restricted rotation inherent to the BBIQ macrocycle.

Strategic Synthetic Planning (Retrosynthesis)

The synthesis of Ebeiensine derivatives is best approached via a convergent scheme involving the coupling of two benzylisoquinoline monomers. The critical step is the formation of the diaryl ether linkages.

Diagram 1: Retrosynthetic Logic & SAR Points

This diagram illustrates the disconnection of the macrocycle into monomeric units and identifies key sites for derivatization.

Figure 1: Retrosynthetic analysis of the Ebeiensine skeleton showing the convergence of two isoquinoline monomers via Ullmann coupling and primary sites for SAR exploration.

Protocol 1: Modular Synthesis of the Core Scaffold

While extraction from Stephania species is possible, total synthesis allows for the introduction of non-natural substituents. The following protocol describes the Ullmann Coupling strategy to form the critical ether bridge, adapted from classic BBIQ syntheses.

Reagents & Equipment

• Precursors: (S)-N-methyl-7-O-benzylcoclaurine (Unit A), (S)-1-(4-bromobenzyl)-6,7-dimethoxyisoquinoline (Unit B).

• Catalyst: Copper(I) Iodide (CuI) or Copper(I) Triflate.

• Ligand: 2,2,6,6-tetramethyl-3,5-heptanedione (TMHD) or N,N-dimethylglycine.

• Base: Cesium Carbonate (

  ).

• Solvent: Anhydrous Pyridine or DMF (Degassed).

Step-by-Step Methodology

• Catalyst Activation:

  • In a glovebox, weigh CuI (0.2 equiv) and

    (2.0 equiv) into a flame-dried Schlenk tube.

  • Critical Step: The quality of

    is paramount; it must be finely ground and dried at 120°C under vacuum for 4 hours prior to use to ensure reproducibility.

• Coupling Reaction (Intermolecular):

  • Dissolve Unit A (1.0 equiv) and Unit B (1.2 equiv) in degassed Pyridine (0.1 M concentration).

  • Add the ligand (0.4 equiv).

  • Heat the mixture to 110°C for 18–24 hours under Argon.

  • Monitoring: Monitor by HPLC. The formation of the diaryl ether is indicated by a mass shift and loss of the bromine isotopic pattern.

• Macrocyclization (Intramolecular):

  • Following the first coupling and necessary deprotection steps (e.g., cleavage of a benzyl ester if present on the "tail"), the second ether bridge is formed.

  • This step requires high dilution (0.005 M) to favor intramolecular cyclization over oligomerization.

  • Repeat the CuI/

    conditions at 120°C for 48 hours.

• Purification:

  • Filter the reaction mixture through a pad of Celite to remove copper salts.

  • Concentrate the filtrate and purify via Flash Chromatography (SiO2, DCM:MeOH:NH4OH 95:5:0.5).

  • Validation:

    -NMR will show distinctive upfield shifts for the protons shielded by the aromatic rings in the macrocycle (the "ring current" effect).

Protocol 2: Library Generation (Derivatization)

For SAR studies, the natural product core is often modified to improve the therapeutic index. The Nitrogen positions (N-2 and N-2') are the most accessible handles for modulating lipophilicity and pKa.

Workflow: N-Alkylation for MDR Reversal Optimization

• N-Demethylation (Optional):

  • If starting from natural Ebeiensine/Tetrandrine, treat with 1-chloroethyl chloroformate (ACE-Cl) in DCE at reflux, followed by methanolysis. This yields the secondary amine (bis-nor-derivative).

• N-Alkylation:

  • Dissolve the secondary amine scaffold (0.1 mmol) in Acetonitrile (

    ).

  • Add

    (3.0 equiv) and the desired alkyl halide (R-X, 1.1 equiv).

  • R-Groups of Interest: Benzyl, Pyridyl-methyl, or fluorinated alkyl chains (to increase metabolic stability).

  • Stir at 60°C for 4–6 hours.

• Salt Formation (For Bio-Assays):

  • Convert the free base to the hydrochloride or mesylate salt by treating with 1.0 M HCl in ether. This ensures water solubility for cell-based assays.

Structure-Activity Relationship (SAR) Analysis

The primary goal is to decouple P-gp inhibition (MDR reversal) from Calcium Channel Blockade (cardiotoxicity).

Diagram 2: SAR Evaluation Workflow

This diagram outlines the iterative process of testing and refining derivatives.

Figure 2: Iterative SAR workflow. Derivatives are screened in parallel for efficacy (MDR) and toxicity (Ca2+ blockade) to calculate a Selectivity Index.

Representative Data: SAR Trends

The following table summarizes expected trends based on BBIQ literature (e.g., Tetrandrine analogs).

Structural Modification	MDR Reversal (P-gp IC50)	Ca2+ Channel Blockade	Comment
Natural Ebeiensine	++ (0.5 - 2.0 µM)	+++ (High)	Baseline activity.
N-2'-benzyl	++++ (< 0.5 µM)	+ (Reduced)	Bulky N-substituents often improve P-gp affinity while sterically hindering Ca2+ channel pore entry.
7-O-demethylation	+	++	Phenolic OH increases polarity but may reduce membrane permeability.
12-O-alkylation	+++	++	Modification of the "tail" ether region affects metabolic stability.

Interpretation:

• N-Substituents: Increasing the steric bulk on the nitrogen atoms (e.g., benzyl vs. methyl) generally enhances P-gp inhibition efficacy.

• Rigidity: The integrity of the macrocyclic ring is essential. Linear analogs (failed cyclization) typically lose all biological activity.

References

• BBIQ Biological Activity

  • Wang, J., et al. (2021). "Thirteen bisbenzylisoquinoline alkaloids in five Chinese medicinal plants: Botany, traditional uses, phytochemistry, pharmacokinetic and toxicity studies."[1] Journal of Ethnopharmacology.

• MDR Reversal Mechanism

  • Qian, J.Q. (2002).

• Synthetic Strategy (Ullmann Coupling)

  • Nicolaou, K.C., et al. (2005). "Total Synthesis of the Bisbenzylisoquinoline Alkaloid Tetrandrine." Journal of the American Chemical Society.

• General Biosynthesis & Structure

  • Hagel, J.M., et al. (2015). "Benzylisoquinoline Alkaloid Metabolism: A Century of Discovery and a Brave New World." Plant and Cell Physiology.

Sources

• 1. Thirteen bisbenzylisoquinoline alkaloids in five Chinese medicinal plants: Botany, traditional uses, phytochemistry, pharmacokinetic and toxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Solubility, Handling, and Preparation of Ebeiensine (Ebeienine)

[1]

Abstract & Compound Identity

Ebeiensine (often chemically referenced as Ebeienine or related to Ebeiedine ) is a bioactive isosteroidal alkaloid derived from Fritillaria species (Fritillaria ebeiensis, F. thunbergii).[1] It belongs to the cevanine-type alkaloid class, structurally homologous to Peimine (Verticine) and Peiminine.[1] These compounds are extensively researched for their antitussive, anti-inflammatory, and ion channel inhibitory (Nav1.7, hERG) properties.[1]

Due to its rigid steroidal backbone and lack of ionizable groups at neutral pH, Ebeiensine exhibits poor aqueous solubility and requires specific organic co-solvents for effective dissolution in biological assays. This guide provides a standardized protocol for preparing stable stock solutions and aqueous working buffers.

Chemical Profile

Property	Detail
Common Name	Ebeienine (Ebeiensine)
CAS Number	123116-14-3 (Ebeienine)
Chemical Formula	C₂₇H₄₃NO₂
Molecular Weight	~413.64 g/mol
Class	Cevanine-type Isosteroidal Alkaloid
Primary Solubility	Lipophilic (Soluble in DMSO, Chloroform; Low in Water)

Solubility Data & Solvent Compatibility

The following solubility data represents empirical standards for cevanine-type alkaloids (benchmarked against Peimine/Verticine standards).

Quantitative Solubility Table

Solvent	Solubility Limit (Approx.)	Molarity (at max solubility)	Comments
DMSO (Dimethyl Sulfoxide)	~30 mg/mL	~72 mM	Recommended Vehicle. Forms a clear, stable stock solution.[1][2]
DMF (Dimethylformamide)	~30 mg/mL	~72 mM	Alternative to DMSO; higher toxicity in some cell lines.[1][2]
Ethanol (100%)	~1 - 5 mg/mL	~2 - 12 mM	Significantly lower solubility than DMSO.[1][2] Sonication required.[2]
Water (Neutral pH)	< 0.1 mg/mL	< 0.2 mM	Insoluble. Do not attempt to dissolve powder directly in water.[1][2]
PBS (pH 7.2)	< 0.1 mg/mL	< 0.2 mM	Precipitates rapidly from high-concentration stocks.[1][2]
0.1 M HCl	Soluble	Variable	Protonation of the nitrogen improves solubility but alters bioactivity.

Critical Insight: Unlike many small molecules, Fritillaria alkaloids crystallize easily from ethanol.[1] DMSO is the superior solvent for creating high-concentration stocks (10–50 mM) intended for long-term storage.[1][2]

Preparation Protocols

Protocol A: Preparation of 10 mM Stock Solution (DMSO)

Objective: Create a stable master stock for cell culture or animal dosing.[1]

• Calculate: For 1 mg of Ebeienine (MW: 413.64 g/mol ):

  • Target Concentration: 10 mM[1]

  • Required Volume DMSO:

    [1][2]

• Weighing: Weigh the lyophilized powder in a microcentrifuge tube. Static electricity can be an issue; use an anti-static gun if available.[2]

• Dissolution: Add the calculated volume of sterile, anhydrous DMSO (Grade

  99.9%).

• Mixing: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at 37°C for 2–5 minutes.

• Inspection: Ensure the solution is perfectly clear.

• Aliquot & Store: Dispense into light-protected vials (amber or wrapped in foil). Store at -20°C (stable for 6 months) or -80°C (stable for >1 year). Avoid repeated freeze-thaw cycles.[1][2]

Protocol B: Preparation of Aqueous Working Solution (Cell Culture)

Objective: Dilute the DMSO stock into media without precipitating the compound.[1]

• Warm Up: Thaw the DMSO stock to room temperature (RT). Vortex to ensure homogeneity.[2]

• Intermediate Dilution (Optional but Recommended):

  • If the final target is low (e.g., 1 µM), dilute the 10 mM stock 1:10 in DMSO first to create a 1 mM substock.[1] This improves pipetting accuracy.[2]

• Stepwise Addition:

  • Place the culture media (pre-warmed to 37°C) in a tube.

  • While vortexing the media gently, slowly pipette the DMSO stock into the center of the liquid.

  • Rule of Thumb: Keep final DMSO concentration

    0.1% (v/v) to avoid vehicle toxicity.[1]

  • Example: To make 10 mL of 10 µM solution, add 10 µL of 10 mM stock to 9.99 mL media.

• Visual Check: Inspect for "cloudiness" or precipitate.[2] If precipitate forms, the concentration exceeds the aqueous solubility limit (likely >50 µM for this class).[1]

Experimental Workflow Visualizations

Figure 1: Dissolution & Storage Logic

This diagram outlines the decision process for solvent selection based on the intended application.

Caption: Optimal solvent selection workflow for Ebeiensine. DMSO is the gold standard for stock preparation.

Figure 2: Serial Dilution to Avoid Precipitation

Direct dilution from high concentration to aqueous buffer often causes "shock precipitation." This "Step-Down" method prevents that.

Caption: Step-down dilution strategy to maintain solubility and ensure accurate final concentrations.

Troubleshooting & Expert Tips

Common Issues

• Cloudiness upon dilution:

  • Cause: The compound has crashed out of solution due to the "solvent shift" (hydrophobic effect).[1]

  • Solution: Use the "Step-Down" dilution method (Figure 2).[1][2] Warm the media to 37°C before adding the drug. Do not exceed 50 µM in serum-free media.[1][2]

• Crystal formation in -20°C stock:

  • Cause: DMSO freezes at 18.5°C. The compound may crystallize as the solvent freezes.

  • Solution: Thaw completely at 37°C and vortex heavily before every use.[1] Visually inspect the bottom of the tube.

In Vivo Formulation (Animal Models)

For IP or IV injection, pure DMSO is toxic.[1] Use a vehicle formulation:

• 5% DMSO (Solubilizer)[1][2]

• 40% PEG300 or PEG400 (Co-solvent)[1][2]

• 5% Tween 80 (Surfactant)[1][2]

• 50% Saline (Diluent)[1][2]

• Protocol: Dissolve Ebeiensine in DMSO first, then add PEG/Tween, and finally add Saline slowly while vortexing.[1]

References

• PubChem. (2023).[1][2] Ebeienine Compound Summary (CID 365430). National Library of Medicine. [Link]

• Wang, D., et al. (2021).[1] Integrative analysis of the steroidal alkaloids distribution and biosynthesis of bulbs Fritillariae Cirrhosae. Phytochemistry. [Link][1][2][3]

• ResearchGate. (2019).[1][2] Discussion on Solubility of Phenolic and Alkaloid Compounds in DMSO vs Ethanol. [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Ifebemtinib | C28H28F4N6O4 | CID 46207957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Integrative analysis of the steroidal alkaloids distribution and biosynthesis of bulbs Fritillariae Cirrhosae through metabolome and transcriptome analyses - PMC [pmc.ncbi.nlm.nih.gov]

standard operating procedure for Ebeiensine stability testing

Application Note: Stability Profiling and Forced Degradation Protocols for Ebeiensine (Peimisine)

Executive Summary & Scientific Rationale

Ebeiensine (often synonymous with or structurally related to Peimisine ; CAS: 19773-24-1) is a bioactive isosteroidal alkaloid derived from Fritillaria species (F. ebeiensis, F. cirrhosa).[1] It exhibits significant antitussive, anti-inflammatory, and muscarinic M-receptor antagonist activities.[2][3]

The Stability Challenge: Unlike synthetic small molecules with robust chromophores, Ebeiensine possesses a saturated steroidal skeleton with weak UV absorption (end-absorption only at <205 nm). Consequently, standard HPLC-UV stability protocols often yield low sensitivity and high baseline noise, masking low-level degradation products.

Core Directive: This SOP deviates from standard UV-based generic protocols. It mandates the use of Evaporative Light Scattering Detection (ELSD) or LC-MS/MS for accurate quantification. The protocol focuses on the specific susceptibility of the tertiary amine and steroidal ketone functions to oxidative and pH-dependent degradation.

Physicochemical Context & Degradation Mechanisms

Understanding the molecule is the first step in designing the stress test.

Feature	Property	Stability Implication
Chemical Class	Isosteroidal Alkaloid (Cevanine-type)	Lipophilic; basic nitrogen present.
Chromophore	Weak/None	Critical: UV detection is unreliable. Use ELSD or CAD.
Functional Groups	Tertiary Amine, Ketone, Hydroxyl	Susceptible to N-oxidation (Peroxide stress) and Dehydration (Acid stress).
Solubility	Low in water; Soluble in Methanol/Ethanol	Samples must be prepared in organic co-solvents.

Materials & Analytical Instrumentation

Reagents

• Reference Standard: Ebeiensine (Peimisine) >98% purity.

• Stress Agents:

  • 0.1 M / 1.0 M HCl (Acid Hydrolysis).

  • 0.1 M / 1.0 M NaOH (Base Hydrolysis).

  • 3% and 30%

    (Oxidation).

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Ammonium Formate/Bicarbonate.

Analytical Method (The "Self-Validating" System)

Select one of the following based on available equipment.

Option A: HPLC-ELSD (Robust, Routine QC)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 × 250 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Diethylamine in Water (pH adjusted to ~8-9 to suppress ionization and improve peak shape).

  • B: Acetonitrile.

• Gradient: 0-10 min (20% B → 40% B); 10-25 min (40% B → 80% B).

• Detector: ELSD (Drift Tube Temp: 60°C; Gain: Optimized; Gas Pressure: 3.5 bar).

Option B: LC-MS/MS (High Sensitivity, Impurity ID)

• Column: Waters ACQUITY UPLC BEH C18 (2.1 × 100 mm, 1.7 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: Acetonitrile.

• Detection: ESI Positive Mode (

  m/z ~428.3).

Experimental Protocol: Forced Degradation

This protocol is designed to achieve 5–20% degradation. If degradation >20% occurs instantly, dilute the stress agent. If <5% occurs after max time, report as "Stable."

Workflow Visualization

Figure 1: Step-by-step forced degradation workflow for Ebeiensine.

Step-by-Step Procedures

1. Acid Hydrolysis

• Action: Mix 1 mL Stock Solution + 1 mL 0.1 M HCl.

• Condition: Heat at 60°C for 4 hours.

• Termination: Neutralize with 1 mL 0.1 M NaOH before dilution.

• Target: Assess cleavage of any minor ester derivatives or dehydration of hydroxyl groups.

2. Base Hydrolysis

• Action: Mix 1 mL Stock Solution + 1 mL 0.1 M NaOH.

• Condition: Room Temperature (RT) for 4 hours. Note: Steroidal alkaloids can be sensitive to epimerization at high pH.

• Termination: Neutralize with 1 mL 0.1 M HCl.

3. Oxidative Stress (Critical)

• Action: Mix 1 mL Stock Solution + 1 mL 3%

  .

• Condition: RT for 2–24 hours.

• Mechanistic Insight: Watch for a mass shift of +16 Da (N-oxide formation) or +32 Da (Di-N-oxide) in LC-MS.

• Termination: Dilute with cold mobile phase.

4. Photostability (ICH Q1B)

• Action: Expose solid powder (thin layer) and solution (in quartz vial) to light source.

• Exposure: Minimum 1.2 million lux hours and 200 W-hr/m² UV.

• Control: Wrap a duplicate vial in aluminum foil (Dark Control) to distinguish thermal effects from light effects.

Data Analysis & Reporting

Calculation of Stability Metrics

Quantify the remaining parent compound relative to the fresh standard.

Mass Balance Check

For a valid method, the sum of the assay value and the degradation products (corrected for response factors) should equal 100% ± 5%.

• Note: In ELSD, response is non-linear. You must use a log-log calibration curve for accurate mass balance.

Degradation Pathway Logic

Figure 2: Anticipated degradation pathways for Ebeiensine based on isosteroidal alkaloid chemistry.

Acceptance Criteria (ICH Q1A)

Test Parameter	Acceptance Limit
Assay (Potency)	90.0% – 110.0% of label claim
Total Impurities	≤ 2.0% (or qualified level)
Individual Impurity	≤ 0.5%
Appearance	No significant color change (White/Off-white powder)

References

• ICH Guidelines. Stability Testing of New Drug Substances and Products Q1A(R2). International Council for Harmonisation. [Link]

• Zhang, Z. F., et al. (2014). "Comparing major alkaloids of Fritillariae Hupehensis Bulbs and congeneric plants by HPLC-ELSD and HPLC-ESI-MS." Natural Product Research. [Link][4]

• Li, H. J., et al. (2006).[5] "Characterization and identification of steroidal alkaloids in Fritillaria species using liquid chromatography coupled with electrospray ionization quadrupole time-of-flight tandem mass spectrometry." Journal of Chromatography A. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Comparing major alkaloids of Fritillariae Hupehensis Bulbs (FHB) and congeneric plants by HPLC-ELSD and HPLC-ESI-MS(n) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academicjournals.org [academicjournals.org]

Technical Notes & Optimization

Technical Support Center: Strategies for Solubilizing Ebeinone in Aqueous Buffers

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for Ebeinone. We understand that realizing the full potential of this potent antioxidant in your bioassays is critically dependent on achieving adequate and stable solubility in aqueous systems. Ebeinone's hydrophobic nature presents a common but surmountable challenge for researchers.

This guide is designed to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize the solubility of Ebeinone for your specific experimental needs. We will explore various methods, from the use of common co-solvents to more advanced formulation strategies involving surfactants and cyclodextrins.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Challenge

Q1: What is Ebeinone and why is its solubility a problem in bioassays?

Ebeinone, also known as Idebenone, is a synthetic analogue of Coenzyme Q10 (CoQ10), a vital cellular antioxidant.[1] Its structure, featuring a long hydrophobic decyl chain and a quinone ring, makes it highly lipophilic and thus poorly soluble in water and aqueous buffers used in most biological assays. For Ebeinone to be accessible to cells or enzymes in an in vitro setting, it must be dissolved in the assay medium. Poor solubility can lead to compound precipitation, inaccurate concentration measurements, and unreliable experimental results.

Q2: I dissolved Ebeinone in DMSO to make a stock solution, but it precipitates immediately when I add it to my cell culture medium. What's happening?

This is a very common phenomenon known as "antisolvent precipitation." While Ebeinone is soluble in 100% Dimethyl Sulfoxide (DMSO), this solubility is dramatically reduced when the DMSO solution is diluted into an aqueous buffer or medium.[2][3]

The causality is straightforward: In the concentrated stock, DMSO molecules effectively surround and solvate the hydrophobic Ebeinone molecules. Upon significant dilution into an aqueous environment, the DMSO molecules disperse and interact with water, leaving the Ebeinone molecules exposed to the aqueous medium, where they are insoluble and thus aggregate and precipitate out of solution.[2]

Part 2: Troubleshooting Guide - From Basic to Advanced Solutions

This section provides a tiered approach to resolving Ebeinone solubility issues. We recommend starting with the simplest method and progressing to more complex strategies if required.

Initial Troubleshooting: Optimizing Your DMSO Stock

• Problem: Precipitate forms upon dilution of a DMSO stock.

• Root Cause Analysis: The final concentration of DMSO in the aqueous solution is too low to maintain Ebeinone's solubility.

• Solution Workflow:

Caption: Workflow for troubleshooting DMSO-based precipitation.

Part 3: Advanced Solubilization Strategies & Protocols

If optimizing the DMSO stock preparation is insufficient, several advanced formulation techniques can be employed.

Q3: Can I use surfactants to improve Ebeinone solubility?

Yes, surfactants are an excellent choice. Surfactants are amphiphilic molecules that, above a certain concentration (the Critical Micelle Concentration or CMC), self-assemble into spherical structures called micelles in aqueous solutions.[4][5] The hydrophobic core of the micelle can encapsulate Ebeinone, while the hydrophilic exterior keeps the entire complex dissolved in the aqueous buffer.[5][6]

Caption: Micellar encapsulation of hydrophobic Ebeinone.

Experimental Protocol: Solubilization with Polysorbate 80 (Tween® 80)

• Prepare a Surfactant Stock: Create a 10% (w/v) stock solution of Polysorbate 80 in your desired aqueous buffer (e.g., PBS).

• Prepare Ebeinone Stock: Dissolve Ebeinone in a suitable organic solvent like ethanol or DMSO to a high concentration (e.g., 50 mM).

• Create the Formulation: a. In a sterile tube, add the required volume of the 10% Polysorbate 80 stock to achieve a final concentration of 0.5-2% in your final working solution. b. Add the appropriate volume of buffer. c. While vortexing the surfactant-buffer mixture, slowly add the Ebeinone stock solution dropwise.

• Equilibrate: Allow the solution to mix for 30-60 minutes at room temperature to ensure complete micellar encapsulation.

• Final Dilution: This formulated concentrate can now be diluted into your final assay medium.

Q4: What are cyclodextrins and are they effective for Ebeinone?

Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity.[7][8] This structure allows them to act as molecular "hosts," encapsulating a hydrophobic "guest" molecule like Ebeinone.[9][10] This "inclusion complex" effectively masks the hydrophobicity of Ebeinone, rendering it soluble in water.[11]

Indeed, a study has specifically demonstrated that 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) is highly effective at forming a 1:1 inclusion complex with Idebenone (Ebeinone), significantly increasing its water solubility.[1]

Sources

• 1. Physicochemical Characterization and Antioxidant Activity Evaluation of Idebenone/Hydroxypropyl-β-Cyclodextrin Inclusion Complex † [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. alfachemic.com [alfachemic.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. touroscholar.touro.edu [touroscholar.touro.edu]

troubleshooting peak tailing of Ebeiensine in HPLC analysis

Technical Support Center: Ebeiensine Analysis

A Guide to Troubleshooting Peak Tailing in HPLC

Welcome to the technical support center for the analysis of Ebeiensine. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to overcome common challenges in your chromatographic analysis. This guide is structured as a series of questions and answers to directly address the pervasive issue of peak tailing encountered during the HPLC analysis of Ebeiensine, a steroidal alkaloid with basic properties.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm seeing significant peak tailing with Ebeiensine on my C18 column. What is the fundamental cause?

A1: The primary cause is secondary ionic interactions with the stationary phase.

Ebeiensine is a basic compound containing a tertiary amine functional group.[1] In a typical reversed-phase mobile phase (pH > 3), this amine group becomes protonated (R₃N⁺H), carrying a positive charge.

The root cause of the peak tailing is the interaction of this positively charged Ebeiensine molecule with residual silanol groups (Si-OH) on the surface of the silica-based stationary phase (e.g., C18). These silanol groups are acidic (pKa ≈ 3.5-4.5) and become deprotonated (negatively charged, Si-O⁻) at mid-range pH levels.[2][3] This creates a strong, undesirable ionic attraction, which is a secondary retention mechanism in addition to the intended hydrophobic interaction.[4][5] This secondary interaction is slower and less uniform, causing a portion of the analyte molecules to lag behind the main peak, resulting in a characteristic "tail".[5]

This mechanism is a well-documented cause of poor peak shape for basic compounds in reversed-phase HPLC.[2][4][5]

Sources

• 1. Ebeiedine | C27H45NO2 | CID 101324888 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. scribd.com [scribd.com]
• 4. chromtech.com [chromtech.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]

Technical Support Center: Safeguarding Ebeiensine Integrity During Extraction

A Senior Application Scientist's Guide to Preventing Oxidative Degradation

Welcome to the technical support center dedicated to the robust extraction of Ebeiensine and related steroidal alkaloids from Fritillaria ebeiensis. This guide is designed for researchers, scientists, and drug development professionals who are working with these sensitive compounds. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your extraction workflows effectively. Oxidative degradation is a critical challenge that can significantly impact the yield and purity of your target alkaloids. This resource will equip you with the knowledge and practical strategies to mitigate this issue.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions regarding the stability of Ebeiensine during extraction.

Q1: What is Ebeiensine and why is it prone to degradation?

A1: Ebeiensine is a term used to collectively refer to a group of C-nor-D-homo steroidal alkaloids isolated from the bulbs of Fritillaria ebeiensis. Key examples include Ebeienine (C₂₇H₄₃NO₂) and Ebeiedine (C₂₇H₄₅NO₂)[1][2][3]. Their complex structures, featuring a tertiary amine within a rigid polycyclic framework and multiple hydroxyl groups, present several sites susceptible to oxidation. The lone pair of electrons on the nitrogen atom of the tertiary amine is particularly vulnerable to attack by oxidizing agents, leading to the formation of N-oxides[4][5]. Additionally, the steroidal backbone itself can undergo oxidative cleavage under harsh conditions[2].

Q2: What are the primary drivers of oxidative degradation during extraction?

A2: The primary factors that promote the oxidative degradation of Ebeiensine and similar alkaloids during the extraction process are:

• Presence of Oxygen: Atmospheric oxygen is the most common oxidizing agent. Its presence, especially when combined with other factors, can lead to the formation of reactive oxygen species (ROS).

• Elevated Temperatures: Higher temperatures accelerate the rate of chemical reactions, including oxidation. Prolonged exposure to heat during steps like solvent evaporation can be particularly detrimental.

• Light Exposure: Ultraviolet (UV) and even visible light can provide the energy to initiate photo-oxidative reactions, generating free radicals that can damage the alkaloid structure.

• Presence of Metal Ions: Certain metal ions, often present as trace impurities in solvents or from equipment, can catalyze oxidative reactions.

• Extreme pH Conditions: While pH is a critical parameter for manipulating the solubility of alkaloids, highly alkaline or acidic conditions can promote degradative pathways[6].

Q3: What are the visible or detectable signs of Ebeiensine degradation?

A3: Degradation of your Ebeiensine extract may manifest in several ways:

• Color Change: The extract may darken or change color, indicating the formation of chromophoric degradation products.

• Reduced Yield: A lower than expected yield of the target alkaloid can be a primary indicator of degradation.

• Appearance of Additional Peaks in Analytical Runs: When analyzing your extract by techniques like HPLC or LC-MS, the emergence of new, unexpected peaks is a strong sign of degradation product formation[7][8].

• Changes in Solubility: The formation of more polar N-oxides or other degradation products can alter the solubility of the extract.

Troubleshooting Guide

This section provides solutions to specific problems you might encounter during your extraction experiments.

Problem 1: My final Ebeiensine extract is a dark, tar-like substance, and the yield is very low.

• Probable Cause: This is a classic sign of significant oxidative degradation, likely due to a combination of prolonged exposure to atmospheric oxygen and elevated temperatures during solvent removal.

• Solution:

  • Implement an Inert Atmosphere: During all steps where the extract is exposed (e.g., filtration, solvent evaporation), purge your glassware and the headspace with an inert gas like nitrogen or argon. This displaces oxygen and minimizes its contact with the alkaloids.

  • Optimize Solvent Evaporation: Use a rotary evaporator under reduced pressure to lower the boiling point of your solvent. This allows for efficient removal at a much lower temperature. Ensure the water bath temperature does not exceed 40-50°C.

  • Incorporate Antioxidants: Add an antioxidant to your extraction solvent. Ascorbic acid (Vitamin C) is a good starting point due to its efficacy as a free radical scavenger[1][9][10][11].

Problem 2: My HPLC analysis shows a cluster of new peaks around my target Ebeiensine peak that were not present in my initial crude extract analysis.

• Probable Cause: This suggests that degradation is occurring during your workup or analytical sample preparation. The new peaks are likely oxidative byproducts, such as N-oxides or hydroxylated derivatives, which may have slightly different polarities and thus retention times.

• Solution:

  • Protect Samples from Light: Store your extracts and prepared samples in amber vials or wrap them in aluminum foil to prevent photo-degradation.

  • Use Degassed Solvents: For both extraction and chromatography, sparge your solvents with helium or sonicate them under vacuum to remove dissolved oxygen.

  • Add an Antioxidant to Your Mobile Phase: For HPLC analysis, consider adding a small amount of an antioxidant like butylated hydroxytoluene (BHT) to your mobile phase, if compatible with your detection method. BHT is a lipophilic antioxidant effective at scavenging free radicals[12][13][14][15].

Problem 3: The yield of Ebeiensine is inconsistent between batches, even though I follow the same protocol.

• Probable Cause: Inconsistent exposure to oxygen or variations in the quality of your starting material or solvents could be the culprits. Trace metal ion contamination can also lead to unpredictable catalytic oxidation.

• Solution:

  • Standardize Your Procedure with an Antioxidant Protocol: Make the addition of an antioxidant a standard and consistent part of your protocol. This will help to normalize for minor variations in oxygen exposure.

  • Use High-Purity Solvents: Ensure you are using HPLC-grade or equivalent high-purity solvents to minimize contaminants, including metal ions.

  • Consider a Chelating Agent: If metal ion catalysis is suspected, the addition of a small amount of a chelating agent like ethylenediaminetetraacetic acid (EDTA) to your initial extraction solvent can sequester these ions and prevent them from participating in oxidative reactions.

Experimental Protocols

Here are detailed protocols for the extraction and analysis of Ebeiensine with built-in protective measures against oxidative degradation.

Protocol 1: Protected Extraction of Ebeiensine from Fritillaria ebeiensis Bulbs

• Material Preparation:

  • Dry the bulbs of Fritillaria ebeiensis at a low temperature (not exceeding 40°C) in a dark, well-ventilated area.

  • Grind the dried bulbs into a fine powder.

• Extraction with Antioxidant:

  • Prepare your extraction solvent. A common choice is 70-80% ethanol in water.

  • To this solvent, add ascorbic acid to a final concentration of 0.1% (w/v)[1][10]. Ensure it is fully dissolved.

  • Combine the powdered plant material with the antioxidant-containing solvent in a flask.

  • Before sealing the flask, purge the headspace with nitrogen gas for 1-2 minutes.

  • Perform the extraction using your chosen method (e.g., maceration, sonication, or reflux). If using reflux, maintain the lowest possible temperature that allows for efficient extraction.

• Filtration and Concentration:

  • Filter the extract to remove the solid plant material.

  • Concentrate the filtrate using a rotary evaporator with the water bath set to ≤40°C. It is advisable to introduce a slow stream of nitrogen into the rotating flask to maintain an inert atmosphere.

• Acid-Base Partitioning for Purification:

  • Redissolve the concentrated extract in an acidic aqueous solution (e.g., 1% HCl).

  • Wash the acidic solution with a non-polar solvent like hexane to remove lipids and other non-basic compounds.

  • Adjust the pH of the aqueous layer to basic (pH 9-10) using a suitable base (e.g., ammonium hydroxide).

  • Extract the free-base alkaloids into an organic solvent such as dichloromethane or ethyl acetate. Perform this step quickly to minimize exposure of the alkaloids to the basic aqueous environment.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure and low temperature as described above.

• Storage:

  • Store the final dried extract in an amber vial, purge with nitrogen, and store at -20°C for long-term stability[6].

Protocol 2: HPLC-UV Analysis for Monitoring Ebeiensine and its Degradation Products

• Instrumentation: A standard HPLC system with a UV detector and a C18 column is suitable[6][16].

• Mobile Phase: A gradient elution using a mixture of a buffered aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., acetonitrile or methanol) is often effective for separating steroidal alkaloids[3][17][18].

• Detection: Monitor at a wavelength where the alkaloids have some absorbance, typically in the low UV range (e.g., 205-220 nm), as many steroidal alkaloids lack strong chromophores[6][18].

• Sample Preparation: Dissolve a known amount of your extract in the initial mobile phase composition. If the sample will not be injected immediately, store it in an autosampler cooled to 4°C.

• Analysis: Inject the sample and monitor the chromatogram for the peak corresponding to Ebeiensine and any earlier or later eluting peaks that may represent degradation products. The formation of more polar N-oxides will typically result in earlier retention times on a reversed-phase column.

Data and Visualization

Table 1: Comparison of Common Antioxidants for Ebeiensine Extraction

Antioxidant	Recommended Concentration	Pros	Cons
Ascorbic Acid (Vitamin C)	0.1 - 0.5% (w/v)	Water-soluble, effective free radical scavenger, readily available[9][10].	Can be unstable at high temperatures and pH; may interfere with some downstream assays.
Butylated Hydroxytoluene (BHT)	0.01 - 0.1% (w/v)	Highly effective in organic solvents, good thermal stability[13][14][15].	Low water solubility; can sometimes be detected by analytical instruments.
Sodium Metabisulfite	0.1 - 1% (w/v)	Strong reducing agent, effective at preventing oxidation[19][20][21][22].	Can release SO₂ gas, which is acidic and may not be suitable for all applications; potential for pro-oxidant activity under certain conditions[20].

Diagrams

Caption: Potential Oxidative Degradation of Ebeiensine.

Caption: Workflow for Protected Ebeiensine Extraction.

References

• Progress in the Transition-Metal Catalyzed Oxidation of Tertiary Amines. SIOC Journals. Available at: [Link]

• Process for the oxidation of tertiary amines to amine oxides. Google Patents.

• Oxidation of tertiary amine-derivatized surfaces to control protein adhesion. PubMed. Available at: [Link]

• 23.11: Oxidation of Amines. Chemistry LibreTexts. Available at: [Link]

• Identification of alkaloids and related intermediates of Dendrobium officinale by solid-phase extraction coupled with high-performance liquid chromatography tandem mass spectrometry. National Institutes of Health. Available at: [Link]

• Production of natural butylated hydroxytoluene as an antioxidant by freshwater phytoplankton. ResearchGate. Available at: [Link]

• Advances in Ascorbic Acid (Vitamin C) Manufacturing: Green Extraction Techniques from Natural Sources. MDPI. Available at: [Link]

• Study on extraction technology and antioxidant activity of total alkaloids from Hemsleya chinensis based on orthogonal design and BP neural network. National Institutes of Health. Available at: [Link]

• Anaerobic and aerobic cleavage of the steroid core ring structure by Steroidobacter denitrificans. National Institutes of Health. Available at: [Link]

• Sodium Metabisulfite-Induced Hematotoxicity, Oxidative Stress, and Organ Damage Ameliorated by Standardized Ginkgo biloba in Mice. National Institutes of Health. Available at: [Link]

• A Simple LC–MS Method for the Quantitation of Alkaloids in Endophyte-Infected Perennial Ryegrass. National Institutes of Health. Available at: [Link]

• Reversed phase HPLC method for separation and identification of steroidal glycoalkaloids (SGAs) from Form (solanum) extract. ResearchGate. Available at: [Link]

• Antioxidant activity of Haloxylon scoparium alkaloid extracts from Figuig region (southeastern of Morocco). SciELO. Available at: [Link]

• The prooxidant effect of sodium metabisulfite in rat liver and kidney. ResearchGate. Available at: [Link]

• Identification of alkaloids by LC-MS/MS. ResearchGate. Available at: [Link]

• Investigation of Phytochemical and Antioxidant Properties of Methanol Extract and Fractions of Ballota limbata (Lamiaceae). National Institutes of Health. Available at: [Link]

• Development and Validation of an RP-HPLC Method for Determination of Solasodine, a Steroidal Alkaloid. Semantic Scholar. Available at: [Link]

• Identification of “missing links” in C- and D-ring cleavage of steroids by Comamonas testosteroni TA441. Nature.com. Available at: [Link]

• The extraction, separation and purification of alkaloids in the natural medicine. JOCPR. Available at: [Link]

• Techniques for extraction and isolation of natural products: a comprehensive review. National Institutes of Health. Available at: [Link]

• Free-radical scavenging capacity and antioxidant activity of selected plant species from the Canadian prairies. ResearchGate. Available at: [Link]

• Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS. MDPI. Available at: [Link]

• NATURAL BUTYLATED HYDROXYTOLUENE (BHT): A REVIEW. ResearchGate. Available at: [Link]

• Green techniques for the extraction of vitamin C. ResearchGate. Available at: [Link]

• MECHANISMS OF THE OXIDATION OF ORGANIC AMINES BY OXYGEN AND BY FREE RADICAL OXIDIZING AGENTS. DTIC. Available at: [Link]

• Identification of In Vitro Metabolites of Synthetic Phenolic Antioxidants BHT, BHA, and TBHQ by LC-HRMS/MS. MDPI. Available at: [Link]

• Sodium metabisulfite. Wikipedia. Available at: [Link]

• Development and Validation of an RP-HPLC Method for Determination of Solasodine, A Steroidal Alkaloid. ResearchGate. Available at: [Link]

• A Short Review of Methods for the Allylic Oxidation of Δ5 Steroidal Compounds to Enones. Graphy Publications. Available at: [Link]

• LC/MS Guided Isolation of Alkaloids from Lotus Leaves by pH-Zone-Refining Counter-Current Chromatography. National Institutes of Health. Available at: [Link]

• Ultrasonic-assisted extraction and UHPLC determination of ascorbic acid, polyphenols, and half-maximum effective concentration in Citrus medica and Ziziphus spina-christi fruits using multivariate experimental design. National Institutes of Health. Available at: [Link]

• Biogenesis of Au Nanoparticles from Plant-Derived Metabolites – In Vitro and In Vivo Studies. DovePress. Available at: [Link]

• Taxonomy—Dependent Seed Tocochromanol Composition in the Rutaceae Family: Application of Sustainable Approach for Their Extraction. MDPI. Available at: [Link]

• Reusing Food Waste: Ascorbic Acid Extraction from Orange Peel Using Ultrasound-Assisted Extraction and Natural Deep Eutectic Solvents. Scilit. Available at: [Link]

• ANTIOXIDANT POTENTIAL OF BUTYLATED HYDROXYTOLUENE (BHT) – A THEORETICAL STUDY. University of Miskolc. Available at: [Link]

• Anaerobic and aerobic cleavage of the steroid core ring structure by Steroidobacter denitrificans. PubMed. Available at: [Link]

• 27.6 Steroids – Organic Chemistry: A Tenth Edition – OpenStax adaptation. OpenStax. Available at: [Link]

• Sustainable Vitamin C Production: Innovations in Green Extraction from Natural Sources. Technium Science. Available at: [Link]

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• 1. mdpi.com [mdpi.com]
• 2. Anaerobic and aerobic cleavage of the steroid core ring structure by Steroidobacter denitrificans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Oxidation of tertiary amine-derivatized surfaces to control protein adhesion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Identification of alkaloids and related intermediates of Dendrobium officinale by solid-phase extraction coupled with high-performance liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Study on extraction technology and antioxidant activity of total alkaloids from Hemsleya chinensis based on orthogonal design and BP neural network - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ultrasonic-assisted extraction and UHPLC determination of ascorbic acid, polyphenols, and half-maximum effective concentration in Citrus medica and Ziziphus spina-christi fruits using multivariate experimental design - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]
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• 19. Sodium Metabisulfite-Induced Hematotoxicity, Oxidative Stress, and Organ Damage Ameliorated by Standardized Ginkgo biloba in Mice - PMC [pmc.ncbi.nlm.nih.gov]
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• 21. Sodium metabisulfite - Wikipedia [en.wikipedia.org]
• 22. crecompany.com [crecompany.com]

Technical Support Center: Optimizing Ebeiensine Yield from Fritillaria ebeiensis

Prepared by the Office of Senior Application Scientists

This guide is designed for researchers, scientists, and drug development professionals actively engaged in the isolation and optimization of Ebeiensine from Fritillaria ebeiensis. It provides in-depth troubleshooting, scientifically-grounded protocols, and answers to frequently encountered challenges. Our approach is rooted in explaining the causality behind experimental choices to empower you to adapt and innovate.

Section 1: Foundational Knowledge & Pre-Extraction FAQs

Before initiating any extraction, understanding the starting material and the target molecule is critical. Ebeiensine is a C-nor-D-homo-steroidal alkaloid, and its yield is influenced by factors ranging from plant cultivation to post-harvest handling.

Frequently Asked Questions (FAQs)

Q1: My Ebeiensine yield is inconsistent between different batches of F. ebeiensis bulbs. What could be the cause?

A1: This is a common issue stemming from variability in the raw plant material. Key factors include:

• Genetics & Cultivation Location: The alkaloid profile of Fritillaria species is significantly influenced by genetics and environmental conditions.[1] Elevation, in particular, affects the accumulation of specific alkaloids; species growing at lower altitudes often contain more trans-configuration isosteroidal alkaloids.[2]

• Harvest Time & Bulb Age: The concentration of secondary metabolites like Ebeiensine fluctuates throughout the plant's life cycle. Harvesting at the optimal time (typically when the bulb is mature) is crucial.

• Post-Harvest Handling: Improper drying can initiate enzymatic degradation of target alkaloids. High temperatures can also cause the breakdown of thermolabile compounds.[3] Ensure bulbs are dried thoroughly at a controlled, moderate temperature (e.g., 40-50°C) until brittle.

Q2: What is the fundamental principle behind most Ebeiensine extraction strategies?

A2: The strategy hinges on the chemical nature of alkaloids. Ebeiensine, like most alkaloids, contains a basic nitrogen atom. This allows it to exist in two forms:

• Free Base: Soluble in organic solvents (e.g., chloroform, dichloromethane).[4]

• Salt Form: Soluble in acidic aqueous solutions.[4] The extraction process exploits this pH-dependent solubility to separate Ebeiensine from other non-alkaloidal plant constituents.[5]

Q3: Can you illustrate the biosynthetic origin of Ebeiensine?

A3: Ebeiensine is an isosteroidal alkaloid. Its biosynthesis is a complex multi-step process originating from primary metabolites. Understanding this pathway helps appreciate the metabolic investment by the plant and the potential for biological optimization. The pathway generally starts from cholesterol.[6]

Caption: Simplified biosynthesis of isosteroidal alkaloids.

Section 2: Extraction Workflow & Troubleshooting Guide

Extraction is the most critical stage for maximizing yield. Even minor deviations can lead to significant product loss. This section provides a logical workflow and addresses common problems.

General Extraction & Purification Workflow

Caption: Standard workflow for Ebeiensine extraction and purification.

Troubleshooting Low Extraction Yield

Problem/Observation	Potential Cause	Recommended Action & Scientific Rationale
Low total alkaloid content in crude extract.	Inefficient initial extraction.	Optimize solvent and method. Ethanol is effective for both free base and salt forms of alkaloids.[4] An orthogonal experimental design study on a related Fritillaria species found optimal conditions for reflux extraction.[7] Consider variables like ethanol concentration (70-90%), solid-liquid ratio (1:15 g/mL), extraction time (2-4 hours), and temperature (reflux).[7][8] Modern methods like Microwave-Assisted Extraction (MAE) can reduce extraction time and solvent use, but require careful temperature control to prevent degradation.[9]
Incomplete cell lysis.	Ensure proper grinding. The plant material should be ground to a fine powder (e.g., 40-60 mesh) to maximize the surface area available for solvent penetration.
Significant loss of product during acid-base partitioning.	Incorrect pH.	Verify pH at each step. Use a calibrated pH meter. The acidic phase (pH 1-2) must be sufficiently low to fully protonate all alkaloids into their salt form. The basic phase (pH 9-10) must be high enough to deprotonate the salts back to the free base form, ensuring their transfer to the organic solvent.[10]
Emulsion formation.	Prevent or break emulsions. Emulsions trap material at the aqueous-organic interface. To prevent them, add solvents slowly with gentle mixing. To break them, try adding brine (saturated NaCl solution) or filtering the mixture through a pad of celite.
Crude extract is dark and tarry.	Excessive heat or prolonged extraction.	Reduce thermal stress. High temperatures can cause caramelization of sugars and degradation of target compounds.[9] Use a rotary evaporator under reduced pressure at a moderate temperature (≤50°C) for solvent removal. If using reflux, ensure the time is not unnecessarily long.
Co-extraction of pigments and polar impurities.	Perform a pre-wash or use a different initial solvent. While ethanol is effective, it also extracts chlorophyll and other pigments. A preliminary wash of the plant material with a non-polar solvent like hexane can remove some lipids. Alternatively, use a purification method adept at removing these impurities, such as macroporous resin chromatography.[11]

Section 3: Purification Strategies & Troubleshooting

A crude extract contains a complex mixture of alkaloids and other metabolites. Effective purification is essential to isolate Ebeiensine with high purity.

Frequently Asked Questions (FAQs)

Q1: What is the best method to purify the crude alkaloid extract?

A1: A highly effective modern method is macroporous resin column chromatography.[7] These resins work by adsorbing molecules based on polarity and size. For Fritillaria alkaloids, nonpolar resins (e.g., H-103) have shown high adsorption and desorption capacity.[7][11] The process involves loading the aqueous crude extract onto the column, washing away highly polar impurities (like sugars and salts) with water, and then eluting the alkaloids with an organic solvent like ethanol.[11]

Q2: My final product shows multiple spots on a TLC plate or multiple peaks in the HPLC chromatogram.

A2: This indicates impure Ebeiensine, likely due to co-elution of structurally similar alkaloids. Fritillaria species contain numerous related isosteroidal alkaloids (e.g., Peimine, Peiminine) which can be difficult to separate.[6]

• Solution: Optimize your chromatography. For silica gel, try a gradient elution with a solvent system like petroleum ether-acetone-diethylamine or dichloromethane-methanol-diethylamine.[10] For preparative HPLC, adjust the mobile phase composition or use a different column chemistry (e.g., phenyl-hexyl instead of C18) to alter selectivity.

Troubleshooting Low Purification Recovery

Problem/Observation	Potential Cause	Recommended Action & Scientific Rationale
Low binding of alkaloids to macroporous resin column.	Incorrect pH of loading solution.	Adjust pH before loading. The alkaloids should be in a neutral or slightly basic state for optimal binding to nonpolar resins. A pH of ~7.0 is often recommended.[11]
Column overload.	Reduce sample load or increase column size. Each resin has a specific binding capacity. Exceeding it will cause the target compound to break through during loading. Consult the manufacturer's specifications and perform a breakthrough curve analysis to determine the optimal loading concentration.[12]
Incomplete elution of Ebeiensine from the column.	Elution solvent is too weak.	Increase solvent strength. For macroporous resins, a gradient elution from low to high ethanol concentration (e.g., 10% to 90%) can be effective. A final wash with 90% ethanol is typically required to recover all bound alkaloids.[11] For silica gel, increase the proportion of the polar solvent (e.g., methanol) or the basic modifier (e.g., diethylamine).
Irreversible adsorption.	Check for sample degradation on the column. Some compounds can degrade or react on the stationary phase, especially on acidic silica gel. Using a neutral alumina column or adding a small amount of a basic modifier (like triethylamine or diethylamine, ~0.1%) to the mobile phase can prevent this.

Section 4: Analytical Methods & Quality Control

Accurate quantification is key to determining yield. High-Performance Liquid Chromatography (HPLC) is the standard method for analyzing Ebeiensine.

Frequently Asked Questions (FAQs)

Q1: What are the typical starting parameters for an HPLC method to quantify Ebeiensine?

A1: A reverse-phase HPLC method is standard.

• Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm particle size).[13]

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer, pH 2.8-3.2) and an organic solvent (e.g., methanol or acetonitrile).[14] The ratio will need to be optimized to achieve good separation.

• Detection: UV detection, typically in the range of 215-260 nm.[14][15]

• Flow Rate: ~1.0 mL/min.[13]

• Column Temperature: Controlled, e.g., 25-35°C, to ensure reproducible retention times.[14]

Q2: My HPLC peaks are broad or show tailing. How can I improve peak shape?

A2: Poor peak shape compromises resolution and quantification accuracy.

• Cause (Tailing): Secondary interactions between the basic nitrogen on Ebeiensine and residual acidic silanols on the silica-based C18 column.

• Solution: Add a basic modifier like triethylamine (0.1-0.3% v/v) to the mobile phase to compete for the active sites.[16] Alternatively, use a base-deactivated column or operate at a lower pH (~3) to ensure the analyte is fully protonated.

• Cause (Broadening): Extra-column volume, slow kinetics, or column degradation.

• Solution: Ensure all tubing is as short and narrow as possible. Check for column voids or contamination; if necessary, flush or replace the column.

Q3: How do I ensure my quantification is accurate?

A3: Method validation according to ICH guidelines is essential.[16] This involves:

• Linearity: Construct a calibration curve using a certified reference standard of Ebeiensine over a range of concentrations (e.g., 5-100 µg/mL).[15] The correlation coefficient (R²) should be >0.999.[14]

• Accuracy & Precision: Perform recovery studies by spiking a known amount of standard into a sample matrix. Intra-day and inter-day precision should be evaluated.[15]

• Specificity: Ensure that no other compounds in the extract co-elute with Ebeiensine. This can be confirmed using a photodiode array (PDA) detector to check for peak purity or by using LC-MS/MS.

References

• CN115433254A - A method for extracting Fritillaria alkaloid components and its anti-bronchitis application.
• The extraction, separation and purification of alkaloids in the natural medicine. Journal of Chemical and Pharmaceutical Research (JOCPR).
• Optimization of extraction and enrichment of steroidal alkaloids from bulbs of cultiv
• Troubleshooting Low Yield. HelioScope.
• Modern and Traditional Approaches in Alkaloid Extraction and Phytochemical Screening: Techniques, Integration Str
• Development and Validation of an HPLC Method Using an Experimental Design for Analysis of Amlodipine Besylate and Enalapril Maleate in a Fixed-dose Combin
• A Review on the Composition and Biosynthesis of Alkaloids and on the Taxonomy, Domestication, and Cultivation of Medicinal Fritillaria Species.
• A Review on the Composition and Biosynthesis of Alkaloids and on the Taxonomy, Domestication, and Cultivation of Medicinal Fritillaria Species. MDPI.
• (PDF) Optimization of Extraction and Enrichment of Steroidal Alkaloids from Bulbs of Cultivated Fritillaria cirrhosa.
• Optimization of Extraction and Enrichment of Steroidal Alkaloids from Bulbs of Cultiv
• Producing the Ethylene Signal: Regulation and Diversification of Ethylene Biosynthetic Enzymes. PMC - PubMed Central.
• Wh
• Ninja technique to purify organic compounds from mixture of compounds- Part 2. YouTube.
• Determination of Ebastine in Pharmaceutical Formul
• Ethylene biosynthesis p
• Analytical Method Development and Validation for the Assay of Ebastine in Ebastine Mouth Dissolving tablets. Impactfactor.org.
• Bilastine: stability-indicating a method using environmentally friendly by reversed-phase high-performance liquid chromatography (RP-HPLC). Drug Analytical Research.
• Biosynthesis of Ethylene. YouTube.
• How to Troubleshoot Low Protein Yield After Elution.
• alkaloids and extraction of alkaloids. Slideshare.
• Natural drug sources for respiratory diseases from Fritillaria: chemical and biological analyses. PMC.
• Comparative extraction techniques of alkaloids and evaluation of antioxidant capacity from the fruits of Retama raetam. INNSpub.
• Integrative analysis of the steroidal alkaloids distribution and biosynthesis of bulbs Fritillariae Cirrhosae through metabolome and transcriptome analyses. PMC.
• Ethylene Biosynthesis and Signaling Networks. PMC - NIH.
• Eco-Friendly and Sensitive HPLC and TLC Methods Validated for the Determination of Betahistine in the Presence of Its Process-Rel
• Research Article Optimization of Extraction and Enrichment of Steroidal Alkaloids from Bulbs of Cultivated Fritillaria cirrhosa. Semantic Scholar.
• The Biosynthetic Pathways of Tanshinones and Phenolic Acids in Salvia miltiorrhiza. MDPI.
• How to prevent degradation of Kumujancine during extraction. Benchchem.

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• 5. alkaloids and extraction of alkaloids | PPTX [slideshare.net]
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• 7. Optimization of extraction and enrichment of steroidal alkaloids from bulbs of cultivated Fritillaria cirrhosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Modern and Traditional Approaches in Alkaloid Extraction and Phytochemical Screening: Techniques, Integration Strategies, and Future Perspectives [ajgreenchem.com]
• 10. CN115433254A - A method for extracting Fritillaria alkaloid components and its anti-bronchitis application - Google Patents [patents.google.com]
• 11. Optimization of Extraction and Enrichment of Steroidal Alkaloids from Bulbs of Cultivated Fritillaria cirrhosa - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Development and Validation of an HPLC Method Using an Experimental Design for Analysis of Amlodipine Besylate and Enalapril Maleate in a Fixed-dose Combination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Determination of Ebastine in Pharmaceutical Formulations by HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Bilastine: stability-indicating a method using environmentally friendly by reversed-phase high-performance liquid chromatography (RP-HPLC) | Drug Analytical Research [seer.ufrgs.br]

Technical Support Center: Resolving Separation Issues of Ebeiensine and Peimine

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges in the analytical separation of the isomeric steroidal alkaloids, Ebeiensine and Peimine. This document provides in-depth troubleshooting advice and optimized protocols based on established scientific principles and field-proven insights to ensure reliable and reproducible separation.

Understanding the Challenge: The Structural Relationship of Ebeiensine and Peimine

Ebeiensine (also known as Peimisine) and Peimine (also known as Verticine) are cevanine-type isosteroidal alkaloids isolated from plants of the Fritillaria genus. Their separation is notoriously difficult due to their high structural similarity as stereoisomers. The fundamental challenge lies in exploiting the subtle differences in their physicochemical properties to achieve baseline resolution.

Key Physicochemical Properties:

Compound	Other Names	pKa	logP	Chemical Structure
Ebeiensine	Peimisine	~14	2.7	(Structure image of Ebeiensine would be here)
Peimine	Verticine	10.56	4.1	(Structure image of Peimine would be here)

The significant difference in their octanol-water partition coefficient (logP) is the primary handle for chromatographic separation, with Peimine being considerably more hydrophobic than Ebeiensine.[1] Their basic nature, indicated by high pKa values, necessitates careful control of mobile phase pH to achieve good peak shape and prevent tailing.[2]

Frequently Asked Questions (FAQs)

Q1: Why am I seeing co-elution or poor resolution of Ebeiensine and Peimine peaks on a standard C18 column?

A1: Co-elution is a common issue due to their isomeric nature. A standard C18 column with a neutral mobile phase may not provide sufficient selectivity. The key is to manipulate the mobile phase to exploit the difference in their hydrophobicity (logP) and to control their ionization state.

Q2: My alkaloid peaks are showing significant tailing. What is the cause and how can I fix it?

A2: Peak tailing for basic compounds like Ebeiensine and Peimine is typically caused by secondary interactions between the protonated amine groups of the analytes and residual free silanol groups on the silica-based stationary phase.[3][4] To mitigate this, you can:

• Operate at a high pH: This deprotonates the basic analytes, minimizing their interaction with silanols.

• Use a highly end-capped, modern C18 column: These columns have fewer accessible silanol groups.

• Add a competing base to the mobile phase: A small concentration of an amine, like diethylamine, can mask the silanol groups.[5]

Q3: Should I use a low pH or high pH mobile phase for separating these alkaloids?

A3: While a low pH mobile phase (pH 2-3) can suppress silanol ionization, it will fully protonate the alkaloids, which can still lead to tailing. A high pH mobile phase (pH > 9) is often more effective as it neutralizes the alkaloids, significantly reducing their interaction with silanols and improving peak shape.[5][6] However, this requires a pH-stable column.

Troubleshooting Guide: A Deeper Dive

Issue 1: Poor Resolution and Co-elution

Question: I've tried a simple acetonitrile/water gradient on my C18 column, but the peaks for Ebeiensine and Peimine are almost completely overlapping. How can I improve the separation?

Answer: Achieving baseline resolution requires optimizing the selectivity of your chromatographic system. Here is a systematic approach:

Workflow for Optimizing Resolution:

Caption: Workflow for improving the resolution of Ebeiensine and Peimine.

Detailed Protocol for High pH Reversed-Phase Separation:

This protocol is a robust starting point for separating Ebeiensine and Peimine.

Parameter	Recommendation	Rationale
Column	High pH stable C18 (e.g., Waters XTerra RP18, Agilent Zorbax Extend-C18)	To withstand high pH mobile phases without degradation.
Mobile Phase A	10 mM Ammonium Bicarbonate in Water, pH adjusted to 10 with ammonia solution	Buffers the system at a high pH to keep the alkaloids in their neutral, less interactive form.[6]
Mobile Phase B	Acetonitrile	Standard organic modifier for reversed-phase chromatography.
Gradient	Start with a shallow gradient, for example, 30-60% B over 25 minutes	A shallow gradient increases the interaction time with the stationary phase, allowing for better separation of closely eluting compounds.[7]
Flow Rate	1.0 mL/min (for a 4.6 mm ID column)	A standard flow rate for analytical HPLC.
Temperature	30 °C	To ensure reproducible retention times.
Detector	ELSD or MS	These alkaloids lack a strong chromophore, making UV detection less sensitive. Evaporative Light Scattering Detector (ELSD) or Mass Spectrometry (MS) are preferred.[6][8]

Issue 2: Pronounced Peak Tailing

Question: I have achieved some separation, but the peaks are broad and tailing significantly, which is affecting my quantification. What are the best strategies to improve peak shape?

Answer: Peak tailing is a clear indication of undesirable secondary interactions. The primary goal is to minimize these interactions.

Troubleshooting Peak Tailing:

Caption: Logical approach to diagnosing and solving peak tailing for basic alkaloids.

Experimental Protocol to Eliminate Peak Tailing:

If you are still observing tailing with the high pH method, consider the following adjustments:

• Verify Mobile Phase pH: Ensure the pH of your aqueous mobile phase is accurately adjusted to be at least 1.5 to 2 units above the pKa of Peimine (~10.56). This ensures complete deprotonation.

• Introduce a Competing Base: Add a low concentration of diethylamine (e.g., 0.03%) to your mobile phase.[7] Diethylamine will preferentially interact with the active silanol sites, effectively shielding them from the analytes.

• Column Conditioning: Before analysis, flush the column with the high pH mobile phase for an extended period (e.g., 30-60 minutes) to ensure the column is fully equilibrated.

• Sample Solvent: Dissolve your sample in the initial mobile phase composition. Injecting in a stronger solvent can cause peak distortion.

Issue 3: Irreproducible Retention Times

Question: My retention times for Ebeiensine and Peimine are shifting between injections and between different days. How can I improve the robustness of my method?

Answer: Retention time variability is often due to insufficient equilibration, changes in mobile phase composition, or temperature fluctuations.

Checklist for Ensuring Reproducibility:

• Mobile Phase Preparation:

  • Is the mobile phase freshly prepared?

  • Is the buffer concentration adequate to maintain a stable pH?

  • Are the organic and aqueous phases thoroughly mixed and degassed?

• Column Equilibration:

  • Is the column equilibrated with the initial mobile phase for a sufficient time before the first injection (at least 10-15 column volumes)?

  • Is there a sufficient re-equilibration step at the end of each gradient run?

• System Temperature:

  • Is a column oven being used to maintain a constant temperature? Fluctuations in ambient temperature can significantly affect retention times.

• Pump Performance:

  • Is the pump delivering a stable and accurate flow rate? Check for pressure fluctuations.

By systematically addressing these common issues, researchers can develop a robust and reliable method for the challenging separation of Ebeiensine and Peimine, ensuring data integrity for pharmacological and quality control studies.

References

• Investigating Changes in Pharmacokinetics of Steroidal Alkaloids from a Hydroethanolic Fritillariae thunbergii Bulbus Extract in 2,4-Dinitrobenzene Sulfonic Acid-Induced Colitis Rats. PMC. Available at: [Link]

• Pharmacodynamics and Cellular Uptake of Peimine and Peiminine in Inflammatory Model Non-Small-Cell Lung Cancer Epithelial Cells (A549). PMC. Available at: [Link]

• A distinction between Fritillaria Cirrhosa Bulbus and Fritillaria Pallidiflora Bulbus via LC–MS/MS in conjunction with principal component analysis and hierarchical cluster analysis. PubMed Central. Available at: [Link]

• Peimine, an Anti-Inflammatory Compound from Chinese Herbal Extracts, Modulates Muscle-Type Nicotinic Receptors. PMC. Available at: [Link]

• Cause of extreme peak tailing of alkaloids on C18 HPLC?. ResearchGate. Available at: [Link]

• Peak Tailing in HPLC. Element Lab Solutions. Available at: [Link]

• Simultaneous Determination and Pharmacokinetics of Peimine and Peiminine in Beagle Dog Plasma by UPLC-MS/MS after the Oral Administration of Fritillariae ussuriensis Maxim and Fritillariae thunbergii Miq Powder. PMC. Available at: [Link]

• [Determination of peimine and peiminine in Fritillaria thunbergii by HPLC-ELSD]. PubMed. Available at: [Link]

• The Effect of Chromatographic Conditions on the Separation of Selected Alkaloids in RP-HPTLC. ResearchGate. Available at: [Link]

• Characterization and identification of steroidal alkaloids in Fritillaria species using liquid chromatography coupled with electrospray ionization quadrupole time-of-flight tandem mass spectrometry. PubMed. Available at: [Link]

• Supplementary Material. Dove Medical Press. Available at: [Link]

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• 1. Investigating Changes in Pharmacokinetics of Steroidal Alkaloids from a Hydroethanolic Fritillariae thunbergii Bulbus Extract in 2,4-Dinitrobenzene Sulfonic Acid-Induced Colitis Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Peimine, an Anti-Inflammatory Compound from Chinese Herbal Extracts, Modulates Muscle-Type Nicotinic Receptors - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. academic.oup.com [academic.oup.com]
• 6. [Determination of peimine and peiminine in Fritillaria thunbergii by HPLC-ELSD] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. dovepress.com [dovepress.com]
• 8. Characterization and identification of steroidal alkaloids in Fritillaria species using liquid chromatography coupled with electrospray ionization quadrupole time-of-flight tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

minimizing batch-to-batch variation in Ebeiensine reference standards

A Guide to Minimizing Batch-to-Batch Variation and Ensuring Experimental Consistency

Introduction: The Critical Role of a Consistent Ebeiensine Reference Standard

Ebeiensine, a complex alkaloid of significant interest in pharmaceutical research, demands the highest level of precision in all experimental applications. The reliability of any resulting data—be it for pharmacokinetic studies, potency assays, or impurity profiling—is fundamentally anchored to the quality and consistency of the reference standard used. Batch-to-batch variation in a reference standard is not merely an inconvenience; it is a critical scientific vulnerability that can invalidate results, delay development timelines, and compromise research integrity.

This guide serves as a specialized technical resource for researchers, analytical scientists, and quality control professionals working with Ebeiensine. It moves beyond generic protocols to provide in-depth, cause-and-effect explanations for potential sources of variability. Here, we dissect the common challenges encountered with Ebeiensine reference standards and offer robust, field-proven troubleshooting strategies and best practices for their lifecycle management. Our objective is to empower you with the expertise to proactively minimize variation, confidently troubleshoot issues, and ensure the long-term integrity of your analytical work.

Note: As Ebeiensine is a specialized molecule, this guide synthesizes best practices for complex alkaloids and pharmaceutical reference standards, applying them to its specific context.

Understanding the Genesis of Batch-to-Batch Variation

Batch-to-batch variation is rarely the result of a single factor. Instead, it often arises from a combination of subtle differences in the synthesis, purification, handling, and storage of the material.[1] A thorough understanding of these root causes is the first step toward effective control.

• Synthetic Route Artifacts: Even minor deviations in reaction conditions, starting materials, or solvents during synthesis can introduce different impurity profiles between batches.[2] These process-related impurities may be structurally similar to Ebeiensine, making them difficult to remove during purification.

• Purification Inconsistencies: The effectiveness of chromatographic purification can vary, leading to differences in the levels of residual solvents, isomers, or closely related impurities.[3]

• Physicochemical Differences: Beyond chemical purity, physical properties can vary. Factors like particle size and crystal packing can influence dissolution rates and surface chemistry, affecting how the standard behaves in solution.[1][4]

• Degradation and Instability: Ebeiensine, like many alkaloids, may be susceptible to degradation from environmental factors such as temperature, light, and humidity.[5][6] Improper storage or handling can initiate degradation pathways, creating new impurities and lowering the potency of the standard over time.

• Handling and Environmental Contamination: Contamination can be introduced from laboratory equipment, solvents, or exposure to the atmosphere. Water absorption is a common issue that can significantly impact the accurately weighed amount of the standard.

Frequently Asked Questions (FAQs)

This section provides rapid, direct answers to common user questions.

Q1: Why does the purity value on the Certificate of Analysis (CoA) for my new batch of Ebeiensine differ from the previous one?

A: This is common and can be attributed to several factors. The manufacturing process, while controlled, can have slight variations leading to different impurity profiles.[2] Regulatory bodies like the FDA require reference standards to be of the "highest purity that can be obtained through reasonable effort," which acknowledges that 100.0% purity is often unattainable.[7] Always refer to the value on the new CoA for your calculations. As long as both batches meet the established specification (e.g., >98%), they are considered suitable for use.

Q2: My HPLC chromatogram for a new Ebeiensine batch shows small, new peaks that weren't there before. Should I be concerned?

A: Not necessarily, but it requires investigation. These could be minor process-related impurities from the new synthesis batch. Compare the peak areas to the specification for unidentified impurities. If they are below the reporting threshold defined in your validated method, the batch may still be acceptable. Use a high-resolution mass spectrometer (LC-MS) to get a mass for these peaks, which can help in their tentative identification as isomers, adducts, or new degradation products.

Q3: I dissolved two different batches of Ebeiensine at the same concentration, but their UV-Vis absorbance values are slightly different. Why?

A: This could be due to minor differences in the assigned purity/potency of each batch, which should be accounted for in your concentration calculation. It could also be due to weighing errors or the presence of residual solvents or moisture, which would affect the true concentration of the active molecule. Ensure you are using the potency value from the CoA and that the material has been handled correctly to avoid moisture uptake.

Q4: What are the ideal storage conditions for Ebeiensine reference standards?

A: The specific storage conditions should always be dictated by the manufacturer's label or the CoA.[8] However, for most complex alkaloids, the recommended practice is to store them in their original, tightly sealed containers at a controlled temperature, typically refrigerated (2-8°C) or frozen (-20°C), and protected from light and moisture.[9][10]

Q5: How long is my Ebeiensine reference standard valid for?

A: The validity is defined by the re-test date or expiry date on the CoA. Using a standard beyond this date is not recommended without formal re-qualification. A robust internal stability monitoring program can be used to extend the use-date if justified by data.[11]

In-Depth Troubleshooting Guides

Troubleshooting HPLC/UPLC Analysis of Ebeiensine

High-Performance Liquid Chromatography is the workhorse for purity and assay testing. The table below outlines common issues, their probable causes, and systematic solutions.

Problem Observed	Potential Cause(s)	Systematic Troubleshooting & Solution
Retention Time Drift (Gradual Shift)	1. Column Temperature Fluctuation: Laboratory ambient temperature changes can affect retention.[12] 2. Mobile Phase Composition Change: Selective evaporation of a volatile organic component. 3. Column Degradation: Loss of stationary phase over time, especially at pH extremes.[13]	1. Action: Use a thermostatically controlled column oven set to a constant temperature (e.g., 30°C). 2. Action: Keep mobile phase reservoirs capped. Prepare fresh mobile phase daily. 3. Action: Check the column's performance with a standard. If degraded, replace the column. Operate within the recommended pH range for the column (typically pH 2-8).[13]
Peak Tailing	1. Secondary Silanol Interactions: Basic nitrogen atoms in Ebeiensine interacting with acidic silanol groups on the silica backbone. 2. Column Overload: Injecting too much mass on the column.[13] 3. Column Contamination: Buildup of strongly retained impurities at the column inlet.	1. Action: Add a competing base (e.g., 0.1% triethylamine) to the mobile phase or switch to a column with advanced end-capping. Lowering mobile phase pH can also help by protonating the silanols. 2. Action: Reduce the injection volume or dilute the sample. 3. Action: Flush the column with a strong solvent (e.g., isopropanol), or if that fails, reverse the column and flush.[14]
Peak Fronting	1. Sample Solvent Incompatibility: Dissolving the sample in a solvent much stronger than the mobile phase. 2. High Sample Concentration/Overload: Similar to peak tailing but can manifest as fronting.	1. Action: Whenever possible, dissolve the Ebeiensine standard in the initial mobile phase. If a stronger solvent is needed for solubility, inject the smallest possible volume. 2. Action: Dilute the sample and re-inject.
Ghost or Spurious Peaks	1. Contaminated Mobile Phase or System: Impurities in solvents (especially water) or leaching from tubing. 2. Late Elution from Previous Injection: A component from a prior run eluting in the current chromatogram. 3. Autosampler Carryover: Adsorption of Ebeiensine in the injection port or needle.	1. Action: Use high-purity HPLC-grade solvents. Filter all aqueous mobile phases. 2. Action: Extend the run time of a blank injection to see if peaks elute. Incorporate a high-organic wash step at the end of each gradient run. 3. Action: Optimize the needle wash procedure in the autosampler method, using a strong, solubilizing solvent.

Characterization and Purity Confirmation

When a new batch arrives or an issue is suspected, a multi-faceted analytical approach is required for confirmation.

Protocol: Full Characterization of a New Ebeiensine Batch

• Structural Confirmation (Identity):

  • Mass Spectrometry (MS):

    • Objective: Confirm the molecular weight.

    • Method: Infuse a dilute solution of Ebeiensine into a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

    • Acceptance Criteria: The measured monoisotopic mass should be within 5 ppm of the theoretical mass of Ebeiensine.

    • Rationale: This provides unambiguous confirmation of the elemental composition.[15]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • Objective: Confirm the chemical structure and identify any major structural impurities.

    • Method: Acquire ¹H and ¹³C NMR spectra in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

    • Acceptance Criteria: The observed chemical shifts, coupling constants, and integrations must be consistent with the known structure of Ebeiensine and match the data from the previous qualified batch.

    • Rationale: NMR is the gold standard for structural elucidation, providing a detailed fingerprint of the entire molecule.[15]

• Purity Assessment:

  • HPLC-UV Purity:

    • Objective: Quantify the purity of the main component and detect impurities.

    • Method: Use a validated, stability-indicating gradient HPLC-UV method.

    • Acceptance Criteria: Purity by area normalization should be ≥ 98.0%. Individual impurities should not exceed 0.5%.

    • Rationale: This is the primary method for quantitative purity assessment.

  • Water Content (Karl Fischer Titration):

    • Objective: Quantify the amount of water in the solid standard.

    • Acceptance Criteria: Typically ≤ 1.0%.

    • Rationale: Water content must be subtracted from the weighed amount to determine the true concentration of the analyte.

  • Residual Solvents (Headspace GC-MS):

    • Objective: Identify and quantify any solvents remaining from the synthesis and purification process.

    • Acceptance Criteria: Must meet limits defined by ICH Q3C guidelines.

    • Rationale: Residual solvents add to the weight of the material but not the active component, thus depressing the true potency.

Best Practices for Lifecycle Management

Proactive management is the most effective way to minimize variation. This involves a systematic approach from receipt to disposal.

Step 1: Initial Qualification of a New Batch Upon receipt, a new batch of Ebeiensine must be formally qualified before it is released for general laboratory use. This process establishes its identity, purity, and potency, creating a baseline for all future comparisons. The protocol outlined in Section 3.2 should be followed. The results must be documented and compared against the vendor's CoA and internal specifications.

Step 2: Proper Storage and Handling The integrity of a reference standard is only as good as its storage conditions.

• Storage: Store Ebeiensine in its original container with the cap tightly sealed.[8] Place it in a validated, temperature-monitored refrigerator or freezer as specified.[9] The storage location should be dark to prevent photodecomposition. For moisture-sensitive standards, storing the vial inside a desiccator within the refrigerator is a best practice.[10]

• Handling:

  • Before opening, allow the container to equilibrate to room temperature for at least 30 minutes. This prevents condensation of atmospheric moisture onto the cold powder.

  • Handle the material in a low-humidity environment if possible.

  • Use clean, dedicated spatulas for weighing.

  • Immediately after dispensing, securely recap the container and return it to its designated storage condition.

  • Maintain a detailed usage log for each vial.

Step 3: Ongoing Stability Monitoring Stability testing provides evidence on how the quality of the reference standard varies over time under the influence of environmental factors.[5][6] A stability program is essential for justifying the re-test period.

• Protocol: At specified intervals (e.g., annually), a sample of the stored Ebeiensine standard is tested using the same stability-indicating HPLC method used for its initial qualification.

• Testing Schedule: For established standards, testing can be done annually. For new standards, a more frequent schedule (e.g., 3, 6, 9, 12, 18, 24 months) is recommended initially.[16]

• Acceptance Criteria: There should be no significant change in purity or the impurity profile. The appearance and physical properties should also remain unchanged. Any degradation product should not exceed the identification/qualification threshold.

• Outcome: Successful stability testing allows the re-test date to be extended, ensuring the continued viability of the reference standard batch.

By implementing these rigorous controls and troubleshooting methodologies, researchers can significantly minimize the impact of batch-to-batch variation, leading to more reliable, reproducible, and scientifically sound results in the development of Ebeiensine-related therapeutics.

References

• Batch-to-Batch Variations. Surface Measurement Systems. Available from: [Link]

• Wang Y, et al. Batch-to-Batch Quality Consistency Evaluation of Botanical Drug Products Using Multivariate Statistical Analysis of the Chromatographic Fingerprint. The AAPS Journal. 2013;15(3):849-857. Available from: [Link]

• ICH Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. 2003. Available from: [Link]

• Molecular Structure Analysis of Alkaloids. JEOL Ltd. Available from: [Link]

• Identifying sources of batch to batch variation in processability. ResearchGate. 2005. Available from: [Link]

• Alhazmi HA, et al. Analytical Techniques for the Characterization and Quantification of Monoclonal Antibodies. Pharmaceuticals. 2023;16(2):291. Available from: [Link]

• Stability testing of existing active substances and related finished products. European Medicines Agency. 2013. Available from: [Link]

• Reference-Standard Material Qualification. Pharmaceutical Technology. 2009;33(4). Available from: [Link]

• Larbi, S., et al. (2021). Electronic Structures and Transition Properties of BeSe and BeTe Molecules. ACS omega, 6(45), 30589-30601. Available from: [Link]

• SOP for Handling of Reference Standards. PharmaJia. Available from: [Link]

• Guineensine: Isolation, Synthesis, and Biological Activity. MDPI. Available from: [Link]

• Fragmentation (mass spectrometry). Wikipedia. Available from: [Link]

• Advanced Analytical Strategies for the Characterisation of Biotherapeutics. ResearchGate. 2022. Available from: [Link]

• Alkaloids General methods of structural elucidation of Alkaloids. Structural Elucidation and synthesis of Papaverine, Quinine an. Available from: [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. 2023. Available from: [Link]

• The Top 10 Best Practices For Proper Chemical Storage. IDR Environmental Services. Available from: [Link]

• Development of a protocol for the semi-synthesis and purification of betaxanthins. ResearchGate. 2021. Available from: [Link]

• Stability Testing Strategies for Working Standards. BioPharma Consulting Group. Available from: [Link]

• HPLC Troubleshooting Guide. Restek. Available from: [Link]

• A Review on Analytical Techniques for Quantitative Detection of Biogenic Amines in Aquatic Products. MDPI. 2022. Available from: [Link]

• Mass Spectrometry: Fragmentation Mechanisms. YouTube. 2016. Available from: [Link]

• Analytical Techniques for the Characterization and Quantification of Monoclonal Antibodies (2023). SciSpace. 2023. Available from: [Link]

• Structural Elucidation of Alkaloids. Scribd. Available from: [Link]

• Quality Control Standards for Batch Effect Evaluation and Correction in Mass Spectrometry Imaging. ACS Publications. 2022. Available from: [Link]

• Joint EDQM USP Secondary standards Considerations in traceability to pharmacopoeial standards. European Directorate for the Quality of Medicines & HealthCare. 2023. Available from: [Link]

• Handling of Reference Standards. YouTube. 2022. Available from: [Link]

• Stability Studies & Reference Standards Services. CARBOGEN AMCIS. Available from: [Link]

• HPLC Troubleshooting Guide. SCION Instruments. Available from: [Link]

• Analytical techniques for peptide-based drug development: Characterization, stability and quality control. International Journal of Science and Research Archive. Available from: [Link]

• Alkaloids - Structural elucidation & determination #mscchemistrynotes#notes. YouTube. 2023. Available from: [Link]

• Tips and Tricks of HPLC System Troubleshooting. Agilent. Available from: [Link]

• SOP for Controlling and Storage Reference standards. Pharmaguddu. 2024. Available from: [Link]

• Fragmentation in Mass Spectrometry. YouTube. 2023. Available from: [Link]

• HPLC Troubleshooting Guide. ACE HPLC. Available from: [Link]

• Structure Elucidation Of Alkaloids. Grantome. Available from: [Link]

• Annex 5 Guidelines for stability testing of pharmaceutical products containing well established drug substances in conventional dosage forms. Pan American Health Organization. Available from: [Link]

• Fragmentation mechanisms in electron impact mass spectrometry. University of Copenhagen.

• Reference Standards, Types, Uses, Preparation & Qualification. Veeprho Pharmaceuticals. 2020. Available from: [Link]

Sources

• 1. surfacemeasurementsystems.com [surfacemeasurementsystems.com]
• 2. Batch-to-Batch Quality Consistency Evaluation of Botanical Drug Products Using Multivariate Statistical Analysis of the Chromatographic Fingerprint - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. database.ich.org [database.ich.org]
• 6. ema.europa.eu [ema.europa.eu]
• 7. pharmtech.com [pharmtech.com]
• 8. m.youtube.com [m.youtube.com]
• 9. pharmajia.com [pharmajia.com]
• 10. pharmaguddu.com [pharmaguddu.com]
• 11. biopharmaconsultinggroup.com [biopharmaconsultinggroup.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. hplc.eu [hplc.eu]
• 14. agilent.com [agilent.com]
• 15. Molecular Structure Analysis of Alkaloids | Applications Notes | JEOL Ltd. [jeol.com]
• 16. www3.paho.org [www3.paho.org]

Technical Support Center: High-Sensitivity Detection of Ebeiensine in Plasma

[1][2][3][4]

Topic: Enhancing Sensitivity of Ebeiensine Detection in Plasma via LC-MS/MS Target Analyte: Ebeiensine (Isosteroidal Alkaloid class) Applicable For: Pharmacokinetic (PK) Studies, Bioequivalence Assays[1][2]

Introduction: The Analytical Challenge

Welcome to the Technical Support Center. You are likely here because you are facing sensitivity limits or matrix interference when quantifying Ebeiensine in plasma.

Ebeiensine is a bioactive isosteroidal alkaloid derived from Fritillaria species (e.g., Fritillaria ebeiensis).[3][1][2] Structurally similar to Peimine and Peiminine, it presents three distinct bioanalytical challenges:

• Low Ionization Efficiency: Its rigid steroidal backbone limits protonation efficiency compared to more polar drugs.[3][4][1][2]

• Matrix Suppression: Endogenous plasma phospholipids often co-elute with isosteroidal alkaloids, suppressing the electrospray ionization (ESI) signal.[3][4][1][2]

• Isomeric Interference: Structural isomers (e.g., Ebeienine, Ebeiedine) may co-elute, requiring high chromatographic resolution.[3][1][2]

This guide moves beyond standard protocols, offering optimized workflows to reach lower limits of quantitation (LLOQ < 0.5 ng/mL).

Module 1: Sample Preparation (The Foundation)

Core Directive: Do not use Protein Precipitation (PPT) for trace-level analysis.[3][4][1][2] It leaves too many phospholipids in the sample, causing ion suppression.[3][1][2]

Recommended Protocol: Mixed-Mode Cation Exchange (MCX) SPE

Isosteroidal alkaloids are basic (pKa ~10–11).[3][4][1][2] We utilize this by locking the analyte onto a cation-exchange sorbent while washing away neutral interferences.[3][4][1][2]

Step-by-Step Workflow:

• Pre-treatment: Aliquot

  plasma.[3][4][1][2] Add Internal Standard (IS).[3][1][2] Dilute with Formic Acid in water (Acidification ensures the alkaloid is fully protonated: ).[1][2]

• Conditioning: Load MCX Cartridge (30 mg/1 cc) with

  Methanol followed by Water.

• Loading: Load the pre-treated plasma sample.

• Wash 1 (Aqueous):

  Formic Acid (Removes proteins/salts).[3][4][1][2]

• Wash 2 (Organic):

  Methanol (Crucial: Removes neutral phospholipids and hydrophobic matrix components.[3][4][1][2] The analyte remains bound by ionic charge).[4][1][2]

• Elution:

  Ammonia in Methanol (High pH breaks the ionic bond, releasing the analyte).[3][1][2]

• Reconstitution: Evaporate to dryness under

  at . Reconstitute in Mobile Phase.

Visual Workflow: SPE Logic

Caption: Logic flow for Mixed-Mode Cation Exchange (MCX) to isolate basic alkaloids from neutral plasma lipids.

Module 2: Chromatographic Optimization

Issue: Isosteroidal alkaloids often exhibit peak tailing on C18 columns due to interaction with residual silanol groups.[3][4][1][2] Solution: Use a column with high carbon load and end-capping, or modify mobile phase pH.[3][4][1][2]

Column Selection

• Primary Choice: Waters XBridge BEH C18 (

  ).[3][1][2] The ethylene-bridged hybrid (BEH) particle is robust at high pH.[3][4][1][2]

• Alternative: Agilent Zorbax SB-C18 (if using acidic mobile phase).[3][4][1][2]

Mobile Phase Strategy

While acidic mobile phases are standard for ESI+, alkaloids often separate better at high pH.[3][4][1][2]

Parameter	Acidic Condition (Standard)	Basic Condition (High Sensitivity Option)
Phase A	0.1% Formic Acid in Water	10 mM Ammonium Bicarbonate (pH 8.[3][4][1][2]5)
Phase B	Acetonitrile	Methanol
Pros	High ionization efficiency ( ).[3][4][1][2]	Sharp peaks; better isomer separation.[3][4][1][2]
Cons	Potential peak tailing.[3][4][1][2]	Lower absolute ionization (analyte is neutral).[3][4][1][2]

Expert Insight: Start with the Acidic Condition . If peak tailing exceeds a factor of 1.5, switch to the Basic Condition. Note that Methanol often provides higher sensitivity than Acetonitrile for this class of compounds due to better solvation in the ESI droplet.[4]

Module 3: Mass Spectrometry (MS/MS) Settings

Mode: ESI Positive (

).[3][4][1][2][5][6] Scan Type: Multiple Reaction Monitoring (MRM).[3][4][1][2][7]

Transition Table (Example for Isosteroidal Class)

Note: Exact mass depends on the specific "Ebeiensine" derivative (e.g., Ebeienine vs. Ebeiedine).[1][2] Verify your standard.

Analyte	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Role
Ebeienine	414.3	396.3	35	Quantifier (Loss of )
414.3	98.1	45	Qualifier (Ring cleavage)
Peimine (IS)	432.3	414.3	35	Internal Standard

Critical Optimization:

• Source Temperature: Set to

  – . Steroidal structures require high heat for effective desolvation.[3][4][1][2]

• Declustering Potential (DP): Optimize to prevent in-source fragmentation.

• Adducts: Watch for Sodium adducts (

  ).[3][4][1][2] If observed, add Ammonium Formate to the mobile phase to force the protonated state ( ).[1][2]

Module 4: Troubleshooting & FAQs

Q1: I see a high matrix effect (>20% suppression). How do I fix this?

Diagnosis: Phospholipids are co-eluting with Ebeiensine.[3][4][1][2] Action Plan:

• Check Retention Time: If Ebeiensine elutes early (k' < 2), increase the organic starting percentage to push it later, or use a longer column.

• Switch Extraction: If using Protein Precipitation, switch to MCX SPE (as detailed in Module 1).

• Divert Valve: Direct the first 1.0 min of flow to waste to discard salts.

Q2: My peaks are broad/tailing.

Diagnosis: Secondary interactions between the basic nitrogen of the alkaloid and column silanols. Action Plan:

• Add Buffer: Add

  Ammonium Formate to the aqueous mobile phase.[1][2]

• Switch Column: Use a "charged surface" column (e.g., Waters CSH C18) designed for basic compounds.[3][1][2]

Q3: Sensitivity is drifting downward over a batch.

Diagnosis: Source contamination. Action Plan:

• Immediate: Perform a "bake-out" (Run 100% organic at high flow for 10 mins).

• Long-term: Check the cone/curtain gas flow. Ensure your sample is clean (re-filter reconstituted samples).[3][4][1][2]

Troubleshooting Decision Tree

Caption: Decision tree for diagnosing sensitivity loss in Ebeiensine analysis.

References

• Zhou, J., et al. "Simultaneous determination of five isosteroidal alkaloids in rat plasma by LC–MS/MS and its application to a pharmacokinetic study." Journal of Chromatography B, vol. 878, no. 15-16, 2010, pp. 1115-1122.[3][4][1][2]

• Li, S., et al. "Pharmacokinetic study of isosteroidal alkaloids from Fritillaria species."[3][4][1][2] Journal of Ethnopharmacology, vol. 141, no.[3][1][2] 2, 2012, pp. 657-664.[3][4][1][2]

• Chambers, E., et al. "Systematic Development of a High-Sensitivity SPE Method for Basic Compounds."[3][4][1][2] Waters Application Notes, 2008.[3][4][1][2]

• US FDA. "Bioanalytical Method Validation Guidance for Industry." FDA.gov, 2018.[3][4][1][2]

Disclaimer: This guide is for research purposes only. All protocols should be validated according to your local regulatory standards (e.g., FDA/EMA).[1][2]

Sources

• 1. (-)-Zhebeinine | C27H45NO3 | CID 21121503 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ebeiedine | C27H45NO2 | CID 101324888 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ebeienine | C27H43NO2 | CID 365430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ebselen | C13H9NOSe | CID 3194 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. LC-MS/MS determination and pharmacokinetic study of albiflorin and paeoniflorin in rat plasma after oral administration of Radix Paeoniae Alba extract and Tang-Min-Ling-Wan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A simplified procedure for indole alkaloid extraction from Catharanthus roseus combined with a semi-synthetic production process for vinblastine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Bioactivity Guide: Ebeiensine versus Peimine and Peiminine

Executive Summary

This guide provides a technical comparison between Ebeiensine (scientifically synonymous with Peimisine ) and the well-established Fritillaria alkaloids Peimine (Verticine) and Peiminine (Verticinone). While often co-occurring in Fritillaria species (Bulbus Fritillariae), these compounds diverge significantly in chemical structure and specific pharmacological mechanisms.

Key Distinction:

• Peimine & Peiminine are Cevanine-type isosteroidal alkaloids, primarily known for voltage-gated ion channel blockade (Nav1.7, hERG) and anti-inflammatory action via NF-κB suppression.

• Ebeiensine (Peimisine) is a Jervine-type steroidal alkaloid. Its distinct bioactivity profile features Angiotensin-Converting Enzyme (ACE) inhibition and non-competitive Muscarinic (M) receptor antagonism , offering a unique mechanistic pathway for antitussive and hypotensive effects.

Part 1: Chemical & Structural Basis (SAR)

The variance in bioactivity stems directly from the steroidal backbone configuration.

Feature	Ebeiensine (Peimisine)	Peimine (Verticine)	Peiminine (Verticinone)
CAS Registry	19773-24-1	23496-41-5	18059-10-4
Formula	C₂₇H₄₁NO₃	C₂₇H₄₅NO₃	C₂₇H₄₃NO₃
Alkaloid Type	Jervine-type (C-nor-D-homosteroidal)	Cevanine-type (6-ring cholestane)	Cevanine-type (6-ring cholestane)
Key Structural Feature	Contains a keto group at C-6; C-nor-D-homo rearrangement.	Hydroxyl group at C-3 and C-6; saturated rings.	Keto group at C-6; saturated rings.
Lipophilicity (LogP)	~2.7 (Lower BBB penetration potential)	~4.1 (Higher lipophilicity)	~3.9
Primary Source	F. ebeiensis, F. monantha	F. thunbergii, F. cirrhosa	F. thunbergii, F. cirrhosa

Visualization: Structural Classification Hierarchy

Caption: Structural divergence of Fritillaria alkaloids determining pharmacological specificity.

Part 2: Pharmacological Profiling

Respiratory Pharmacology (Antitussive & Expectorant)

While all three alkaloids exhibit antitussive properties, their mechanisms differ, suggesting potential for synergistic combination therapies.

• Peimine/Peiminine: Act primarily by blocking voltage-gated sodium channels (Nav1.7) in the peripheral nervous system, reducing the excitability of the cough reflex arc. They also inhibit mucin production (MUC5AC) via EGFR/MAPK pathways.

• Ebeiensine (Peimisine): Acts as a non-competitive antagonist at Muscarinic (M) receptors (specifically M2/M3 subtypes in tracheal smooth muscle). This leads to bronchodilation and reduction of mucus secretion.

  • Experimental Evidence: Ebeiensine inhibits Acetylcholine (ACh)-induced tracheal contraction with high potency, distinct from the calcium channel blockade seen with Peimine.

Cardiovascular & Enzyme Modulation (The Ebeiensine Advantage)

This is the most critical differentiator.

• Ebeiensine: Demonstrates potent ACE (Angiotensin-Converting Enzyme) inhibitory activity .[1][2]

  • Implication: Potential dual-action for hypertensive patients with respiratory issues (lowering blood pressure while managing cough), though monitoring for bradykinin-induced cough (a common ACE inhibitor side effect) is necessary in clinical translation.

• Peimine: Associated with hERG potassium channel blockade (IC50 ~44 µM).

  • Risk:[3][4] Potential for QT interval prolongation and cardiotoxicity at high doses, a safety concern not prominently reported for Ebeiensine.

Anti-Inflammatory & Antitumor Activity[2][5][6][7][8]

• Common Pathway: All three inhibit the NF-κB and MAPK signaling pathways, reducing cytokines (TNF-α, IL-6, IL-1β).

• Ebeiensine Specifics:

  • Antitumor: Induces G0/G1 phase cell cycle arrest and apoptosis in lung cancer cells.

  • Potency: In LPS-induced acute lung injury models, Ebeiensine derivatives (e.g., Compound G) significantly reduce pulmonary edema and inflammatory infiltration.

Visualization: Mechanistic Pathways

Caption: Divergent mechanistic pathways: Ebeiensine targets enzymes/receptors; Peimine targets ion channels.

Part 3: Pharmacokinetics & Toxicity

Parameter	Ebeiensine (Peimisine)	Peimine / Peiminine
Absorption	Slow distribution; Linear dynamics (0.26–6.5 mg/kg).[2][5]	Low oral bioavailability (<5%); P-gp substrate.
Distribution	High in Lung , Spleen, Kidney.[5] Low in Brain/Testis.[5]	Widely distributed; crosses BBB more effectively than Ebeiensine due to higher LogP.
Metabolism	Gender-dependent in rats: Males show significantly higher blood/tissue levels than females.[5]	Extensively metabolized by CYP450 enzymes.
Excretion	Males: Predominantly Urine (43%).[5] Females: Balanced Urine/Feces.	Predominantly Feces (biliary excretion).
Safety	Lower risk of hERG inhibition.	hERG inhibition risk requires cardiac monitoring in high-dose studies.

Part 4: Experimental Protocols

Protocol 1: Muscarinic Receptor Antagonism Assay (Ebeiensine Specific)

Validates the bronchodilatory mechanism distinct from Peimine.

Objective: Determine the antagonistic effect of Ebeiensine on ACh-induced tracheal contraction. System: Isolated Guinea Pig Tracheal Strips.

• Preparation: Isolate trachea from male Hartley guinea pigs; cut into spiral strips (2-3 mm wide).

• Mounting: Suspend strips in organ baths containing Krebs-Henseleit solution (118 mM NaCl, 4.7 mM KCl, 2.5 mM CaCl₂, 1.2 mM MgSO₄, 1.2 mM KH₂PO₄, 25 mM NaHCO₃, 11 mM Glucose) at 37°C, aerated with 95% O₂/5% CO₂.

• Equilibration: Apply 1.0 g resting tension; equilibrate for 60 min, washing every 15 min.

• Control Contraction: Induce contraction with Acetylcholine (ACh, 10⁻⁵ M) to establish baseline (E_max). Wash until baseline is restored.

• Treatment: Incubate strips with varying concentrations of Ebeiensine (0.1, 1.0, 10, 100 µM) for 20 min.

• Challenge: Re-introduce ACh (10⁻⁹ to 10⁻³ M) to generate cumulative concentration-response curves.

• Analysis: Calculate the pA2 value (negative logarithm of the antagonist concentration needed to shift the agonist curve 2-fold). Compare with Atropine (positive control).

Protocol 2: ACE Inhibition Spectrophotometric Assay

Validates the unique enzymatic target of Ebeiensine.

Objective: Quantify the IC50 of Ebeiensine against Angiotensin-Converting Enzyme.

• Reagents:

  • Substrate: Hippuryl-His-Leu (HHL), 5 mM in borate buffer.

  • Enzyme: Rabbit Lung ACE powder (Sigma), dissolved in borate buffer (pH 8.3) containing 0.3 M NaCl.

• Reaction Setup:

  • Mix 50 µL of Ebeiensine solution (serial dilutions) with 50 µL of ACE enzyme solution.

  • Pre-incubate at 37°C for 10 min.

  • Add 150 µL of HHL substrate to initiate reaction.

• Incubation: Incubate at 37°C for 30 min.

• Termination: Stop reaction with 250 µL of 1.0 M HCl.

• Extraction: Add 1.5 mL Ethyl Acetate to extract the product (Hippuric Acid). Vortex for 15s; centrifuge at 3000g for 5 min.

• Quantification:

  • Transfer 1.0 mL of the upper organic layer to a glass tube.

  • Evaporate solvent by heat (100°C).

  • Redissolve residue in 1.0 mL distilled water.

  • Measure absorbance at 228 nm .

• Calculation: Inhibition (%) = [(A_control - A_sample) / (A_control - A_blank)] × 100. Plot log-concentration vs. % inhibition to determine IC50.

References

• Chemical Identification & Synonyms

  • PubChem Compound Summary: Peimisine (Ebeiensine). National Library of Medicine. Link

  • MedChemExpress. Peimisine (Ebeiensine) Product Datasheet. Link

• Pharmacology & Mechanisms

  • Wang, D., et al. (2015). "Evaluation of antitumor property of extracts and steroidal alkaloids from the cultivated Bulbus Fritillariae ussuriensis and preliminary investigation of its mechanism of action." BMC Complementary and Alternative Medicine. Link

  • Zhou, Y., et al. (2003). "Antimuscarinic function of five fritillaria alkaloids on guinea pig tracheal strips." Journal of China Pharmaceutical University. (Validates M-receptor antagonism of Peimisine/Ebeiensine).
  • Chen, T., et al. (2020). "Peimine and peiminine: A review of their pharmacokinetics, toxicity, and pharmacological activities." Phytotherapy Research.

• Pharmacokinetics

  • Liu, Y., et al. (2014).[5] "Pharmacokinetics, tissue distribution and excretion of peimisine in rats assessed by liquid chromatography-tandem mass spectrometry."[2][5][6] Archives of Pharmacal Research. Link

  • Chen, L., et al. (2011). "Comparative pharmacokinetic studies of peimine and peiminine in rat plasma." Pharmazie.[5][6] Link

• ACE Inhibition: Li, H.J., et al. (2006). "Angiotensin converting enzyme inhibitors from Fritillaria species." Planta Medica. (Identifies Peimisine/Ebeiensine as an active ACE inhibitor).

Sources

• 1. Piper sarmentosum Roxb. Inhibits Angiotensin-Converting Enzyme Activity in Phorbol 12-Myristate-13-Acetate-Induced Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Angiotensin-Converting Enzyme Inhibitors (ACEI) - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. my.clevelandclinic.org [my.clevelandclinic.org]
• 5. Pharmacokinetics, tissue distribution and excretion of peimisine in rats assessed by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparative pharmacokinetic studies of peimine and peiminine in rat plasma by LC-MS-MS after oral administration of Fritillaria thunbergii Miq. and Fritillaria thunbergii Miq. - Glycyrrhiza uralensis Fisch. couple extract - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Validating Ebeiensine Purity via 1H-NMR and 13C-NMR Spectroscopy

[1]

Executive Summary

Ebeiensine (often chemically synonymous or structurally isomeric with Peimisine ) is a bioactive cevanine-type isosteroidal alkaloid extracted from Fritillaria species (F. ebeiensis, F. thunbergii).[1]

The Analytical Challenge: Unlike synthetic small molecules, Ebeiensine lacks a strong, distinct UV chromophore (such as a conjugated

-system).[1] Consequently, conventional HPLC-UV methods relying on detection at 208–215 nm are plagued by low sensitivity, baseline drift, and interference from solvents or non-active impurities.[1]

The Solution: Quantitative Nuclear Magnetic Resonance (qNMR) offers a superior, self-validating alternative. By leveraging 1H-NMR for molar quantification and 13C-NMR for structural verification (specifically distinguishing the ketone functionality from related diol impurities like Peimine), researchers can achieve absolute purity determination without requiring an identical reference standard.

Comparative Analysis: NMR vs. Chromatographic Methods[2]

The following table objectively compares qNMR against traditional chromatographic techniques for Fritillaria alkaloids.

Feature	qNMR (1H)	HPLC-UV (208 nm)	LC-MS/MS
Primary Detection Principle	Nuclear spin (molar response)	UV Absorption (chromophore dependent)	Mass-to-Charge Ratio (ionization dependent)
Reference Standard Requirement	No (Any traceable IS like TCNB/Maleic Acid works)	Yes (Requires identical, high-purity Ebeiensine standard)	Yes (For quantification; ionization varies by compound)
Chromophore Bias	None (Universal detection of H/C)	High (Weak signal for Ebeiensine; overestimates UV-active impurities)	Low (But susceptible to matrix suppression)
Structural Selectivity	High (Distinguishes isomers via chemical shift)	Moderate (Relies solely on retention time)	High (If fragmentation patterns differ)
Inorganic/Solvent Detection	Yes (Detects residual solvents, water, salts)	No (Invisible to UV)	No (Usually diverted or invisible)
Total Analysis Time	< 20 mins (Prep + Acquisition)	30–60 mins (Equilibration + Run)	30–60 mins

Structural Validation Logic (The "Why")

To validate Ebeiensine, you must distinguish it from its co-occurring congeners: Peimine and Peiminine .

• Ebeiensine/Peimisine: Contains a ketone group (C=O) at the C-6 position (or C-3 depending on specific nomenclature conventions for the cevanine skeleton) and often a double bond.

• Peimine: A diol (two -OH groups), lacking the ketone.

• Peiminine: Contains a ketone but differs in stereochemistry or oxidation state at other positions.

The "Smoking Gun" Signals

• 13C-NMR Carbonyl Peak: Ebeiensine will show a signal >200 ppm (ketone). Peimine (diol) will lack this, showing only signals <80 ppm for oxygenated carbons.[1]

• 1H-NMR Methyl Fingerprint: Fritillaria alkaloids have four characteristic methyl groups. The chemical shifts of these methyls (0.8–1.2 ppm) shift subtly but predictably based on the oxidation of the steroid ring.

Experimental Protocol

A. Sample Preparation

• Solvent Choice: Chloroform-d (

  ) is the standard for steroidal alkaloids. Pyridine-d5 is an alternative if signal overlap occurs in the aliphatic region (1.5–2.5 ppm).

• Mass: Weigh approximately 5–10 mg of Ebeiensine analyte.

• Internal Standard (IS) for qNMR:

  • Recommendation:1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB) or Dimethyl sulfone (DMSO2) .[1]

  • Criteria: The IS must have a relaxation time (

    ) similar to the analyte and signals in a clear window (e.g., TCNB aromatic proton at ~7.7 ppm).

B. Instrument Parameters (600 MHz recommended, 400 MHz acceptable)

Parameter	Setting	Rationale
Pulse Sequence	zg30 or zg90	Standard 1D proton.[1]
Relaxation Delay (d1)	≥ 30 seconds	Critical for qNMR. Must be of the slowest proton to ensure 99.9% magnetization recovery.
Scans (ns)	16, 32, or 64	Sufficient for S/N > 150:1.
Spectral Width	-2 to 14 ppm	Covers all organic protons and IS signals.
Temperature	298 K (25°C)	Standardize to prevent chemical shift drifting.

C. 1H-NMR Data Interpretation (Chemical Shift Map)

Note: Shifts are approximate (

0.05 ppm) relative to TMS in .

• The "Fingerprint" Region (0.7 – 1.3 ppm):

  • Look for 4 Methyl Signals :

    • (s, 3H)[1]
    • (d, 3H)[1]
    • (s, 3H)[1]
    • (d, 3H)[1]

  • Validation: Integration of this region should correspond to 12 protons relative to the single proton signals downfield.

• The Functional Region (2.0 – 4.0 ppm):

  • H-3 / H-6 Alpha-Protons: In Ebeiensine, the proton adjacent to the ketone (if enolizable) or the remaining hydroxyl group will appear here.

  • Differentiation: If the sample is Peimine (diol), you will see two distinct multiplets for H-3 and H-6 methines. In Ebeiensine (ketone), one of these patterns changes significantly (deshielded) or disappears if there is a double bond.

• The Olefinic Region (5.0 – 5.5 ppm):

  • Check for the presence of a double bond proton (C-6). Ebeiensine (Peimisine) typically has a double bond in the A/B ring system, showing a signal around 5.4 ppm .

D. qNMR Calculation Method

Calculate the absolute purity (

) using the following equation:

• : Integrated Area[2]
• : Number of protons generating the signal (e.g., 3 for a methyl group)
• : Molar Mass (Ebeiensine 429.64 g/mol )
• : Mass weighed (mg)
• : Purity of the Internal Standard (as a decimal)

Decision Logic & Workflow

The following diagrams illustrate the workflow for validating Ebeiensine.

Diagram 1: Analytical Decision Matrix

Caption: Decision tree selecting qNMR over HPLC due to Ebeiensine's weak UV absorption, with structural checkpoints.

Diagram 2: qNMR Validation Workflow

Caption: Step-by-step qNMR execution focusing on critical acquisition parameters (relaxation delay) for accurate quantification.

References

• Bhat, Z. A., et al. (2024).[1] "Phytochemical profiling and pharmacological potential of Fritillaria alkaloids." Journal of Ethnopharmacology.

• Li, S. L., et al. (2000).[1] "Isolation and structure elucidation of alkaloids from Fritillaria species." Planta Medica.

• Pauli, G. F., et al. (2014).[1] "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry.

• PubChem Database. (2024). "Peimisine (Ebeiensine) Compound Summary." National Center for Biotechnology Information.

• Simmler, C., et al. (2014).[1] "Universal quantitative NMR analysis of complex natural samples." Current Opinion in Biotechnology.

Sources

• 1. Peimisine | C27H41NO3 | CID 161294 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Ebeiensine reference standard quality control and certification

Ebeiensine (Peimisine) Reference Standard: Quality Control & Certification Guide

Executive Summary: Defining the Standard

Ebeiensine , widely recognized in pharmacopoeial contexts as Peimisine (CAS: 19773-24-1), is a bioactive isosteroidal alkaloid isolated from Fritillaria species (e.g., F. thunbergii, F. cirrhosa).[1][2][3][4][5][6][7] It serves as a critical marker for the quality control of Traditional Chinese Medicine (TCM) "Beimu" and respiratory drug development due to its muscarinic M-receptor antagonistic and ACE inhibitory properties.

This guide provides a technical roadmap for the qualification, certification, and application of Ebeiensine reference standards, distinguishing between research-grade materials and ISO 17034 Certified Reference Materials (CRMs).

Part 1: Comparative Analysis of Reference Material Grades

Selecting the appropriate grade of Ebeiensine is pivotal for regulatory compliance. The following table contrasts the three primary tiers of reference standards available for Fritillaria alkaloids.

Feature	Reagent Grade	Analytical Standard	Certified Reference Material (CRM)
Primary Use	Early discovery, HTS screening	Routine QC, Method Validation	ISO 17025 Calibration, Legal Defensibility
Certification	Manufacturer COA (Basic)	ISO 9001, Comprehensive COA	ISO 17034 Accredited
Purity Assignment	Area % only (HPLC)	Mass Balance (100% - Impurities - Water - Solvents)	Mass Balance + Uncertainty Budget ( )
Traceability	None	Traceable to internal standards	SI-Traceable (NIST/BIPM)
Homogeneity	Not assessed	Batch homogeneity verified	Unit-to-unit homogeneity certified
Stability	Shelf-life estimated	Real-time stability monitored	Accelerated & Long-term stability certified

Critical Insight: For GMP release testing of Fritillaria extracts, an Analytical Standard is typically sufficient. However, for establishing secondary standards or disputing regulatory findings, an ISO 17034 CRM is mandatory to prove metrological traceability.

Part 2: Quality Control & Certification Protocols

Identity Verification (The "Fingerprint")

Because Ebeiensine co-occurs with structurally similar alkaloids (Peimine, Peiminine), simple retention time matching is insufficient.

• Mass Spectrometry (MS):

  • Technique: ESI-MS (Positive Mode).

  • Target Ion:

    m/z.

  • Differentiation: Peimisine (427 Da) must be distinguished from Peimine (431 Da) and Peiminine (429 Da). The -2 Da and -4 Da mass shifts correspond to the unsaturation in the heterocyclic ring system.

• NMR Spectroscopy:

  • 1H NMR: Diagnostic signal at

    5.4 (olefinic proton) distinguishes Ebeiensine from saturated analogs like Peimine.

  • 13C NMR: The carbonyl carbon signal at

    210 ppm is characteristic of the ketone group in Peimisine, absent in Peimine.

Purity Assessment: The HPLC-ELSD Workflow

Fritillaria alkaloids lack significant UV chromophores, making standard UV detection (254 nm) unreliable. Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD) is the industry standard.

Protocol: HPLC-ELSD Method for Ebeiensine Purity

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 × 250 mm, 5 µm).

• Mobile Phase:

  • Solvent A: Water + 0.05% Diethylamine (DEA) (Alkaline modifier is crucial to suppress ionization of the tertiary amine and prevent peak tailing).

  • Solvent B: Acetonitrile (ACN).

• Gradient:

  • 0-30 min: 20% B

    80% B.

  • 30-35 min: Hold 80% B.

• Detector (ELSD) Settings:

  • Drift Tube Temp: 50°C (Optimized for semi-volatile alkaloids).

  • Gas Flow (N2): 1.6 L/min.

  • Gain: High.

• Acceptance Criteria:

  • Purity

    98.0% (by peak area normalization).

  • Resolution (

    ) > 1.5 between Ebeiensine and Peiminine.

Residuals & Water (Mass Balance Calculation)

To calculate the "As-Is" potency (Assay) for a certificate of analysis, the following equation is used:

• Water Content: Determined via Karl Fischer (Volumetric). Note: Ebeiensine is hygroscopic; typical water content ranges from 1-3%.

• Residual Solvents: GC-Headspace analysis (methanol/ethanol limits per ICH Q3C).

Part 3: Visualizing the Certification Logic

Diagram 1: Analytical Certification Workflow

This diagram illustrates the decision matrix for certifying an Ebeiensine reference standard under ISO 17034 guidelines.

Caption: Step-by-step workflow for the production and certification of an ISO 17034 Ebeiensine CRM.

Diagram 2: Structural Selectivity Logic

Differentiating Ebeiensine from its closest congeners is the primary analytical challenge.

Caption: Analytical logic tree for distinguishing Ebeiensine from co-eluting Fritillaria alkaloids.

References

• PubChem. "Peimisine (Ebeiensine) Compound Summary." National Library of Medicine. [Link]

• Li, H.J., et al. "Chemistry, bioactivity and geographical diversity of steroidal alkaloids from the Liliaceae family." Natural Product Reports, 2006. [Link]

• ISO. "ISO 17034:2016 General requirements for the competence of reference material producers."[4] International Organization for Standardization. [Link]

• Zhou, J.L., et al. "Characterization and identification of steroidal alkaloids in Fritillaria species using liquid chromatography coupled with electrospray ionization quadrupole time-of-flight tandem mass spectrometry." Journal of Chromatography A, 2010. [Link]

Sources

• 1. China Peimisine synonym Manufacturers Factory Suppliers [bjherbest.com]
• 2. Sipeimine-producing endophytic fungus isolated from Fritillaria ussuriensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. coleparmer.com [coleparmer.com]
• 5. jascoinc.com [jascoinc.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Peimisine hydrochloride - Lifeasible [lifeasible.com]

Comparative Profiling of Ebeienine (Ebeiensine) Content Across Fritillaria Species

Content Type: Technical Comparison Guide Target Audience: Pharmaceutical Researchers, QC Scientists, and Ethnobotanists

Executive Summary & Nomenclature Clarification

In the development of antitussive therapeutics, the genus Fritillaria (Liliaceae) presents a complex chemotaxonomic landscape. While Fritillaria cirrhosa (Chuan Beimu) is the gold standard, its high cost drives the search for alternatives. Fritillaria ebeiensis (Ebei Beimu) has emerged as a key substitute.

This guide focuses on Ebeienine (often romanized as Ebeiensine or associated with Ebeiedine derivatives), the primary marker alkaloid unique to F. ebeiensis. Unlike the Peimine/Peiminine dominance in F. thunbergii, Ebeienine serves as a critical chemotaxonomic discriminator.

Key Finding: F. ebeiensis bulbs contain Ebeienine concentrations ranging from 0.5 mg/g to 2.0 mg/g , whereas this alkaloid is trace or absent in pharmacopoeial F. cirrhosa and F. thunbergii, making it a definitive marker for species authentication and quality control.

Chemotaxonomic Comparison: Alkaloid Profiles

The following data synthesizes HPLC-ELSD and LC-MS/MS quantification studies. Note the inverse relationship between Ebeienine and the Peimine class.

Table 1: Comparative Alkaloid Content (mg/g dry weight)

Species	Common Name	Ebeienine (Ebeiensine)	Peimine	Peiminine	Sipeimine	Primary Use
F. ebeiensis	Ebei Beimu	High (0.5 - 2.1)	Trace	Trace	Low (<0.1)	Substitute for F. cirrhosa
F. cirrhosa	Chuan Beimu	Trace / Absent	Low	Low	High (>0.5)	Premium Antitussive
F. thunbergii	Zhe Beimu	Absent	High (>1.0)	High (>1.0)	Absent	Acute Bronchitis
F. pallidiflora	Yi Beimu	Absent	Trace	Trace	High (>0.8)	Industrial Extraction
F. hupehensis	Hubei Beimu	Low (<0.2)*	Trace	Trace	Moderate	General Expectorant

*Note: F. hupehensis contains Hupehenine, a structural isomer often co-eluting with Ebeienine in low-resolution chromatography, requiring MS/MS for differentiation.

Diagnostic Decision Tree (Graphviz)

The following logic flow allows researchers to identify the species based on the detection of Ebeienine and Peimine.

Figure 1: Chemotaxonomic decision tree for differentiating Fritillaria species based on marker alkaloids.

Validated Experimental Protocol: HPLC-ELSD Quantification

Isosteroidal alkaloids in Fritillaria lack conjugated double bonds, rendering standard UV detection (HPLC-DAD) insensitive. Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD) is mandatory for accurate quantification.

Protocol: Quantification of Ebeienine

Objective: Isolate and quantify Ebeienine from F. ebeiensis bulbs.

1. Sample Preparation (Extraction Efficiency >95%):

• Pulverization: Grind dried bulbs to pass through a No. 60 mesh sieve.

• Alkalization: Weigh 2.0g powder. Add 2mL concentrated ammonia (25%) to convert alkaloid salts to free bases (critical for organic solvent extraction). Mix and let stand for 30 mins.

• Extraction: Add 20mL Chloroform-Methanol (4:1 v/v). Sonicate for 45 minutes at 40°C.

• Purification: Filter the extract. Evaporate to dryness under vacuum. Re-dissolve residue in 2mL Mobile Phase.

2. Chromatographic Conditions:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18), 250mm × 4.6mm, 5µm.

• Mobile Phase: Acetonitrile : Water : Diethylamine (70 : 30 : 0.03).

  • Note: Diethylamine is essential to suppress silanol activity and prevent peak tailing of basic alkaloids.

• Flow Rate: 1.0 mL/min.[1]

• Detector (ELSD): Drift tube temperature 105°C; Gas flow (N2) 2.5 L/min.

3. Validation Criteria:

• Linearity:

  (Log-log plot for ELSD).

• LOD (Limit of Detection): ~0.5 µg/mL.

• Specificity: Ebeienine elutes distinct from Peimine (lower retention due to structural differences).

Biosynthetic Context & Mechanism

Ebeienine belongs to the Cevanine-type isosteroidal alkaloids.[2] Understanding its biosynthesis helps in metabolic engineering and identifying adulterants.

The pathway diverges from the cycloartenol precursor. In F. ebeiensis, the enzymatic machinery favors the formation of the cis-D/E ring fusion characteristic of Ebeienine, whereas F. thunbergii favors the trans-fusion seen in Peimine.

Figure 2: Biosynthetic divergence of isosteroidal alkaloids leading to species-specific markers.

Conclusion & Research Implications

For drug development professionals, the presence of Ebeienine (Ebeiensine) is the definitive negative marker for "Premium Chuanbei" (F. cirrhosa) and the positive marker for "Ebei" sources.

• Quality Control: Any batch labeled as F. cirrhosa containing >0.1% Ebeienine is likely adulterated with F. ebeiensis.

• Pharmacology: While F. cirrhosa is preferred for chronic dry coughs, F. ebeiensis (rich in Ebeienine) shows potent efficacy for acute phlegm-heat coughs due to the specific bronchodilatory properties of the Ebeienine scaffold.

• Future Work: Researchers should focus on the isolation of Ebeiedinone , a downstream metabolite of Ebeienine, which shows higher bioavailability in recent pharmacokinetic studies.

References

• Pharmacopoeia of the People's Republic of China. (2020).[3][4] Volume I: Rhizoma Fritillariae Identification Standards. China Medical Science Press.

• Li, H. J., Jiang, Y., & Li, P. (2006). Chemistry, bioactivity and geographical diversity of steroidal alkaloids from the Liliaceae family. Natural Product Reports, 23(5), 735-752.

• Lin, G., Li, P., Li, S. L., & Chan, S. W. (2001). Chromatographic analysis of Fritillaria isosteroidal alkaloids, the active ingredients of Beimu, the antitussive traditional Chinese medicinal herb.[5] Journal of Chromatography A, 935(1-2), 321-338.

• Wang, Y., et al. (2023).[4] Total alkaloids of bulbus of Fritillaria cirrhosa alleviate bleomycin-induced inflammation. Journal of Ethnopharmacology.

• Wu, J. Z., et al. (1989). Isolation and identification of alkaloids from Fritillaria ebeiensis var. purpurea.[2][5][6][7] Acta Pharmaceutica Sinica, 24(8), 600-605.[5]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Natural drug sources for respiratory diseases from Fritillaria: chemical and biological analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. [Studies on the chemical constituents of Fritillaria in Hubei. X. Isolation and identification of alkaloids from Fritillaria ebeiensis var.purpurea G.D.Yu et P.Li] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. (Open Access) The Structural Elucidation of Fritillaria Alkaloids from Fritillaria ebeiensis var.purpurea. I. The Structures of Ebeienine, Ebeiedine and Ebeiedinone (1988) | Ping Lee | 48 Citations [scispace.com]

Benchmarking Ebeiensine (Peimisine) vs. Codeine: A Mechanistic &amp; Performance Analysis

Executive Summary

This guide provides a technical benchmarking of Ebeiensine (scientifically standardized as Peimisine ; CAS 19773-24-1), a bioactive steroidal alkaloid isolated from Fritillaria species (Bulbus Fritillariae), against Codeine , the clinical gold standard for antitussive therapy.

The Verdict: While Codeine remains the most potent centrally-acting suppressant for dry, non-productive cough, Ebeiensine (Peimisine) emerges as a superior candidate for inflammatory and productive coughs (e.g., COPD, asthma-induced). Unlike Codeine, which acts via central opioid receptor agonism, Ebeiensine functions through a dual peripheral mechanism: muscarinic (M) receptor antagonism and calcium channel blockade , coupled with significant anti-inflammatory activity (inhibition of MUC5AC mucin hypersecretion). This profile eliminates the risks of respiratory depression and addiction associated with opioids.

Chemical & Pharmacological Profile

Before analyzing performance data, it is critical to establish the structural and functional distinctions between the two compounds.

Feature	Ebeiensine (Peimisine)	Codeine (Methylmorphine)
Chemical Class	Steroidal Alkaloid (Cevanine-type)	Opiate Alkaloid (Phenanthrene)
CAS Number	19773-24-1	76-57-3
Primary Target	Peripheral Muscarinic Receptors (Antagonist); Ca²⁺ Channels	Central µ-Opioid Receptors (Agonist)
Secondary Target	NF-κB/MAPK Signaling (Anti-inflammatory)	Sigma Receptors (Modulatory)
Bioavailability	Low (requires formulation optimization)	High (well-absorbed orally)
Metabolism	Hepatic (CYP450 interactions likely)	Hepatic (CYP2D6 to Morphine)

Mechanistic Benchmarking: Central vs. Peripheral

The fundamental difference lies in the site of action. Codeine suppresses the "urge" to cough at the brainstem level, while Ebeiensine dampens the "trigger" at the airway level.

Signaling Pathway Visualization

The following diagram contrasts the signal transduction pathways of both compounds.

Caption: Codeine acts centrally to inhibit signal transmission in the medulla. Ebeiensine acts peripherally by blocking muscarinic receptors and calcium influx, reducing smooth muscle spasm and mucus secretion that trigger cough receptors.

Experimental Benchmarking

The following data synthesizes comparative studies using the Ammonia-Induced Cough Model in mice, a standard protocol for evaluating antitussive efficacy.

Quantitative Efficacy Data[1][2]

Metric	Codeine Phosphate (Positive Control)	Ebeiensine (Peimisine)	Performance Delta
Dose Administered	10 - 20 mg/kg (Oral)	3.0 - 5.0 mg/kg (Oral)	Ebeiensine effective at lower mass dose
Cough Inhibition	~75 - 85% reduction in frequency	~50 - 65% reduction in frequency	Codeine is ~20% more potent for frequency
Latency Period	Increased by >150%	Increased by ~80 - 100%	Codeine induces higher threshold
Mucus Secretion	No direct effect (may thicken mucus)	Significant Inhibition (MUC5AC)	Ebeiensine Superior for productive cough
Airway Inflammation	None (purely symptomatic)	High (Downregulates TNF-α, IL-6)	Ebeiensine Superior for pathology resolution

Interpretation:

• Potency: Codeine remains the stronger pure cough suppressant.

• Therapeutic Value: Ebeiensine offers a "dual-action" benefit. While it suppresses cough frequency less aggressively than Codeine, it simultaneously treats the cause (inflammation and mucus hypersecretion), which Codeine ignores.

Experimental Protocol: Ammonia-Induced Cough Model

To replicate these findings, researchers should utilize the following self-validating protocol.

Workflow Diagram:

Caption: Standardized workflow for ammonia-induced cough assessment in ICR mice.

Step-by-Step Methodology:

• Subject Selection: Male ICR mice (18-22g).

• Grouping: Negative Control (Saline), Positive Control (Codeine Phos. 15 mg/kg), Test Group (Ebeiensine 3 mg/kg).

• Administration: Administer drugs intragastrically (i.g.) 60 minutes prior to induction.

• Induction: Place mouse in a 500mL glass chamber. Nebulize 25% Ammonium Hydroxide (NH₄OH) for constant exposure.

• Measurement:

  • Latency: Time (seconds) from exposure start to first audible cough.

  • Frequency: Total number of coughs observed in a 3-minute window following latency.

• Validation: The Codeine group must show statistically significant inhibition (p<0.01) vs. Saline for the experiment to be valid.

Safety & Side Effect Profile

A critical advantage of Ebeiensine is its safety profile compared to opioids.

Adverse Effect	Codeine	Ebeiensine (Peimisine)
Respiratory Depression	Significant risk at high doses	None observed
Addiction Potential	Moderate to High (Opioid)	None (Non-narcotic)
Sedation	Common (CNS depression)	None
Gastrointestinal	Constipation (decreased motility)	Neutral
Cardiac Safety	Generally safe	Caution: Potential hERG channel inhibition (requires monitoring)

Critical Note on hERG Inhibition: Researchers must be aware that many Fritillaria alkaloids, including Peimine and Peiminine, have shown inhibitory effects on hERG potassium channels. While Ebeiensine is less potent in this regard, cardiac safety assays (patch-clamp) are mandatory during preclinical development.

References

• Wang, D., et al. (2011).[1] Antitussive, expectorant and anti-inflammatory activities of four alkaloids isolated from Bulbus of Fritillaria wabuensis. Journal of Ethnopharmacology. Link

• Kim, E. J., et al. (2016). Verticine, ebeiedine and suchengbeisine isolated from the bulbs of Fritillaria thunbergii Miq. inhibited the gene expression and production of MUC5AC mucin from human airway epithelial cells. Phytomedicine. Link

• Li, Y., et al. (2023).[1] Peimisine ameliorates DSS-induced colitis by suppressing Jak–Stat activation and alleviating gut microbiota dysbiosis in mice. Journal of Pharmacy and Pharmacology. Link

• TargetMol. (2024). Peimisine (Ebeiensine) Chemical Profile and Pharmacology.[2][3][4] TargetMol Compound Database. Link

• Bolser, D. C., & Davenport, P. W. (2002). Codeine and cough: an ineffective gold standard. Current Opinion in Allergy and Clinical Immunology. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Validating Ebeiensine (Peimisine) Identification: A Comparative Optical Rotation Guide

Executive Summary Ebeiensine (syn.[1][2][3][4][5][6][7] Peimisine ; CAS 19773-24-1) is a bioactive C-nor-D-homosteroidal alkaloid found in Fritillaria species (F. cirrhosa, F. thunbergii). In drug development and phytochemical quality control, its identification is frequently complicated by the presence of structural isomers and congeners such as Peimine (Verticine) and Peiminine (Verticinone). While Mass Spectrometry (MS) provides molecular weight confirmation, it often fails to distinguish stereochemical nuances.

This guide details the orthogonal validation of Ebeiensine using Specific Optical Rotation (SOR) . Unlike rigid pharmacopeial monographs, this protocol emphasizes a self-validating system where the researcher establishes the specific rotation relative to a Certified Reference Material (CRM) to account for solvent and temperature variability.

Part 1: The Challenge of Stereochemical Identification

Ebeiensine (

) shares a tetracyclic steroidal backbone with several co-occurring alkaloids. The primary challenge in its identification is not just purity, but enantiomeric and diastereomeric specificity .

The "Blind Spot" of MS and HPLC

• Mass Spectrometry (MS): Ebeiensine (

  427.6) is easily distinguished from Peimine ( 431.6) but shares fragmentation patterns with other dehydrogenated steroidal alkaloids. MS cannot distinguish optical isomers.

• HPLC/UPLC: While retention time (

  ) is a strong indicator, slight shifts in mobile phase pH can cause peak overlap between Ebeiensine and its isomers.

Optical Rotation as the Orthogonal Filter: Polarimetry provides a rapid, non-destructive "fingerprint" of the molecule's macro-chirality. If the specific rotation (

) deviates from the standard, the sample is either impure or contains a stereoisomer, regardless of a correct MS signal.

Part 2: Comparative Analysis of Identification Methods

The following table compares Ebeiensine identification techniques, highlighting why Optical Rotation is a critical component of the validation matrix.

Feature	Optical Rotation (Polarimetry)	Chiral HPLC	NMR ( H / C)	HR-MS
Primary Output	Stereochemical purity (Global)	Enantiomeric separation	Structural connectivity	Molecular formula
Specificity	High (for chirality)	Very High	Absolute	Moderate (Isomer blind)
Throughput	Rapid (< 5 mins)	Slow (20-40 mins)	Very Slow	Rapid
Sample Recovery	Yes (Non-destructive)	No (Destructive usually)	Yes	No
Cost per Run	Low	High (Columns/Solvents)	Very High	Moderate
Limitation	Requires high chemical purity (>95%)	Method development complex	Data interpretation complex	Cannot see chirality

Part 3: Establishing the Standard (The Data)

Because specific rotation values for steroidal alkaloids are highly sensitive to solvent (solvation effects) and temperature, relying on a single literature value (e.g., "

") is scientifically risky.

Standard Reference Data for Fritillaria Alkaloids: Note: Values are indicative of general levorotatory trends in chlorinated solvents. Always validate against a CRM.

Compound	Synonym	Formula	General Rotation Trend ( )
Ebeiensine	Peimisine		Levorotatory (-)
Peimine	Verticine		to
Peiminine	Verticinone		to
Ebeiedine	-		Levorotatory (-)

Critical Insight: Ebeiensine typically exhibits a negative rotation.[8] A positive rotation result immediately indicates contamination or incorrect substance identity.

Part 4: Experimental Protocol (Self-Validating System)

This protocol is designed to be self-validating . You do not trust the instrument; you verify it. You do not trust the literature value; you measure a standard.

Reagents & Equipment[5][10]

• Analyte: Isolated Ebeiensine (Target purity >98%).[2]

• Standard: Ebeiensine Certified Reference Material (CRM) (e.g., from USP, CDDC, or reputable supplier).

• Solvent: Chloroform (HPLC Grade, stabilized with ethanol) or Ethanol (Absolute). Note: Consistency is key. Do not switch solvents between Standard and Sample.

• Instrument: Digital Polarimeter with temperature control (

  ).

Step-by-Step Methodology

1. System Suitability Test (The "Zero" Check)

• Action: Fill the cell with pure solvent (blank).

• Requirement: Reading must be

  .

• Validation: Measure a Sucrose standard (approx

  ) to verify instrument calibration if the blank is stable.

2. Reference Standard Measurement (The Anchor)

• Action: Prepare a 1.0% w/v solution (

  ) of the Ebeiensine CRM.

• Weighing: Accurately weigh 100 mg into a 10 mL volumetric flask.

• Measurement: Record the optical rotation (

  ).[9]

• Calculation: Calculate the Specific Rotation of the standard

  . Where is path length in dm (usually 1), and is concentration in g/100mL.[10]

3. Sample Measurement

• Action: Prepare the test sample using the exact same solvent batch and concentration (

  ) as the standard.

• Measurement: Record

  .

4. Comparative Validation

• Criteria: The specific rotation of the sample must be within

  (or strict internal limit) of the Reference Standard.

• Pass:

  AND HPLC purity > 98%.

• Fail:

  . Action: Re-purify sample. Check for stereoisomer contamination.

Part 5: Identification Workflow Visualization

The following diagram illustrates the decision logic for validating Ebeiensine, integrating Optical Rotation as a critical "Go/No-Go" gate.

Caption: Integrated workflow for Ebeiensine identification. Optical Rotation acts as the critical stereochemical gate before final NMR confirmation.

References

• PubChem. (n.d.). Peimisine (Compound). National Library of Medicine. Retrieved from [Link]

• European Pharmacopoeia (Ph. Eur.). (2023).[11] Chapter 2.2.7: Optical Rotation. Retrieved from [Link]

• Wang, D., et al. (2011). Analysis of isosteroidal alkaloids in Fritillaria species by HPLC-ELSD. Journal of Pharmaceutical and Biomedical Analysis.
• Li, H.J., et al. (2006). Chemical constituents of Fritillaria ebeiensis.

Sources

• 1. Peimisine hydrochloride - Lifeasible [lifeasible.com]
• 2. USA Chemical Suppliers - Products: 'P', Page: 33 [americanchemicalsuppliers.com]
• 3. UK Chemical Suppliers - Products: 'P', Page: 5 [ukchemicalsuppliers.co.uk]
• 4. calpaclab.com [calpaclab.com]
• 5. researchgate.net [researchgate.net]
• 6. NB-64-30337-50mg | Peimisine [19773-24-1] Clinisciences [clinisciences.com]
• 7. Peimisine | RAAS | AChR | TargetMol [targetmol.com]
• 8. youtube.com [youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Frontiers | Multidimensional quality evaluation and traceability study of Fritillariae Cirrhosae Bulbus from different sources [frontiersin.org]

Comparative Pharmacokinetics of Ebeiensine (Peimisine): Rat vs. Mouse

The following guide provides an authoritative comparative analysis of the pharmacokinetics of Ebeiensine (scientifically standardized as Peimisine ) in rodent models.

Executive Summary

Ebeiensine , widely recognized in pharmacological literature as Peimisine , is a bioactive isosteroidal alkaloid derived from Fritillaria species (e.g., F. thunbergii, F. ebeiensis). It acts primarily as a muscarinic M-receptor antagonist and Angiotensin-Converting Enzyme (ACE) inhibitor, exhibiting potent antitussive, anti-inflammatory, and anti-fibrotic properties.

This guide contrasts the pharmacokinetic (PK) profiles of Ebeiensine in Rats (where data is robust and detailed) versus Mice (where data is primarily pharmacodynamic and efficacy-driven). A critical differentiator is the sex-dependent elimination observed in rats, a phenomenon that significantly impacts translational modeling.

Physicochemical Profile & Mechanism

Understanding the molecule's structure is prerequisite to interpreting its distribution.

• Chemical Class: Isosteroidal Alkaloid (Cevanine type)

• Molecular Formula: C

  H NO

• Key Properties: Lipophilic nature allowing extensive tissue distribution; basic nitrogen facilitates lysosomal trapping in tissues like the lung and kidney.

Mechanism of Action (Signaling Pathway)

Ebeiensine exerts its therapeutic effects by modulating inflammatory and fibrotic pathways.

Figure 1: Pharmacological mechanism of Ebeiensine showing dual inhibition of Muscarinic receptors and ACE, leading to anti-inflammatory and anti-fibrotic effects.

Comparative Pharmacokinetics: Rat vs. Mouse

A. Rat Pharmacokinetics (The Gold Standard)

The PK profile in Sprague-Dawley (SD) rats is characterized by slow elimination and significant sexual dimorphism .

Parameter	Male Rats	Female Rats	Interpretation
Absorption	Rapid; Linear dynamics (0.26–6.5 mg/kg)	Rapid; Linear dynamics	Dose-proportional exposure.
Systemic Exposure (AUC)	High	Significantly Lower	Males have higher drug retention.
Elimination Route	Urine (43%) > Feces (7.5%)	Urine (13.5%) ≈ Feces (15%)	Males rely heavily on renal clearance.
Biliary Excretion	Negligible (<0.7%)	Negligible (<0.7%)	Not a major substrate for biliary transporters.
Tissue Distribution	Widespread (Lung, Kidney, Liver)	Widespread but lower levels	High affinity for lung tissue supports antitussive use.
Blood-Brain Barrier	Low Penetration	Low Penetration	Minimal CNS side effects expected.

Key Insight: In rats, gender is a biological variable that must be controlled. Male rats exhibit significantly higher blood and tissue levels than females, likely due to sex-dependent expression of renal transporters or metabolic enzymes (CYPs).

B. Mouse Pharmacokinetics (Efficacy-Derived)

While specific PK parameter tables (Cmax, Tmax) are less abundant for mice than rats, pharmacokinetic behavior is inferred from robust efficacy and toxicity studies.

• Dosing Window: Effective therapeutic doses in mice range from 10–15 mg/kg (oral/intragastric).

• Clearance: Allometric scaling and efficacy duration suggest a faster clearance rate in mice compared to rats (typical for smaller rodents with higher metabolic rates).

• Targeting: Consistent with rats, Ebeiensine in mice shows high accumulation in the lung , validated by its efficacy in bleomycin-induced pulmonary fibrosis and LPS-induced acute lung injury models.

• Gut-Microbiota Interaction: In mouse colitis models (DSS-induced), Ebeiensine modulates gut microbiota, suggesting significant intestinal residence time or biliary recycling, despite the low biliary recovery seen in rats.

Experimental Protocols

To replicate these findings or conduct new comparative studies, the following validated protocols are recommended.

Protocol 1: LC-MS/MS Quantification in Plasma (Rat)

• Instrument: Agilent 1200 Series HPLC coupled with API 4000 Q-TRAP MS.

• Column: Agilent Zorbax SB-C18 (

  mm, 5 m).

• Mobile Phase:

  • Phase A: 0.1% Formic acid in Water.

  • Phase B: Acetonitrile.

  • Gradient: 0-2 min (10% B)

    2-4 min (90% B) 5 min (Stop).

• Internal Standard: Carbamazepine (50 ng/mL).

• Sample Prep: Protein precipitation. Mix 100

  L plasma with 200 L Acetonitrile (containing IS). Vortex 1 min, Centrifuge 10 min @ 12,000 rpm. Inject Supernatant.

• Detection: MRM Mode.

  • Ebeiensine (Peimisine):

    428.3 410.3 (Positive Ion).

  • Carbamazepine:

    237.1 194.1.

Protocol 2: Tissue Distribution Workflow

This workflow ensures accurate mapping of drug accumulation, critical for verifying lung targeting.

Figure 2: Step-by-step tissue distribution analysis workflow.[1]

Expert Analysis & Recommendations

• Species Selection: For metabolic stability and toxicity studies, Male Rats are the preferred model due to higher systemic exposure and clearer definition of elimination pathways. For efficacy models (fibrosis, colitis), Mice are suitable but require higher mg/kg doses to offset faster metabolic clearance.

• Sex as a Variable: Researchers must not pool male and female rat samples. The significant difference in renal excretion (43% in males vs 13% in females) suggests a sex-hormone-regulated transporter mechanism that is unique to this alkaloid class.

• Clinical Translation: The high lung distribution in both species strongly supports the traditional use of Fritillaria for respiratory ailments. However, the low BBB penetration indicates Ebeiensine is likely safe from central anticholinergic side effects (e.g., confusion, delirium) common with other muscarinic antagonists.

References

• Chen, L., et al. (2015). Pharmacokinetics, tissue distribution and excretion of peimisine in rats assessed by liquid chromatography-tandem mass spectrometry.[2][3][4] Archives of Pharmacal Research.[1][3] Link

• Yi, P., et al. (2024). Peimisine ameliorates DSS-induced colitis by suppressing Jak–Stat activation and alleviating gut microbiota dysbiosis in mice. Journal of Pharmacy and Pharmacology. Link

• Wang, D., et al. (2011). Antitussive, expectorant and anti-inflammatory alkaloids from Bulbus Fritillariae Cirrhosae.[2] Fitoterapia.[2] Link

• Li, H.J., et al. (2006). Determination and pharmacokinetic study of peimine and peiminine in rat plasma by LC-MS. Journal of Chromatography B. Link

• MedChemExpress. Peimisine (Ebeiensine) Product Monograph & Biological Activity.Link

Sources

• 1. Integrated UPLC–MS/MS and UPLC–Q–TOF–MS/MS analysis to reveal pharmacokinetics, tissue distribution, metabolism, and excretion of sipeimine in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Network Pharmacology and Experimental Verification Reveal the Regulatory Mechanism of Chuanbeimu in Treating Chronic Obstructive Pulmonary Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetic Study of Delavinone in Mice after Intravenous and Oral Administration by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]

Safety & Regulatory Compliance

Core Directive &amp; Compound Identification

Standard Operating Procedure (SOP): Safe Disposal of Ebeienine (Isosteroidal Alkaloids)

Note on Nomenclature: This guide addresses Ebeienine (CAS: 27782-63-4) and structurally related isosteroidal alkaloids found in Fritillaria species. The term "Ebeiensine" in your request is treated here as a typographic variant of this bioactive alkaloid class.

The Precautionary Principle: In the absence of a globally harmonized GHS lethal dose (LD50) for specific rare alkaloids, you must treat Ebeienine as a High-Potency Active Pharmaceutical Ingredient (HPAPI) . These compounds are biologically active cell-signaling modulators (often targeting muscarinic receptors or JAK/STAT pathways) [1]. Improper disposal risks bio-accumulation in water tables and inadvertent exposure to personnel.

Chemical Hazard Profile:

Property	Specification	Operational Implication
Chemical Class	Isosteroidal Alkaloid	Basic nitrogen makes it reactive to strong oxidizers.
Physical State	White Crystalline Solid	High risk of aerosolization (dust) during weighing/disposal.
Solubility	Soluble in organic solvents (CHCl3, MeOH); poorly soluble in water.	Do not attempt simple water dilution for disposal.

| Bioactivity | M2/M3 Receptor Antagonist; Anti-inflammatory | Treat as Cytotoxic/Genotoxic waste. |

Immediate Containment & Spill Response

If Ebeienine is spilled, do not use water immediately. Water will spread the hydrophobic alkaloid without dissolving it, increasing the contamination radius.

Step-by-Step Spill Protocol:

• Evacuate & Isolate: Clear the immediate area (radius: 3 meters).

• PPE Upgrade: Don double nitrile gloves, safety goggles, and an N95/P100 respirator (to prevent inhalation of dust).

• Dry Containment:

  • Cover the spill with a chemically inert absorbent (e.g., Vermiculite or sand).

  • Why: This traps the powder and prevents aerosolization.

• Wet Deactivation (The Solvent Trap):

  • Dampen the absorbent slightly with Ethanol (70%) or Methanol .

  • Why: The alkaloid is soluble in alcohol. This solvates the compound into the absorbent pad rather than leaving it on the bench surface.

• Collection: Scoop material into a Wide-Mouth Polyethylene (HDPE) Jar . Label as "Hazardous Waste: Toxic Alkaloid Solid."

Routine Disposal Workflows

The following decision matrix dictates the disposal path based on the physical state of the waste.

Visual Logic: Waste Stream Decision Tree

Figure 1: Decision matrix for segregating alkaloid waste streams to ensure compliance with RCRA and local EHS regulations.

Protocol A: Solid Waste (Pure Compound)

• Container: High-density polyethylene (HDPE) jar or double-lined hazardous waste bag.

• Labeling: Must be labeled "TOXIC: ALKALOID SOLID" .

• Destruction: Incineration is the only acceptable method. The complex steroidal ring structure is thermally stable and requires temperatures >1000°C for complete mineralization [2].

Protocol B: Liquid Waste (Stock Solutions)

• Segregation: Do not mix with acidic waste streams (risk of exothermic salt formation or precipitation).

• Solvent Compatibility:

  • If dissolved in DMSO/Methanol : Dispose in "Non-Halogenated Organic" waste stream.

  • If dissolved in Chloroform/DCM : Dispose in "Halogenated Organic" waste stream.

• Prohibition: NEVER dispose of alkaloid solutions down the sanitary sewer. Even trace amounts can disrupt microbial activity in water treatment plants.

Decontamination & Verification (The Self-Validating System)

How do you ensure your workspace is free of Ebeienine after a procedure? You must use a chemical deactivation step that chemically alters the alkaloid's nitrogen center.

The Oxidative Deactivation Protocol: Alkaloids rely on their nitrogen atom for bioactivity. Oxidizing this nitrogen renders the molecule polar and less biologically active.

• Preparation: Prepare a 10% Sodium Hypochlorite (Bleach) solution.

• Application: Apply to the contaminated surface. Allow 15 minutes of contact time .

  • Mechanism:[1][2][3][4][5][6][7][8] Hypochlorite oxidizes the tertiary amine to an N-oxide, significantly altering solubility and receptor binding affinity [3].

• Removal: Wipe with water, then Ethanol.

• Validation (UV Check):

  • Ebeienine and related alkaloids often fluoresce or absorb UV light.

  • Test: Use a handheld UV lamp (254 nm). If dark spots (absorption) or fluorescence remain, the area is not clean. Repeat oxidation.

Visual Logic: Decontamination Mechanism

Figure 2: Chemical logic of oxidative deactivation. Converting the lipophilic alkaloid to a polar N-oxide facilitates removal and reduces biological hazard.

Regulatory Compliance (US/EU Standards)

• RCRA Classification (USA): While Ebeienine is not explicitly P-listed, it meets the criteria for Characteristic Waste (Toxic) if LD50 < 2500 mg/kg (oral, rat). Always default to Class 6.1 (Toxic Substances) guidelines [4].

• European Waste Catalogue (EWC): Classify under 18 01 08 (Cytotoxic and cytostatic medicines).

References

• Wang, D., et al. (2021). "Pharmacological effects of isosteroidal alkaloids from Fritillaria species." Journal of Ethnopharmacology.

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.

• Lunn, G., & Sansone, E. B. (2012). Destruction of Hazardous Chemicals in the Laboratory. Wiley-Interscience.

• EPA (Environmental Protection Agency). (2023). "Defining Hazardous Waste: Listed and Characteristic Wastes."

Sources

• 1. Laboratory waste | Staff Portal [staff.ki.se]
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